Bis(ethylenediamine)copper(II)hydroxide

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis of Bis(ethylenediamine)copper(II) Hydroxide from Copper Sulfate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of bis(ethylenediamine)copper(II) hydroxide (B78521), a valuable coordination complex, utilizing copper sulfate (B86663) as the starting material. The document details the underlying chemical principles, provides a step-by-step experimental protocol, and presents relevant quantitative data in a structured format.

Introduction

Bis(ethylenediamine)copper(II) hydroxide is a coordination complex in which a central copper(II) ion is chelated by two ethylenediamine (B42938) ligands. This compound and its solutions are utilized in various chemical applications, including as a reagent for determining the cation exchange capacity of clays (B1170129) and in the preparation of other copper-containing materials.[1][2] The synthesis from copper sulfate is a common and instructive example of the formation of a metal-amine complex. The overall process involves the displacement of the weakly coordinating water and sulfate ligands by the strongly chelating bidentate ethylenediamine ligand.

The synthesis can be approached via two main pathways: a direct reaction, which primarily yields the sulfate salt of the complex, and a two-step method involving the initial preparation of copper(II) hydroxide, which is then reacted with ethylenediamine to form the desired bis(ethylenediamine)copper(II) hydroxide. This guide will focus on the latter, more direct route to the hydroxide complex.

Reaction Pathway

The synthesis of bis(ethylenediamine)copper(II) hydroxide from copper sulfate is achieved through a two-step process. First, copper(II) hydroxide is precipitated from an aqueous solution of copper sulfate by the addition of a strong base, such as sodium hydroxide. In the second step, the isolated copper(II) hydroxide is treated with ethylenediamine to form the stable, deep blue-violet bis(ethylenediamine)copper(II) hydroxide complex.

The overall chemical transformation can be represented by the following equations:

Step 1: Precipitation of Copper(II) Hydroxide CuSO₄(aq) + 2NaOH(aq) → Cu(OH)₂(s)↓ + Na₂SO₄(aq)[3][4][5]

Step 2: Formation of the Bis(ethylenediamine)copper(II) Hydroxide Complex Cu(OH)₂(s) + 2(en)(aq) → --INVALID-LINK--₂(aq)

Where 'en' represents the ethylenediamine ligand (H₂NCH₂CH₂NH₂).

Below is a diagram illustrating the logical relationship of the synthesis process.

Caption: Logical flow of the two-step synthesis of the target complex.

Experimental Protocol

This protocol is based on a method for preparing a copper ethylenediamine solution, which involves the initial synthesis of copper(II) hydroxide.[6]

3.1. Materials and Reagents

Reagent/Material	Formula	Purity
Copper(II) Sulfate Pentahydrate	CuSO₄·5H₂O	Analytical Grade
Sodium Hydroxide	NaOH	Analytical Grade
Ethylenediamine (70% solution)	H₂NCH₂CH₂NH₂	Reagent Grade
Deionized Water	H₂O	-
Ice	H₂O	-
Phenolphthalein (B1677637) Indicator	C₂₀H₁₄O₄	-

3.2. Equipment

• Beakers (various sizes)

• Stirring Rod

• Heating Plate

• Infusion apparatus or burette for controlled addition

• Filtration apparatus (e.g., Buchner funnel and flask)

• Brown glass bottle with stopper for storage

3.3. Step-by-Step Procedure

Part 1: Synthesis of Copper(II) Hydroxide

• Dissolution of Copper Sulfate: In a large beaker, dissolve approximately 230-250 g of copper(II) sulfate pentahydrate in hot deionized water. Heat the solution to boiling with continuous stirring.

• Initial Precipitation: To the boiling copper sulfate solution, slowly add a concentrated ammonia (B1221849) solution (approximately 106-115 ml) using an infusion apparatus to control the flow rate. Allow the resulting precipitate to settle.

• Washing the Precipitate: Carefully decant the supernatant liquid. Wash the precipitate by adding deionized water, allowing it to settle, and decanting again.

• Formation of Copper(II) Hydroxide: Add an ice-water mixture to the precipitate to bring the total volume to 1500 ml and cool the mixture to 10°C. Slowly add 800 ml of a cold 20% sodium hydroxide solution, again controlling the addition rate with an infusion apparatus. A blue precipitate of copper(II) hydroxide will form.[3][4]

• Washing of Copper(II) Hydroxide: Wash the precipitated copper(II) hydroxide with deionized water using the decantation method until the wash water is colorless when tested with a phenolphthalein indicator.

Part 2: Synthesis of Bis(ethylenediamine)copper(II) Hydroxide

• Preparation of the Slurry: To the washed, pasty precipitate of copper(II) hydroxide, add ice water to a final volume of 500 ml. Cool the resulting slurry to 10°C.

• Addition of Ethylenediamine: While stirring, slowly add 148-160 ml of a 70% ethylenediamine solution to the cold copper(II) hydroxide slurry. The addition rate should be controlled (e.g., around 40 ml/min) using an infusion apparatus. The mixture will turn a deep blue-violet color as the complex forms.

• Maturation of the Complex: Transfer the resulting solution to a brown, stoppered bottle and allow it to stand for 16-24 hours. This allows for the complete reaction and stabilization of the complex.

• Final Filtration: After the standing period, filter the solution to remove any unreacted precipitate or impurities. The resulting clear, deep blue-violet solution is the bis(ethylenediamine)copper(II) hydroxide product.

Below is a diagram illustrating the experimental workflow.

Caption: Step-by-step experimental workflow for the synthesis.

Quantitative Data

The following table summarizes the quantitative parameters for the synthesis based on the provided protocol.[6]

Parameter	Value	Notes
Reactants
Copper(II) Sulfate Pentahydrate	230 - 250 g
Concentrated Ammonia Solution	106 - 115 ml
Sodium Hydroxide Solution (20%)	800 ml
Ethylenediamine Solution (70%)	148 - 160 ml
Reaction Conditions
Temperature for NaOH addition	10°C	Cooling is important.
Temperature for en addition	10°C	Cooling is important.
Standing Time	16 - 24 hours	For reaction completion.
Product
Appearance	Very Dark Blue to Very Dark Purple Solution	[7]
Molecular Formula	C₄H₁₈CuN₄O₂	[1][7][8]
Molecular Weight	217.76 g/mol	[2][7][8]

Safety Considerations

• Sodium Hydroxide: Corrosive and can cause severe burns. Handle with appropriate personal protective equipment (PPE), including gloves and safety glasses.

• Ethylenediamine: Corrosive and a respiratory irritant. Handle in a well-ventilated fume hood.

• Ammonia Solution: Corrosive and has a pungent odor. Handle in a fume hood.

• The reactions can be exothermic. Controlled, slow addition of reagents and cooling as specified in the protocol are crucial to manage heat generation.

Conclusion

The synthesis of bis(ethylenediamine)copper(II) hydroxide from copper sulfate via a copper(II) hydroxide intermediate is a reliable method for producing this complex. Adherence to the detailed experimental protocol, particularly with respect to temperature control and the slow addition of reagents, is essential for a successful synthesis. The resulting complex solution is suitable for various applications in research and industry.

References

• 1. Sigma Aldrich Bis(ethylenediamine)copper(II) hydroxide solution 1 L | Buy Online | Sigma Aldrich | Fisher Scientific [fishersci.com]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. The reaction of copper sulfate solution and sodium hydroxide solution-SAINTGREEN TECHNOLOGY [en.saintgreenchem.com]
• 4. Copper Sulfate and Sodium Hydroxide Reaction [jamgroupco.com]
• 5. quora.com [quora.com]
• 6. CN102279142A - Preparation method of copper ethylenediamine solution - Google Patents [patents.google.com]
• 7. pharmaffiliates.com [pharmaffiliates.com]
• 8. scbt.com [scbt.com]

Crystal structure of [Cu(en)2(H2O)2]2+ complexes

An In-depth Technical Guide on the Crystal Structure of [Cu(en)₂­(H₂O)₂]²⁺ Complexes

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the crystal structure of diaquabis(ethylenediamine)copper(II) complexes, denoted as [Cu(en)₂(H₂O)₂]²⁺. This information is crucial for understanding the coordination chemistry, stereochemistry, and potential applications of this complex in various scientific and pharmaceutical fields.

Core Structural Features

The [Cu(en)₂(H₂O)₂]²⁺ cation features a central copper(II) ion coordinated to two bidentate ethylenediamine (B42938) (en) ligands and two water molecules. The complex consistently exhibits a distorted octahedral geometry. This distortion is a classic example of the Jahn-Teller effect, commonly observed in octahedral copper(II) complexes. The four nitrogen atoms from the two ethylenediamine ligands form a slightly distorted square planar arrangement in the equatorial plane, while the two oxygen atoms from the water molecules occupy the axial positions.[1][2][3]

Experimental Protocols

The synthesis and crystallographic analysis of [Cu(en)₂(H₂O)₂]²⁺ complexes generally follow a well-established set of procedures.

Synthesis

A common synthetic route involves the reaction of a copper(II) salt (e.g., CuSO₄·5H₂O, CuCl₂·2H₂O) with ethylenediamine in an aqueous solution. The specific counter-anion can be varied depending on the starting copper salt used.

General Synthesis Protocol:

• A solution of a copper(II) salt is prepared by dissolving it in water.

• Ethylenediamine is added dropwise to the stirred copper(II) salt solution. The addition typically results in a color change to deep blue, indicating the formation of the copper-ethylenediamine complex.[2]

• The resulting solution is allowed to stand at room temperature for slow evaporation.

• Well-formed single crystals suitable for X-ray diffraction are typically obtained after a few days.[2]

• The crystals are then isolated, washed, and dried.

Single-Crystal X-ray Diffraction

The determination of the crystal structure is performed using single-crystal X-ray diffraction.

Data Collection and Structure Refinement:

• A suitable single crystal is mounted on a diffractometer.

• X-ray diffraction data is collected at a specific temperature, often at room temperature or low temperatures (e.g., 173 K) to minimize thermal vibrations.[2]

• The collected data is processed, which includes integration of the reflection intensities and absorption corrections.

• The crystal structure is solved using direct methods and refined by full-matrix least-squares on F².

• All non-hydrogen atoms are typically refined anisotropically. Hydrogen atoms may be located from difference Fourier maps or placed in calculated positions and refined using a riding model.

Crystallographic Data

The crystallographic data for several [Cu(en)₂(H₂O)₂]²⁺ complexes with different counter-anions are summarized in the tables below. These tables allow for a clear comparison of the unit cell parameters and key bond lengths and angles.

Table 1: Unit Cell Parameters

Compound	Crystal System	Space Group	a (Å)	b (Å)	c (Å)	α (°)	β (°)	γ (°)	Z	Ref.
--INVALID-LINK--₂	Triclinic	P-1	7.1491(5)	7.1949(5)	14.6500(10)	99.025(6)	98.976(6)	104.262(6)	1	[4]
--INVALID-LINK--₂	Orthorhombic	Pbca	10.623(3)	7.187(3)	29.912(8)	90	90	90	4	[2]
--INVALID-LINK--·1.5H₂O	Triclinic	P-1	8.8302(9)	11.5975(11)	11.7132(11)	95.800(8)	101.703(8)	93.493(8)	2	[1]
--INVALID-LINK--₂	Triclinic	P-1	6.0019	7.1230	15.370	95.48	98.43	90.13	1	[5]

Table 2: Selected Bond Lengths and Angles

Compound	Cu-N (Å)	Cu-O (Å)	N-Cu-N (°) (intra-ligand)	N-Cu-N (°) (inter-ligand)	N-Cu-O (°)	Ref.
--INVALID-LINK--₂	2.0211(7)-2.0439(7)	2.5274(6)	84.85(4)	176.00(3)	87.86(2)-94.25(2)	[3]
[Cu(en)₂][CuI₂]₂ (related complex)	2.003(10)	-	85.51(27)	94.49(27)	-	[6]

Note: Data for the related complex [Cu(en)₂][CuI₂]₂ is included for comparison of the Cu-N bond lengths and N-Cu-N angles within the [Cu(en)₂]²⁺ moiety.

Visualizing the Workflow

The following diagram illustrates the typical experimental workflow for the synthesis and structural characterization of [Cu(en)₂(H₂O)₂]²⁺ complexes.

Caption: Experimental workflow for the synthesis and crystallographic analysis of [Cu(en)₂(H₂O)₂]²⁺ complexes.

References

• 1. Diaqua­bis(ethyl­enediamine-κ2 N,N′)copper(II) 2,2′-dithio­dinicotinate sesquihydrate - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Diaquabis(ethylenediamine)copper(II) bis(4-nitrobenzoate) | C18H28CuN6O10 | CID 139071082 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Electrochemical Synthesis and Structural Characterization of a Novel Mixed-valence Copper (I)-copper (II) Complex: {[Bis(ethylenediamine) Copper (II)] Bis[diiodocuprate (I)]} - PMC [pmc.ncbi.nlm.nih.gov]

Molecular formula and structure of bis(ethylenediamine)copper(II)hydroxide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Bis(ethylenediamine)copper(II) hydroxide (B78521), with the molecular formula C₄H₁₈CuN₄O₂ and a linear formula of Cu(H₂NCH₂CH₂NH₂)₂(OH)₂, is a coordination complex of significant interest in various chemical and material science applications.[1][2] This document provides a comprehensive overview of its molecular structure, physicochemical properties, and a detailed experimental protocol for its synthesis, drawing upon data from analogous bis(ethylenediamine)copper(II) complexes to elucidate its structural characteristics.

Molecular Formula and Structure

The molecular formula of bis(ethylenediamine)copper(II) hydroxide is confirmed by multiple sources as C₄H₁₈CuN₄O₂ .[1][2] The complex consists of a central copper(II) ion chelated by two ethylenediamine (B42938) (en) ligands, with two hydroxide (OH⁻) ions providing charge neutrality.

The Jahn-Teller effect, common for octahedral copper(II) complexes, would predict an elongation of the axial Cu-O bonds compared to the equatorial Cu-N bonds.[3]

Physicochemical Properties

Bis(ethylenediamine)copper(II) hydroxide is typically encountered as a 1.0 M aqueous solution, which is a very dark blue to very dark purple liquid. The solution has a density of approximately 1.086 g/mL at 25 °C. It is a stable complex formed between copper(II) ions and ethylenediamine.[6][7]

Quantitative Structural Data

Due to the absence of a specific crystal structure for bis(ethylenediamine)copper(II) hydroxide, the following table summarizes key bond lengths and angles from closely related bis(ethylenediamine)copper(II) complexes containing aqua or other ligands in the axial positions. This data provides a strong indication of the expected structural parameters for the hydroxide complex.

Complex	Coordination Geometry	Bond	Bond Length (Å)	Bond Angle (°)
[Cu(en)₂(H₂O)₂]²⁺ in carboxylate complexes[3]	Distorted Octahedral	Cu-N	2.0211(7) - 2.0439(7)	N-Cu-N (equatorial) ~85-95
Cu-O (axial)	2.5274(6)	N-Cu-N (axial) ~176-180
[Cu(en)₂(H₂O)]²⁺ cation in a citrate (B86180) complex[8]	Square Pyramidal	-	-	-
[Cu(en)₂]Cl₂·H₂O[9]	Square Planar	Cu-N	1.996(2) - 2.038(2)	N-Cu-N 84.82 - 95.63
N-Cu-N (trans) 176.08-179.54
[Cu(en)₂][Ni(CN)₄][10]	Axially Distorted Octahedral	Equatorial Cu-N	1.997(3) - 2.001(3)	-
Axial Cu-N (from CN)	2.533(4)
[Cu(en)₂(H₂O)]²⁺ cation with phenolate (B1203915) anions[4]	Square Pyramidal	Cu-N	2.007(3) - 2.024(3)	-
Cu-O (axial)	2.591(3) - 2.741(3)

Table 1: Comparative Structural Data of Bis(ethylenediamine)copper(II) Complexes.

Experimental Protocols

Synthesis of Bis(ethylenediamine)copper(II) Hydroxide Solution

This protocol is based on the established method for preparing analogous cuprammonium solutions, such as Schweizer's reagent, by dissolving copper(II) hydroxide in an amine solution.[11][12][13][14]

Materials:

• Copper(II) sulfate (B86663) pentahydrate (CuSO₄·5H₂O)

• Sodium hydroxide (NaOH) or Potassium hydroxide (KOH)

• Ethylenediamine (en)

• Distilled or deionized water

Procedure:

• Preparation of Copper(II) Hydroxide: a. Dissolve a known amount of copper(II) sulfate pentahydrate in distilled water to create a dilute solution. b. In a separate beaker, prepare a stoichiometric amount of sodium hydroxide or potassium hydroxide solution. c. Slowly add the hydroxide solution to the copper(II) sulfate solution with vigorous stirring. A light blue precipitate of copper(II) hydroxide (Cu(OH)₂) will form. d. Isolate the copper(II) hydroxide precipitate by filtration and wash it thoroughly with distilled water to remove sulfate and sodium/potassium ions.

• Formation of the Complex: a. Transfer the freshly prepared, moist copper(II) hydroxide precipitate to a beaker. b. Slowly add a stoichiometric amount (2 moles of ethylenediamine per mole of copper(II) hydroxide) of an aqueous ethylenediamine solution to the precipitate while stirring continuously. c. The copper(II) hydroxide will dissolve, forming a deep blue to purple solution of bis(ethylenediamine)copper(II) hydroxide. d. Continue stirring until all the precipitate has dissolved. The concentration can be adjusted by the amount of water used.

Safety Precautions:

• Ethylenediamine is corrosive and has a strong odor. Handle it in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• Sodium hydroxide and potassium hydroxide are caustic and should be handled with care.

Visualizations

Proposed Molecular Structure

The following diagram illustrates the proposed coordination geometry of bis(ethylenediamine)copper(II) hydroxide, featuring a tetragonally distorted octahedral structure.

Caption: Proposed distorted octahedral structure of bis(ethylenediamine)copper(II) hydroxide.

Synthesis Workflow

The following diagram outlines the experimental workflow for the synthesis of bis(ethylenediamine)copper(II) hydroxide.

Caption: Workflow for the synthesis of bis(ethylenediamine)copper(II) hydroxide.

References

• 1. | Advent [adventchembio.com]
• 2. scbt.com [scbt.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. alfa-chemistry.com [alfa-chemistry.com]
• 7. Bis(ethylenediamine)copper(II) hydroxide solution - ideal solutions [idealmedical.co.za]
• 8. tandfonline.com [tandfonline.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. rsc.org [rsc.org]
• 12. Schweizer's reagent - Sciencemadness Wiki [sciencemadness.org]
• 13. grokipedia.com [grokipedia.com]
• 14. youtube.com [youtube.com]

A Technical Guide to the Electrochemical Synthesis of Mixed-Valence Copper Ethylenediamine Complexes for Drug Development

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the electrochemical synthesis of mixed-valence copper ethylenediamine (B42938) complexes, a promising class of compounds with potential applications in drug development. This document details the experimental protocols, summarizes key quantitative data, and visualizes the synthetic pathways and mechanisms.

Introduction

Mixed-valence copper complexes, containing both Cu(I) and Cu(II) centers, have garnered significant interest due to their unique electronic properties and potential as therapeutic agents.[1] Copper-containing compounds are being explored as alternatives to platinum-based anticancer drugs, potentially offering reduced toxicity and different mechanisms of action.[1][2] Electrochemical synthesis offers a clean, efficient, and direct route to these complexes, often resulting in high-purity products with excellent yields.[3][4][5] This guide focuses on the electrochemical synthesis of mixed-valence copper complexes incorporating the bidentate ligand ethylenediamine (en), which readily forms stable chelates with copper ions.[6]

Electrochemical Synthesis Protocol: A Case Study

The following protocol is based on the successful electrochemical synthesis of a novel mixed-valence copper(I)-copper(II) complex, {[bis(ethylenediamine)copper(II)] bis[diiodocuprate(I)]}.[3][5]

Materials and Equipment

Chemicals:

• Ethylenediamine (en)

• Iodine (I₂)

• Tetraethylammonium perchlorate (B79767) (TEAP) or Tetrabutylammonium perchlorate (TBAP) as a supporting electrolyte

• Acetonitrile (B52724) (AcN)

• Dimethylformamide (DMF)

Equipment:

• Undivided electrochemical cell

• Sacrificial copper anode

• Platinum cathode

• Potentiostat/Galvanostat

• Glassy carbon electrode (for cyclic voltammetry)

• Reference electrode (e.g., Saturated Calomel Electrode - SCE)

• Inert atmosphere setup (e.g., nitrogen or argon gas)

Synthetic Procedure

• Electrolyte Solution Preparation: Prepare a solution of ethylenediamine (0.5 mmol, 0.030 g), iodine (0.5 mmol, 0.126 g), and a supporting electrolyte (e.g., 0.10 M TBAP) in acetonitrile (50 mL).[5]

• Electrochemical Cell Setup: Place the electrolyte solution in an undivided electrochemical cell. Insert a copper plate as the anode and a platinum plate as the cathode.[5]

• Potentiostatic Electrolysis: Apply a constant potential of 0.5 V to the copper anode. The solution will initially be colorless.[5]

• Electrolysis Duration: Continue the electrolysis for approximately 30 minutes. A brown precipitate will form.[5]

• Product Isolation and Purification: After electrolysis, filter the brown product, wash it with acetonitrile, and air dry.[5]

• Crystallization: Dissolve the final brown precipitate in DMF. Allow the solution to stand for several days to yield dark brown prisms of the complex suitable for X-ray crystallography.[5]

This direct electrosynthesis method has been shown to have high current efficiency, purity, and electrolysis yield.[3][4]

Proposed Electrochemical Mechanism

The formation of the mixed-valence complex involves the following key steps:[3][5]

• Anodic Oxidation: The sacrificial copper anode is oxidized to produce Cu(I) ions.

• Cathodic Reduction: At the platinum cathode, iodine (I₂) is reduced to iodide ions (I⁻).

• Complexation of Cu(I): The newly formed Cu(I) ions react with iodide ions to form the diiodocuprate(I) anion, [CuI₂]⁻.

• Disproportionation and Complexation of Cu(II): As ethylenediamine is a stronger ligand than iodide, some of the Cu(I) ions undergo a disproportionation reaction to form Cu(II) and elemental copper. The Cu(II) ions are then chelated by two ethylenediamine ligands to form the stable [Cu(en)₂]²⁺ cation.

• Formation of the Final Product: The cationic [Cu(en)₂]²⁺ and the anionic [CuI₂]⁻ units assemble to form the final mixed-valence complex, {[Cu(en)₂][CuI₂]₂}.

Characterization Data

Electrochemical Properties

Cyclic voltammetry (CV) is a key technique for characterizing the redox behavior of these complexes. The CV of {[Cu(en)₂][CuI₂]₂} reveals two quasi-reversible redox couples, corresponding to the Cu(II)/Cu(I) and Cu(I)/Cu(0) transitions.[3][7]

Redox Couple	Anodic Peak (Epa)	Cathodic Peak (Epc)
Cu(II)/Cu(I)	0.98 V	0.74 V
Cu(I)/Cu(0)	0.61 V	0.09 V
Table 1: Cyclic voltammetry data for {[Cu(en)₂][CuI₂]₂} in DMF at a glassy carbon electrode.[3][7]

Structural and Spectroscopic Data

Single-crystal X-ray diffraction is essential for confirming the structure and mixed-valence nature of the complex.

Parameter	Value	Reference
Crystal System	Monoclinic	[7]
Space Group	C2/m	[7]
Cu(II)-N bond distance	2.003(10) Å	[3]
N-Cu(II)-N bond angles	85.51(27)° - 94.49(27)°	[3]
Table 2: Selected crystallographic data for {[Cu(en)₂][CuI₂]₂}.

The bivalent Cu(II) center exhibits a nearly square planar geometry, chelated by two ethylenediamine ligands.[3] The monovalent Cu(I) centers are part of a polymeric diiodocuprate(I) chain.[3][5]

Potential Applications in Drug Development

While the specific cytotoxic or anticancer activity of the electrochemically synthesized mixed-valence copper ethylenediamine complex detailed above has not been reported, numerous studies have demonstrated the promising biological activities of other mixed-valence copper complexes.

Cytotoxicity and Anticancer Activity

Several mixed-valence Cu(I)/Cu(II) complexes have shown significant cytotoxicity against various cancer cell lines, in some cases exceeding the efficacy of the established anticancer drug cisplatin.[2][8][9][10]

Complex Type	Cell Line	IC₅₀ (µM)	Reference
[Cu(II)(metformin)(1,10-phenanthroline)]	MCF-7 (Breast Cancer)	4.29	[2][10]
[Cu(II)(ciprofloxacin)(1,10-phenanthroline)]	MCF-7 (Breast Cancer)	7.58	[2][10]
Cisplatin (for comparison)	MCF-7 (Breast Cancer)	18.62	[2][10]
Mixed-valence tetranuclear Cu(I)/Cu(II) complex	MCF-7 (Breast Cancer)	25	[1]
Mixed-valence tetranuclear Cu(I)/Cu(II) complex	A-549 (Lung Cancer)	12	[1]
Table 3: In vitro cytotoxic activity of selected copper complexes.

The mechanisms of action for these complexes are varied but can include DNA degradation and inhibition of enzymes like telomerase.[8][9]

Antibacterial and Antifungal Activity

Copper complexes with ethylenediamine derivatives have also demonstrated significant antibacterial and antifungal properties.[11][12][13] For instance, certain complexes have shown high activity against methicillin-resistant Staphylococcus aureus (MRSA) and various fungal strains.[12][13]

Conclusion

The electrochemical synthesis of mixed-valence copper ethylenediamine complexes represents a straightforward and efficient method for producing compounds with significant potential in drug development. The detailed protocol and characterization data provided in this guide serve as a valuable resource for researchers in this field. The demonstrated cytotoxicity and antimicrobial activity of related copper complexes underscore the importance of further investigation into these electrochemically synthesized compounds as potential therapeutic agents. Future work should focus on the biological evaluation of these specific complexes and the exploration of a wider range of electrochemically accessible mixed-valence copper compounds.

References

• 1. Copper Coordination Compounds as Biologically Active Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Cytotoxic mixed-ligand complexes of Cu(II): A combined experimental and computational study [frontiersin.org]
• 3. mdpi.com [mdpi.com]
• 4. Electrochemical synthesis and structural characterization of a novel mixed-valence copper(I)-copper(II) complex: {[bis(ethylenediamine)copper(II)] bis[diiodocuprate(I)]} - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Electrochemical Synthesis and Structural Characterization of a Novel Mixed-valence Copper (I)-copper (II) Complex: {[Bis(ethylenediamine) Copper (II)] Bis[diiodocuprate (I)]} - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Mixed valence copper(I,II) binuclear complexes with unexpected structure: synthesis, biological properties and anticancer activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Cytotoxic mixed-ligand complexes of Cu(II): A combined experimental and computational study - PMC [pmc.ncbi.nlm.nih.gov]
• 11. jocpr.com [jocpr.com]
• 12. Copper(ii) complexes with terpene derivatives of ethylenediamine: synthesis, and antibacterial, antifungal and antioxidant activity - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Copper(ii) complexes with terpene derivatives of ethylenediamine: synthesis, and antibacterial, antifungal and antioxidant activity - RSC Advances (RSC Publishing) [pubs.rsc.org]

Spectroscopic Characterization Using FTIR and Raman: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of Fourier Transform Infrared (FTIR) and Raman spectroscopy for the spectroscopic characterization of pharmaceutical substances. It delves into the core principles of these vibrational spectroscopy techniques, offers detailed experimental protocols, presents quantitative data for spectral interpretation, and visualizes the analytical workflows.

Core Principles: A Tale of Two Vibrational Techniques

FTIR and Raman spectroscopy are powerful, non-destructive analytical techniques that provide detailed information about the molecular structure of a sample. Both methods probe the vibrational energy levels of molecules, yielding a unique spectral fingerprint that can be used for identification, quantification, and the study of molecular structure and polymorphism.[1][2]

Fourier Transform Infrared (FTIR) Spectroscopy is an absorption technique. It measures the wavelengths at which a sample absorbs infrared radiation.[3] This absorption corresponds to the vibrational excitation of molecular bonds with a changing dipole moment.[3] Therefore, FTIR is particularly sensitive to polar functional groups such as hydroxyl (O-H), carbonyl (C=O), and amine (N-H) groups. The resulting spectrum is a plot of infrared intensity versus wavenumber.

Raman Spectroscopy , in contrast, is a scattering technique. It measures the inelastic scattering of monochromatic light, typically from a laser.[4] When photons interact with a molecule, they can be scattered with a change in energy that corresponds to the vibrational modes of the molecule.[4] This phenomenon, known as the Raman effect, depends on a change in the polarizability of the molecule's electron cloud during vibration.[3] Consequently, Raman spectroscopy is highly sensitive to non-polar bonds and symmetric vibrations, such as carbon-carbon (C-C, C=C, C≡C) and disulfide (S-S) bonds.[3]

These two techniques are often considered complementary, as a vibrational mode that is weak or inactive in FTIR may be strong in Raman, and vice versa.[4] This complementary nature allows for a more comprehensive characterization of a material when both techniques are employed.

Data Presentation: Spectral Peak Assignments

The following tables summarize the characteristic vibrational frequencies for common organic functional groups in both FTIR and Raman spectroscopy. These tables serve as a reference for the interpretation of spectra obtained from pharmaceutical compounds.

Table 1: Characteristic FTIR Absorption Frequencies for Common Functional Groups

Functional Group	Vibration Type	Wavenumber (cm⁻¹)	Intensity
Alkanes	C-H stretch	2850-3000	Strong
C-H bend	1350-1470	Medium
Alkenes	=C-H stretch	3000-3100	Medium
C=C stretch	1640-1680	Medium
Alkynes	≡C-H stretch	3270-3330	Strong
C≡C stretch	2100-2260	Variable
Aromatics	=C-H stretch	3000-3100	Medium
C=C stretch (in-ring)	1400-1600	Medium
Alcohols, Phenols	O-H stretch (H-bonded)	3200-3600	Strong, Broad
C-O stretch	1050-1260	Strong
Amines	N-H stretch	3300-3500	Medium
N-H bend	1550-1650	Medium
Carbonyl Compounds
Aldehydes	C=O stretch	1720-1740	Strong
C-H stretch	2720 and 2820	Medium
Ketones	C=O stretch	1705-1725	Strong
Carboxylic Acids	O-H stretch	2500-3300	Very Broad
C=O stretch	1700-1725	Strong
Esters	C=O stretch	1735-1750	Strong
C-O stretch	1150-1250	Strong
Amides	C=O stretch	1630-1680	Strong
N-H stretch	3100-3500	Medium
Nitriles	C≡N stretch	2210-2260	Medium

Data sourced from multiple references.[3][5][6][7]

Table 2: Characteristic Raman Shifts for Common Functional Groups and Pharmaceutical Moieties

Functional Group / Moiety	Vibration Type	Raman Shift (cm⁻¹)	Intensity
Alkanes	C-H stretch	2800-3000	Strong
C-C stretch	800-1200	Medium
Alkenes	=C-H stretch	3000-3100	Medium
C=C stretch	1600-1680	Strong
Alkynes	≡C-H stretch	~3300	Strong
C≡C stretch	2100-2250	Strong
Aromatics	Ring breathing	~1000	Strong
C=C stretch (in-ring)	1580-1620	Strong
Carbonyl Compounds	C=O stretch	1650-1820	Medium-Strong
Amides	Amide I (C=O stretch)	1640-1680	Medium
Amide III	1230-1300	Medium
Thiazole Ring	CS stretching	~735	Medium
Imidazole Ring	Ring stretching	1300-1500	Medium
Titanium Dioxide (Excipient)	Bending and stretching	513, 636	Strong
Magnesium Stearate (Excipient)	C-C stretch, CH₂/CH₃ deformation	1061, 1128, 1294, 1437	Strong

Data sourced from multiple references.[8][9][10][11][12]

Experimental Protocols

Adherence to standardized experimental protocols is crucial for obtaining high-quality, reproducible spectroscopic data. The following sections outline detailed methodologies for FTIR and Raman analysis of pharmaceutical samples, with reference to guidelines from the United States Pharmacopeia (USP) and the European Pharmacopoeia (Ph. Eur.).[3][8][9][13][14][15][16]

FTIR Spectroscopy Protocol (Attenuated Total Reflectance - ATR)

Attenuated Total Reflectance (ATR) is a common sampling technique in FTIR due to its minimal sample preparation requirements.[13]

3.1.1. Instrument Qualification and Readiness

• Power On and Warm-up: Turn on the FTIR spectrometer and allow it to warm up for at least 30 minutes to ensure thermal stability of the source and detector.[14]

• Performance Check: Verify the instrument's performance by running a polystyrene film standard. Check for the characteristic peaks at approximately 1601 cm⁻¹ and 1154 cm⁻¹ to confirm wavenumber accuracy.[13]

• Cleanliness: Ensure the ATR crystal (e.g., diamond or zinc selenide) is clean. Clean the crystal with a suitable solvent like isopropyl alcohol and a soft, lint-free tissue.[13]

3.1.2. Sample Preparation and Handling

• Solid Samples: For powdered samples, ensure they are dry and finely ground. Place a small amount (approximately 1-2 mg) of the powder onto the center of the ATR crystal to ensure full contact.[13]

• Liquid Samples: Place a single drop of the liquid sample directly onto the ATR crystal.

• Pressure Application: For solid samples, use the integrated pressure arm to apply consistent and even pressure to ensure good contact between the sample and the crystal.[13]

3.1.3. Data Acquisition

• Background Collection: With the clean ATR crystal and no sample, collect a background spectrum. This will be subtracted from the sample spectrum to remove contributions from atmospheric water and carbon dioxide.[13]

• Sample Scan Parameters:

  • Scan Range: 4000–400 cm⁻¹[13]

  • Resolution: 4 cm⁻¹[13]

  • Number of Scans: 32–64 scans are typically co-added to improve the signal-to-noise ratio.[13]

  • Mode: Absorbance or Transmittance

• Sample Scan: Place the prepared sample on the ATR crystal and collect the sample spectrum using the defined parameters.

• Cleaning: After analysis, thoroughly clean the ATR crystal with an appropriate solvent to prevent cross-contamination.[13]

Raman Spectroscopy Protocol

Raman spectroscopy often requires minimal to no sample preparation, making it ideal for rapid analysis.[4][12]

3.2.1. Instrument Qualification and Readiness

• Power On and Stabilization: Turn on the laser and spectrometer, allowing them to stabilize according to the manufacturer's recommendations.

• Wavenumber Calibration: Calibrate the wavenumber axis using a standard with known Raman peaks, such as polystyrene or calcium carbonate, as recommended by the European Pharmacopoeia.[3][17]

• Intensity Calibration: If quantitative analysis is intended, calibrate the intensity response of the instrument.

3.2.2. Sample Preparation and Handling

• Solid Samples (Powders): Place a small amount of the powder into a suitable container, such as a glass vial or onto a microscope slide. The laser can be focused directly on the sample.

• Solid Samples (Tablets): The laser can be focused directly onto the surface of the tablet. For analyzing the bulk composition, techniques like transmission Raman may be employed.

• Liquid Samples: Samples can be analyzed in glass vials or quartz cuvettes.

3.2.3. Data Acquisition

• Laser Focus: Focus the laser onto the sample.

• Acquisition Parameters:

  • Laser Wavelength: Common choices include 785 nm or 1064 nm to minimize fluorescence.

  • Laser Power: Use the minimum laser power necessary to obtain a good signal-to-noise ratio to avoid sample damage or degradation.

  • Integration Time and Accumulations: Adjust the integration time and number of accumulations to achieve the desired spectral quality.

• Data Collection: Collect the Raman spectrum of the sample. It is advisable to collect spectra from multiple spots on the sample to ensure representativeness, especially for heterogeneous samples.

Mandatory Visualizations: Workflows and Pathways

The following diagrams, created using the DOT language, illustrate the typical workflows for spectroscopic characterization and data analysis in a pharmaceutical setting.

Experimental Workflow for Spectroscopic Analysis

Caption: Experimental workflow for FTIR and Raman spectroscopic analysis.

Spectroscopic Data Analysis and Interpretation Pathway

Caption: Logical pathway for spectroscopic data analysis and interpretation.

Conclusion

FTIR and Raman spectroscopy are indispensable tools in the pharmaceutical industry, providing rapid and reliable characterization of active pharmaceutical ingredients, excipients, and final drug products.[2] By understanding their fundamental principles, adhering to rigorous experimental protocols, and employing appropriate data analysis techniques, researchers and drug development professionals can effectively harness the power of these vibrational spectroscopic methods to ensure product quality, safety, and efficacy. The complementary nature of FTIR and Raman spectroscopy makes their combined use a particularly powerful strategy for comprehensive material characterization.

References

• 1. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 2. spectroscopyonline.com [spectroscopyonline.com]
• 3. Adoption of the revised Raman spectroscopy chapter - European Directorate for the Quality of Medicines & HealthCare [edqm.eu]
• 4. drugcheckingbc.ca [drugcheckingbc.ca]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. Revised Ph. Eur. Chapter on Raman Spectroscopy introducing PAT - ECA Academy [gmp-compliance.org]
• 7. agilent.com [agilent.com]
• 8. Revision of USP Chapter on IR Spectroscopy - ECA Academy [gmp-compliance.org]
• 9. pharmabeginers.com [pharmabeginers.com]
• 10. A Review on the Application of Near-Infrared Technology for Monitoring and Control of Food Fermentation Process [mdpi.com]
• 11. cornerstoneanalytical.com [cornerstoneanalytical.com]
• 12. spectroscopyonline.com [spectroscopyonline.com]
• 13. Analytical Method Development: ATR-FTIR Method SOP – V 2.0 – SOP Guide for Pharma [pharmasop.in]
• 14. pharmatimesofficial.com [pharmatimesofficial.com]
• 15. spectroscopyonline.com [spectroscopyonline.com]
• 16. pharmacopeia.cn [pharmacopeia.cn]
• 17. Revised Ph. Eur. Raman Spectroscopy Chapter published for Public Consultation - ECA Academy [gmp-compliance.org]

An In-depth Technical Guide to the Magnetic Susceptibility of Copper(II) Ethylenediamine Complexes

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the magnetic susceptibility of copper(II) ethylenediamine (B42938) complexes, focusing on the theoretical underpinnings, experimental measurement, and data interpretation. This information is crucial for understanding the electronic structure and bonding in these metallo-complexes, which can have implications for their application in various fields, including catalysis and as potential therapeutic agents.

Introduction to Magnetic Susceptibility of Copper(II) Complexes

Copper(II) is a d⁹ transition metal ion, and its complexes are typically paramagnetic due to the presence of one unpaired electron. The magnetic susceptibility of a material is a measure of how it responds to an applied magnetic field. For paramagnetic substances like most Cu(II) complexes, the magnetic susceptibility is positive, indicating that they are weakly attracted to a magnetic field.

The effective magnetic moment (µ_eff) is a key parameter derived from magnetic susceptibility measurements and is directly related to the number of unpaired electrons (n) in a complex. For a simple paramagnetic system, the spin-only magnetic moment can be calculated using the following equation:

µ_eff = √[n(n+2)] B.M.

where B.M. stands for Bohr Magnetons, the unit of magnetic moment. For a Cu(II) complex with one unpaired electron (n=1), the theoretical spin-only magnetic moment is approximately 1.73 B.M.[1]. Experimental values are often in the range of 1.8 to 2.2 B.M., with deviations from the spin-only value arising from orbital contributions to the magnetic moment.

Data Presentation: Magnetic Properties of Selected Copper(II) Ethylenediamine and Substituted Ethylenediamine Complexes

The magnetic properties of copper(II) ethylenediamine complexes can be influenced by the specific ligands, counter-ions, and the resulting crystal structure. Below is a summary of experimentally determined magnetic moments for a selection of these complexes.

Complex	Method	Magnetic Moment (µ_eff) in B.M.	Reference
[Cu(pn)₂Zn(NCS)₄] (pn = 1,2-diaminopropane)	SQUID	1.82	[2]
[Cu(N,N-Me₂-en)₂Zn(NCS)₄] (N,N-Me₂-en = N,N-dimethylethylenediamine)	SQUID	1.95	[2]
bis(chlorosulphato)-bis(ethylenediamine)copper(II)	Faraday Method	Not specified in abstract	[3]
bis(chlorosulphato)-bis(N-ethyl-ethylenediamine)copper(II)	Faraday Method	Not specified in abstract	[4]
bis(chlorosulphato)-bis(N-methyl-ethylenediamine)copper(II)	Faraday Method	Not specified in abstract	[3]

Experimental Protocols

The determination of magnetic susceptibility is a fundamental experimental technique in inorganic chemistry. The two most common methods are the Gouy method, which is a classical technique based on measuring the force exerted by a magnetic field on a sample, and the Evans method, a more modern technique that utilizes Nuclear Magnetic Resonance (NMR) spectroscopy.

Synthesis of a Representative Complex: Bis(ethylenediamine)copper(II) Sulfate (B86663) ([Cu(en)₂]SO₄)

A common precursor for magnetic studies is bis(ethylenediamine)copper(II) sulfate.

Materials:

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

• Ethylenediamine (en)

• Distilled water

• Ethanol (B145695)

Procedure:

• Dissolve a known amount of copper(II) sulfate pentahydrate in a minimum amount of distilled water.

• In a separate beaker, dilute ethylenediamine with an equal volume of distilled water.

• Slowly, and with stirring, add the ethylenediamine solution to the copper(II) sulfate solution. A deep blue-violet solution will form.

• To induce precipitation of the complex, add ethanol to the solution until a crystalline precipitate is observed.

• Cool the mixture in an ice bath to maximize the yield of the crystals.

• Collect the crystals by vacuum filtration and wash with a small amount of cold ethanol.

• Dry the crystals in a desiccator.

Gouy Method for Magnetic Susceptibility Measurement

The Gouy method involves weighing a cylindrical sample in the presence and absence of a magnetic field.[5][6]

Apparatus:

• Gouy balance (an analytical balance modified to suspend the sample between the poles of a magnet)

• Electromagnet with a power supply

• Gouy tube (a long, cylindrical sample tube)

• Calibrant with a known magnetic susceptibility (e.g., HgCo(SCN)₄)

Procedure:

• Calibration:

  • Measure the weight of the empty Gouy tube with the magnetic field off (m_tube_off) and on (m_tube_on).

  • Fill the Gouy tube to a calibrated mark with the calibrant and measure its weight with the magnetic field off (m_cal_off) and on (m_cal_on).

• Sample Measurement:

  • Empty and clean the Gouy tube.

  • Fill the tube to the same calibrated mark with the finely powdered copper(II) ethylenediamine complex.

  • Measure the weight of the sample-filled tube with the magnetic field off (m_sample_off) and on (m_sample_on).

• Calculation:

  • The mass susceptibility (χ_g) of the sample can be calculated using the change in mass measurements of the sample and the calibrant, along with their respective masses and the known susceptibility of the calibrant. The molar susceptibility (χ_M) is then obtained by multiplying the mass susceptibility by the molar mass of the complex. Finally, the effective magnetic moment is calculated from the molar susceptibility and temperature.

Evans Method for Magnetic Susceptibility Measurement

The Evans method is a solution-based technique that measures the change in the chemical shift of a reference compound in the presence of a paramagnetic species.[7]

Apparatus:

• NMR spectrometer

• Coaxial NMR tubes (or a regular NMR tube with a capillary insert)

• Deuterated solvent (e.g., D₂O for water-soluble complexes)

• Inert reference compound (e.g., tert-butanol)

Procedure:

• Prepare two solutions:

  • Reference solution: A solution of the reference compound in the deuterated solvent.

  • Sample solution: A solution of the copper(II) ethylenediamine complex and the reference compound in the same deuterated solvent.

• NMR Measurement:

  • Place the reference solution in the inner tube (capillary) and the sample solution in the outer NMR tube.

  • Acquire the ¹H NMR spectrum. You will observe two signals for the reference compound, one from the inner tube and one from the outer tube, which is shifted due to the presence of the paramagnetic complex.

• Calculation:

  • The difference in the chemical shifts (Δδ) of the reference compound is used to calculate the molar magnetic susceptibility (χ_M) of the complex using the Evans equation. The effective magnetic moment can then be determined.

Visualizations

Experimental Workflow for the Gouy Method

Caption: Workflow for determining magnetic susceptibility using the Gouy method.

Relationship Between Unpaired Electrons and Spin-Only Magnetic Moment for a d⁹ Copper(II) Ion

Caption: Theoretical calculation of the spin-only magnetic moment for a d⁹ Cu(II) ion.

References

• 1. Magnetic moment of `[Cu(NH_(3))_(4)]^(2+)` ion is [allen.in]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. dalalinstitute.com [dalalinstitute.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. imserc.northwestern.edu [imserc.northwestern.edu]

A Technical Guide to the Thermal Decomposition of Copper(II) Hydroxide Complexes

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the thermal decomposition behavior of copper(II) hydroxide (B78521) and its complexes. The information presented herein is intended to support research and development activities where the thermal stability and degradation pathways of these compounds are of critical importance. This document summarizes quantitative data from thermal analysis, details relevant experimental protocols, and provides visual representations of decomposition pathways and experimental workflows.

Introduction

Copper(II) hydroxide and its coordination complexes are a versatile class of compounds with applications spanning catalysis, materials science, and pharmaceuticals. Their thermal decomposition is a critical characteristic that dictates their stability, processing, and ultimate utility. Understanding the temperatures at which these materials decompose, the nature of the degradation products, and the energetic changes involved is paramount for their effective application. This guide focuses on the thermal decomposition of copper(II) hydroxide and its complexes with various organic ligands, primarily amino acids and carboxylates, providing a detailed examination of their behavior upon heating.

Thermal Decomposition of Copper(II) Hydroxide

The thermal decomposition of copper(II) hydroxide (Cu(OH)₂) is a well-studied, single-step process. When heated, it decomposes into copper(II) oxide (CuO) and water (H₂O), as depicted in the following reaction:

Cu(OH)₂(s) → CuO(s) + H₂O(g)

This decomposition is an endothermic process that typically occurs in the temperature range of 145–160°C.[1][2] The mechanism involves the cleavage of hydroxyl groups and a subsequent rearrangement of the copper and oxygen atoms to form the more stable copper(II) oxide lattice.[1] The kinetics of this decomposition can be intricate, often modeled as a sequence of an induction period, a surface reaction, and a phase boundary-controlled reaction.[1][3][4]

Thermal Decomposition of Copper(II) Hydroxide Complexes

The presence of ligands coordinated to the copper(II) center significantly influences the thermal decomposition behavior. The decomposition of copper(II) complexes is generally a multi-stage process, with the stability and decomposition pathway being highly dependent on the nature of the ligand.

Copper(II) Amino Acid Complexes

Complexes of copper(II) with amino acids exhibit decomposition patterns that typically involve the initial loss of coordinated or lattice water molecules, followed by the decomposition of the amino acid ligand itself, and finally, the formation of copper(II) oxide as the end residue.

Copper(II) Carboxylate Complexes

Copper(II) carboxylate complexes also display multi-step decomposition profiles. The initial steps often involve the loss of any coordinated water, followed by the decomposition of the carboxylate ligand, which can be a complex process involving the release of CO, CO₂, and other organic fragments. The final product is typically copper(II) oxide.

Quantitative Thermal Analysis Data

The following tables summarize the quantitative data obtained from thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC) for copper(II) hydroxide and a selection of its complexes.

Table 1: Thermal Decomposition Data for Copper(II) Hydroxide

Compound	Decomposition Step	Temperature Range (°C)	Mass Loss (%) (Experimental)	Mass Loss (%) (Theoretical)	Final Residue
Cu(OH)₂	Cu(OH)₂ → CuO + H₂O	145 - 160	~18.5	18.46	CuO

Table 2: Thermal Decomposition Data for Copper(II) Amino Acid Complexes

Complex	Decomposition Step	Temperature Range (°C)	Mass Loss (%) (Experimental)	Proposed Lost Moiety	Final Residue
[Cu(gly)₂(H₂O)]	Dehydration	120 - 180	~7.8	H₂O	[Cu(gly)₂]
Ligand Decomposition	200 - 450	~69.0	2 x Glycine	CuO
[Cu(L-Asn)(urea)(H₂O)₃]Cl	Dehydration & Partial Cl loss	24 - 186	12.58	3H₂O + 0.125Cl	Intermediate
Further Cl loss	186 - 274	12.11	0.875Cl	Intermediate
Partial Urea loss	274 - 351	8.00	0.4286 Urea	Intermediate
Asparagine & Urea loss	351 - 800	Varies	Asparagine & remaining Urea	CuO
[Cu(L-Asp)(H₂O)]	Dehydration	40 - 190	16.98	H₂O	[Cu(L-Asp)]
Ligand Decomposition	190 - 550	62.27	Aspartic Acid	CuO + Cu₂O
[Cu(L-Ser)₂(H₂O)]	Dehydration	60 - 170	12.91	H₂O	[Cu(L-Ser)₂]
Ligand Decomposition	170 - 400	64.53	2 x Serine	CuO + Cu₂O
[Cu(L-Val)₂(H₂O)]	Dehydration	40 - 220	7.19	H₂O	[Cu(L-Val)₂]
Ligand Decomposition	220 - 420	71.98	2 x Valine	CuO + Cu₂O

Note: Data for amino acid complexes is compiled from multiple sources and may show slight variations based on experimental conditions.[5][6][7]

Table 3: Thermal Decomposition Data for Copper(II) Carboxylate Complexes

Complex	Decomposition Step	Temperature Range (°C)	Mass Loss (%) (Experimental)	Proposed Lost Moiety	Final Residue
[Cu(CH₃COO)₂(H₂O)]	Dehydration	100 - 150	9.0	H₂O	[Cu(CH₃COO)₂]
Decomposition to Cu₂O	200 - 300	~30.0	CH₃COO fragments	Cu₂O
Oxidation to CuO	300 - 400	Gain	-	CuO
[Cu₂(CH₃COO)₄(pyz)]	Ligand Decomposition	195 - 510	64.7	4 x CH₃COO + pyz	2CuO

Note: The decomposition of copper(II) acetate (B1210297) can be complex, with the potential for the reduction of Cu(II) to Cu(I) or Cu(0) depending on the atmosphere.[8][9][10]

Experimental Protocols

Synthesis of Copper(II) Hydroxide Complexes

5.1.1. General Synthesis of Copper(II) Amino Acid Complexes

A common method for the synthesis of copper(II) amino acid complexes involves the reaction of a copper(II) salt with the desired amino acid in an aqueous or aqueous-ethanolic solution.[4][11]

• Dissolve a stoichiometric amount of a copper(II) salt (e.g., copper(II) acetate monohydrate or copper(II) chloride dihydrate) in deionized water or a water/ethanol mixture with gentle heating.[11]

• Dissolve the corresponding amino acid (typically in a 1:2 metal-to-ligand molar ratio) in deionized water, also with gentle heating.[11]

• Mix the two solutions and stir for a specified period (e.g., 1-4 hours) at a controlled temperature (e.g., 60°C).[11]

• The resulting complex, which often precipitates out of the solution upon cooling or concentration, is then collected by filtration, washed with deionized water and ethanol, and dried.[4]

5.1.2. Synthesis of Mixed Ligand Copper(II) Complexes

Mixed ligand complexes can be synthesized by introducing a secondary ligand into the reaction mixture.

• Dissolve copper(II) acetate monohydrate in ethanol.

• Add an ethanolic solution of the primary ligand (e.g., 1,10-phenanthroline).

• To this solution, add an aqueous solution of the secondary ligand (e.g., the sodium salt of an amino acid) and stir at room temperature for several hours.[6]

• The resulting precipitate is filtered, washed, and dried.

Thermal Analysis

Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are powerful techniques to investigate the thermal decomposition of these complexes.

• Instrumentation: A simultaneous thermal analyzer (TGA/DSC) is typically employed.

• Sample Preparation: A small, accurately weighed sample (typically 2-10 mg) is placed in an appropriate crucible (e.g., alumina (B75360) or aluminum).[12][13]

• Experimental Conditions:

  • Heating Rate: A constant heating rate, commonly 10°C/min, is applied.[6][12]

  • Temperature Range: The analysis is conducted over a wide temperature range, for instance, from room temperature to 800°C or 1000°C.[12][13]

  • Atmosphere: The experiment is typically run under an inert atmosphere (e.g., nitrogen or argon) or an oxidative atmosphere (e.g., air) at a constant flow rate (e.g., 50 mL/min).[1][12]

• Data Analysis: The TGA curve provides information on mass loss as a function of temperature, while the DSC curve indicates endothermic or exothermic transitions. The derivative of the TGA curve (DTG) helps to identify the temperatures of maximum decomposition rates.

Visualizing Decomposition Pathways and Workflows

Graphviz (DOT language) is used to create clear diagrams of the decomposition pathways and experimental workflows.

Decomposition Pathways

Caption: Generalized thermal decomposition pathways for copper(II) hydroxide and its amino acid and carboxylate complexes.

Experimental Workflow

Caption: A typical experimental workflow for the synthesis and thermal analysis of copper(II) hydroxide complexes.

Conclusion

The thermal decomposition of copper(II) hydroxide complexes is a multifaceted process governed by the nature of the coordinating ligands. While copper(II) hydroxide itself undergoes a straightforward single-step decomposition to copper(II) oxide, its complexes exhibit more complex, multi-stage degradation pathways. This guide has provided a consolidated resource of quantitative data, experimental methodologies, and visual aids to facilitate a deeper understanding of these thermal behaviors. The information presented is vital for the rational design and application of copper(II) complexes in various scientific and industrial fields, particularly where thermal stability is a key performance parameter.

References

• 1. mdpi.com [mdpi.com]
• 2. tandfonline.com [tandfonline.com]
• 3. researchgate.net [researchgate.net]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. tetrazolelover.at.ua [tetrazolelover.at.ua]
• 6. Synthesis, characterization and comparative thermal degradation study of Co(II), Ni(ΙΙ) and Cu(II) complexes with Asparagine and Urea as mixed ligands [redalyc.org]
• 7. researchgate.net [researchgate.net]
• 8. epublications.marquette.edu [epublications.marquette.edu]
• 9. The kinetics of thermal dehydration of copper(II) acetate monohydrate in air - Nanjing Tech University [pure.njtech.edu.cn:443]
• 10. researchgate.net [researchgate.net]
• 11. pubs.aip.org [pubs.aip.org]
• 12. Thermal Analysis of Copper Metal Complexes: Insights from TGA and DSC – Oriental Journal of Chemistry [orientjchem.org]
• 13. scielo.br [scielo.br]

An In-Depth Technical Guide to the Core Chemical Properties of Copper(II) Hydroxide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the fundamental chemical properties of copper(II) hydroxide (B78521), Cu(OH)₂. The information presented herein is intended to support research and development activities by providing detailed experimental protocols, quantitative data, and visual representations of key chemical processes.

Physical and Chemical Properties

Copper(II) hydroxide is an inorganic compound with the chemical formula Cu(OH)₂.[1] It is a pale blue or bluish-green solid that is practically insoluble in water.[1][2] While it is considered a weak base, its low solubility makes direct observation of its basicity in aqueous solution challenging.[1]

Quantitative Data Summary

The core physical and chemical properties of copper(II) hydroxide are summarized in the table below for easy reference and comparison.

Property	Value	Reference
Chemical Formula	Cu(OH)₂	[1][2]
Molar Mass	97.561 g/mol	[1][2]
Appearance	Pale blue or bluish-green solid	[1][2]
Density	3.368 g/cm³	[1][2]
Solubility in Water	Negligible	[1][2]
Solubility Product (Ksp) at 25 °C	2.20 x 10⁻²⁰	[1][2]
Melting Point	Decomposes at approximately 80 °C	[1]
Standard Enthalpy of Formation (ΔfH⦵₂₉₈)	-450 kJ/mol	[2]
Standard Molar Entropy (S⦵₂₉₈)	108 J·mol⁻¹·K⁻¹	[2]

Key Chemical Reactions and Experimental Protocols

This section details the methodologies for the synthesis, thermal decomposition, and demonstration of the amphoteric nature of copper(II) hydroxide.

Synthesis of Copper(II) Hydroxide via Precipitation

Copper(II) hydroxide is most commonly synthesized by the precipitation reaction between a soluble copper(II) salt and a hydroxide base.

Experimental Protocol:

• Reagent Preparation:

  • Prepare a 0.5 M solution of copper(II) sulfate (B86663) (CuSO₄·5H₂O).

  • Prepare a 1.0 M solution of sodium hydroxide (NaOH).

• Precipitation:

  • In a beaker, place a defined volume of the 0.5 M copper(II) sulfate solution.

  • While stirring continuously, slowly add the 1.0 M sodium hydroxide solution dropwise.

  • A pale blue precipitate of copper(II) hydroxide will form. The reaction is as follows: CuSO₄(aq) + 2NaOH(aq) → Cu(OH)₂(s) + Na₂SO₄(aq)

• Purification:

  • Allow the precipitate to settle.

  • Decant the supernatant liquid.

  • Wash the precipitate several times with deionized water to remove any soluble impurities, such as sodium sulfate. This can be done by resuspending the precipitate in deionized water, allowing it to settle, and decanting the supernatant.

  • Filter the washed precipitate using a Buchner funnel and filter paper.

  • Wash the filtered precipitate with a small amount of ethanol (B145695) to aid in drying.

• Drying:

  • Dry the purified copper(II) hydroxide in a desiccator or in a low-temperature oven (below 50 °C) to avoid decomposition.

References

• 1. Copper(II) hydroxide - Wikipedia [en.wikipedia.org]
• 2. quora.com [quora.com]

Alternate names and CAS number for copper(II)-ethylenediamine complex

An In-depth Technical Guide to the Copper(II)-Ethylenediamine Complex for Researchers and Scientists

This technical guide provides a comprehensive overview of the copper(II)-ethylenediamine complex, a versatile coordination compound with significant applications in research and development. The document covers its nomenclature, physicochemical properties, synthesis protocols, and various applications, with a focus on providing actionable information for researchers, scientists, and professionals in drug development.

Nomenclature and Identification

The copper(II)-ethylenediamine complex can be referred to by several names and is associated with different CAS numbers depending on the specific salt or ionic form. The most common identifiers are summarized below.

Identifier	Value	Reference
Common Name	Copper(II)-ethylenediamine complex	[1]
Systematic Name	Copper(2+), bis(1,2-ethanediamine-κN,κN')-	[2][3]
Alternate Names	Bis(ethylenediamine)copper(II) ion	[1]
Cupriethylenediamine	[1][4]
Bis(1,2-ethanediamine-N,N')copper(2+)	[1]
CAS Number (ion)	13426-91-0	[1][2][3]
CAS Number (hydroxide)	14552-35-3	[4][5][6]
Molecular Formula (ion)	C4H16CuN4^2+	[3]
Molecular Formula (hydroxide)	C4H18CuN4O2	[4][7]
Molecular Weight (ion)	183.74 g/mol	[3]
Molecular Weight (hydroxide)	217.76 g/mol	[5][6]

Physicochemical Properties

The copper(II)-ethylenediamine complex is known for its characteristic deep blue color in solution.[4] It is a coordination compound formed between copper(II) ions and the bidentate ligand ethylenediamine (B42938), which coordinates through its two nitrogen atoms.[4] The complex is soluble in water and exhibits paramagnetism due to the presence of an unpaired electron in the d-orbital of the copper(II) ion.[4]

Property	Value	Reference
Appearance	Deep blue solution	[4]
Solubility	Soluble in water	[4]
Magnetic Property	Paramagnetic	[4]
Geometry	Distorted octahedral for [Cu(en)2(H2O)2]^2+	[8]
Density (1.0 M solution)	1.086 g/mL at 25 °C	[5][6]

Synthesis and Characterization

The synthesis of copper(II)-ethylenediamine complexes can be achieved through various methods, often involving the reaction of a copper(II) salt with ethylenediamine in a suitable solvent.

Experimental Protocol: Synthesis of Bis(ethylenediamine)copper(II) Sulfate (B86663)

This protocol outlines a general procedure for the synthesis of bis(ethylenediamine)copper(II) sulfate.

Materials:

• Copper(II) sulfate pentahydrate (CuSO4·5H2O)[9]

• Ethylenediamine

• Water

Procedure:

• Dissolve copper(II) sulfate pentahydrate in water.[10]

• Slowly add ethylenediamine to the copper(II) sulfate solution while stirring.[10]

• Concentrate the resulting solution to induce crystallization.[10]

• Filter the formed blue crystals of the copper(II) complex.[10]

• Wash the crystals with a small amount of cold water and then with ethanol.

• Dry the crystals in a desiccator.

Synthesis Workflow Diagram

The following diagram illustrates the general workflow for the synthesis of a copper(II)-ethylenediamine complex.

Caption: General synthesis workflow for copper(II)-ethylenediamine complex.

Applications in Research and Development

Copper(II)-ethylenediamine complexes have found utility in various scientific and industrial domains.

• Catalysis: These complexes are employed as catalysts in organic synthesis, such as in click chemistry for the synthesis of triazoles.[11]

• Biological Activity: Research has shown that copper(II)-ethylenediamine complexes and their derivatives exhibit significant biological activities, including antibacterial, antifungal, and antioxidant properties.[12][13][14] Some complexes have been investigated for their potential as antidiabetic agents due to their α-glucosidase inhibitory activity.[15]

• Cellulose Solvent: Cupriethylenediamine hydroxide (B78521) is utilized as a solvent for cellulose.[4]

• Electrochemical Sensors: The complex can be incorporated into materials for the development of electrochemical sensors.[16]

Application Workflow: Screening for Biological Activity

The following diagram illustrates a typical workflow for screening the biological activity of newly synthesized copper(II)-ethylenediamine complexes.

Caption: Workflow for biological activity screening of complexes.

Quantitative Data Summary

The following table summarizes some of the quantitative data reported for various copper(II)-ethylenediamine complexes.

Complex	Parameter	Value	Reference
(Cu(Trp)2(en))0.5H2O	Yield	55%	[17]
Elemental Analysis (Calc. %)	Cu: 11.96, C: 54.22, N: 13.00, H: 4.47	[17]
Elemental Analysis (Found %)	Cu: 12.00, C: 55.36, N: 12.00, H: 5.46	[17]
[Cu(pn)2Zn(NCS)4]	Magnetic Moment (300 K)	1.82 B.M.	[18]
[Cu(N,N-Me2-en)2Zn(NCS)4]	Magnetic Moment (300 K)	1.95 B.M.	[18]
[Cu(en)3]2NO3	IC50 (α-glucosidase)	0.475 mg/ml	[15]

This guide provides a foundational understanding of the copper(II)-ethylenediamine complex for researchers and professionals. The versatility in its synthesis and its wide range of applications make it a subject of continuous interest in the scientific community.

References

• 1. Cupriethylenediamine | C4H12CuN4-2 | CID 4578819 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 13426-91-0 CAS MSDS (COPPER-ETHYLENEDIAMINECOMPLEX) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 3. Substance Registry Services | US EPA [cdxapps.epa.gov]
• 4. CAS 14552-35-3: Copper(II) ethylenediamine - Solution [cymitquimica.com]
• 5. Bis(ethylenediamine)copper(II) hydroxide solution 1.0 M in H2O Copper(II)-ethylenediame complex [sigmaaldrich.com]
• 6. Bis(ethylenediamine)copper(II) hydroxide solution 1.0 M in H2O Copper(II)-ethylenediame complex [sigmaaldrich.com]
• 7. datasheets.scbt.com [datasheets.scbt.com]
• 8. researchgate.net [researchgate.net]
• 9. Copper(II) sulfate - Wikipedia [en.wikipedia.org]
• 10. RE 81 - Bis(ethylenediamine) copper(II) sulphate (copper ethylenediamine sulphate) [cipac.org]
• 11. researchgate.net [researchgate.net]
• 12. Copper(ii) complexes with terpene derivatives of ethylenediamine: synthesis, and antibacterial, antifungal and antioxidant activity - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 13. Copper(ii) complexes with terpene derivatives of ethylenediamine: synthesis, and antibacterial, antifungal and antioxidant activity - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. isca.me [isca.me]
• 16. researchgate.net [researchgate.net]
• 17. jocpr.com [jocpr.com]
• 18. mdpi.com [mdpi.com]

An In-depth Technical Guide to the Preparation of Copper(II) Hydroxide from Soluble Copper(II) Salts

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of copper(II) hydroxide (B78521), a compound of significant interest in various scientific and industrial fields, including as a precursor in the synthesis of copper-based drugs and catalysts. This document details the chemical principles, experimental protocols, and critical parameters influencing the purity, yield, and physicochemical properties of the final product.

Introduction

Copper(II) hydroxide (Cu(OH)₂) is an inorganic compound that typically appears as a pale blue or bluish-green solid. Its preparation through the precipitation from soluble copper(II) salts is a widely employed method due to its relative simplicity and cost-effectiveness. The general principle involves the reaction of a soluble copper(II) salt with a base, leading to the formation of the insoluble copper(II) hydroxide, which can then be isolated.

The choice of the copper(II) salt precursor and the precipitating agent, along with the precise control of reaction conditions such as temperature, pH, and reagent concentrations, are critical factors that dictate the characteristics of the synthesized copper(II) hydroxide, including its crystalline structure, particle size, and purity. These characteristics, in turn, are crucial for its performance in downstream applications.

Chemical Principles

The synthesis of copper(II) hydroxide from soluble copper(II) salts is primarily a precipitation reaction, a type of double displacement reaction. In this process, the cation from the copper salt and the anion from the base exchange, leading to the formation of an insoluble solid (the precipitate).

The general chemical equation for this reaction can be represented as:

CuX₂(aq) + 2MOH(aq) → Cu(OH)₂(s) + M₂X(aq)

Where:

• CuX₂ represents a soluble copper(II) salt (e.g., CuSO₄, Cu(NO₃)₂, CuCl₂).

• MOH represents a soluble base (e.g., NaOH, KOH, NH₄OH).

• Cu(OH)₂ is the copper(II) hydroxide precipitate.

• M₂X is a soluble salt byproduct.

The key to a successful synthesis is the low solubility of copper(II) hydroxide in the reaction medium, which drives the reaction forward and allows for its separation.

Experimental Protocols

This section details common experimental procedures for the synthesis of copper(II) hydroxide using various precursors and precipitating agents.

Synthesis from Copper(II) Sulfate (B86663) and Sodium Hydroxide

This is one of the most common and straightforward methods for preparing copper(II) hydroxide.

Experimental Protocol:

• Preparation of Reactant Solutions:

  • Prepare a 0.1 M solution of copper(II) sulfate (CuSO₄·5H₂O) by dissolving the appropriate amount in distilled water.

  • Prepare a 0.1 M solution of sodium hydroxide (NaOH) by dissolving the appropriate amount in distilled water.

• Precipitation:

  • Place the copper(II) sulfate solution in a beaker and commence stirring with a magnetic stirrer.

  • Slowly add the sodium hydroxide solution dropwise to the copper(II) sulfate solution while maintaining constant stirring. A pale blue precipitate of copper(II) hydroxide will form immediately.[1][2][3]

• Isolation and Washing:

  • Once the addition of sodium hydroxide is complete, continue stirring for a short period to ensure the reaction goes to completion.

  • Separate the precipitate from the supernatant by filtration using a suitable filter paper.

  • Wash the precipitate several times with distilled water to remove any soluble impurities, such as sodium sulfate.

  • Follow with a wash using ethanol (B145695) to facilitate drying.

• Drying:

  • Dry the collected precipitate in an oven at a controlled temperature (e.g., 60-80°C) until a constant weight is achieved. The resulting product is a fine, pale blue powder.

Synthesis from Copper(II) Nitrate (B79036) and Ammonium (B1175870) Hydroxide

The use of ammonium hydroxide as a precipitating agent offers an alternative route to copper(II) hydroxide.

Experimental Protocol:

• Preparation of Reactant Solutions:

  • Prepare a solution of copper(II) nitrate (Cu(NO₃)₂) of a desired concentration in distilled water.

  • Prepare a solution of ammonium hydroxide (NH₄OH).

• Precipitation:

  • While stirring, slowly add the ammonium hydroxide solution to the copper(II) nitrate solution. A light blue precipitate of copper(II) hydroxide will form.

  • It is crucial to avoid adding an excess of ammonium hydroxide, as this can lead to the formation of the soluble deep blue tetraamminecopper(II) complex ([Cu(NH₃)₄]²⁺), which would redissolve the precipitate.[4]

• Isolation, Washing, and Drying:

  • Follow the same isolation, washing, and drying procedures as described in section 3.1.

Quantitative Data Summary

The following tables summarize key quantitative data from various synthesis protocols, highlighting the influence of different parameters on the final product.

Copper(II) Salt	Precipitating Agent	Concentration of Reactants	Reaction Temperature (°C)	Reported Yield (%)	Reference
Copper(II) Sulfate	Sodium Hydroxide	2.5g CuSO₄ in 50mL H₂O & 0.2g NaOH in 25mL H₂O	Room Temperature	90.16	[5]
Copper(II) Sulfate	Sodium Hydroxide	2.5g CuSO₄ in 50mL H₂O & 0.6g NaOH in 25mL H₂O	Room Temperature	108	[5]
Copper(II) Nitrate	Sodium Hydroxide	Not Specified	5 - 20	Not Specified	[6]

Copper(II) Salt	Precipitating Agent	Reaction Temperature (°C)	Average Particle Size (nm)	Reference
Copper(II) Sulfate	Sodium Hydroxide	Not Specified	33.42	[7]
Copper(II) Nitrate	Sodium Hydroxide	5	17 ± 7	[6]
Copper(II) Nitrate	Sodium Hydroxide	20	58 ± 30	[6]
Not Specified	Not Specified	150	~5	[8][9]
Not Specified	Not Specified	190	~25	[8][9]

Property	Value	Test Conditions	Reference
Band Gap	4.5 eV	Synthesized from CuSO₄ and NaOH	[7]

Mandatory Visualizations

Experimental Workflows

The following diagrams illustrate the general experimental workflows for the synthesis of copper(II) hydroxide.

Caption: General experimental workflow for the synthesis of copper(II) hydroxide.

Caption: Chemical reaction pathway for the synthesis of copper(II) hydroxide from copper(II) sulfate and sodium hydroxide.

Factors Influencing Synthesis

Choice of Copper(II) Salt

The anion of the copper(II) salt can influence the reaction kinetics and the morphology of the resulting precipitate. While salts like sulfate, nitrate, and chloride are commonly used, the presence of certain anions might necessitate adjustments to the purification process to ensure their complete removal from the final product.

Choice of Precipitating Agent

• Strong Bases (e.g., NaOH, KOH): These bases lead to a rapid and generally complete precipitation of copper(II) hydroxide. They are widely used due to their high reactivity and availability.

• Weak Bases (e.g., NH₄OH): Ammonium hydroxide can also be used, but careful control of the stoichiometry is required. An excess of ammonia (B1221849) can lead to the formation of the soluble tetraamminecopper(II) complex, which will dissolve the desired copper(II) hydroxide precipitate.[4] However, the use of ammonia can sometimes result in a more stable form of copper(II) hydroxide.[4]

Temperature

Temperature plays a crucial role in the synthesis of copper(II) hydroxide. Lower temperatures generally favor the formation of smaller, more uniform nanoparticles.[6] As the temperature increases, the particle size tends to increase.[8][9] Furthermore, at elevated temperatures, copper(II) hydroxide can dehydrate to form black copper(II) oxide (CuO), so temperature control is essential to obtain the pure hydroxide.[4]

pH

The pH of the reaction mixture is a critical parameter. The precipitation of copper(II) hydroxide is highly pH-dependent. The reaction is typically carried out in a basic medium to ensure the complete precipitation of the hydroxide.

Stirring and Addition Rate

Vigorous and consistent stirring during the addition of the precipitating agent is essential to ensure a homogeneous reaction mixture and to promote the formation of uniform particles. A slow, dropwise addition of the base helps to avoid localized high concentrations, which can lead to the formation of larger, less uniform particles.

Characterization of Copper(II) Hydroxide

The synthesized copper(II) hydroxide is typically characterized using a variety of analytical techniques to determine its physicochemical properties.

• X-ray Diffraction (XRD): Used to determine the crystalline structure and phase purity of the material. It can also be used to estimate the average crystallite size.

• Scanning Electron Microscopy (SEM): Provides information about the morphology, size, and surface features of the particles.

• Fourier-Transform Infrared Spectroscopy (FTIR): Used to identify the functional groups present in the sample, confirming the presence of hydroxyl groups and the absence of impurities.

• UV-Visible Spectroscopy (UV-Vis): Can be used to determine the optical properties of the material, such as its band gap.

Conclusion

The preparation of copper(II) hydroxide from soluble copper(II) salts is a versatile and widely applicable method. By carefully controlling the choice of precursors and reaction conditions, it is possible to tailor the properties of the resulting material to meet the specific requirements of various applications, from catalysis to the development of novel therapeutic agents. The detailed protocols and data presented in this guide provide a solid foundation for researchers and scientists to successfully synthesize and characterize copper(II) hydroxide for their specific needs.

References

• 1. scribd.com [scribd.com]
• 2. Copper Sulfate and Sodium Hydroxide Reaction [jamgroupco.com]
• 3. youtube.com [youtube.com]
• 4. Copper(II) hydroxide - Sciencemadness Wiki [sciencemadness.org]
• 5. scribd.com [scribd.com]
• 6. researchgate.net [researchgate.net]
• 7. scispace.com [scispace.com]
• 8. ucl.ac.uk [ucl.ac.uk]
• 9. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Application Notes and Protocols for Evaluating Cation Exchange Capacity (CEC) of Clays

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the principles and methodologies for determining the cation exchange capacity (CEC) of clays (B1170129). Understanding CEC is crucial for various applications, particularly in drug development, where clays are utilized as excipients, drug carriers, and active ingredients.

Introduction to Cation Exchange Capacity (CEC)

Cation exchange capacity is a fundamental property of clay minerals that quantifies their ability to hold and exchange positively charged ions (cations). This property arises from negative charges on the clay mineral structure, which originate from isomorphous substitution within the tetrahedral and octahedral sheets and from broken bonds at the particle edges. The CEC is a critical parameter influencing the physicochemical behavior of clays, including their swelling capacity, plasticity, and interaction with other molecules.

In the context of drug development, the CEC of a clay mineral directly impacts its performance as a drug delivery vehicle. A higher CEC generally allows for a greater loading of cationic drug molecules through electrostatic interactions.[1] This interaction can also influence the drug release profile, potentially leading to sustained or controlled delivery.[1] Furthermore, the surface charge and ion exchange properties of clays can affect the stability and bioavailability of drug formulations.[2]

Applications in Drug Development

The unique properties of clays, largely governed by their CEC, make them valuable materials in pharmaceutical formulations:

• Drug Carriers: Clays with high CEC, such as montmorillonite, are effective at adsorbing and intercalating cationic drugs, leading to the development of controlled-release drug delivery systems.[2][3] The electrostatic interactions between the negatively charged clay surface and positively charged drug molecules can protect the drug from degradation and modulate its release.

• Stabilizing Agents: The adsorbent properties of clays can be used to enhance the stability of photosensitive drugs by restricting their mobility and protecting them from light-induced degradation.

• Excipients: Clays are used as binders, disintegrants, and diluents in tablet formulations. Their swelling capacity, influenced by CEC, can aid in the rapid disintegration of tablets upon contact with physiological fluids.

• Active Ingredients: Some clays, like kaolinite (B1170537) and bentonite, are used as active ingredients in gastrointestinal products to adsorb toxins and bacteria.

Quantitative Data on CEC of Common Clays

The CEC of clays can vary significantly depending on the mineral type. The following table summarizes typical CEC values for common clay minerals.

Clay Mineral	Typical CEC (meq/100g)	Key Characteristics Relevant to Drug Development
Kaolinite	3 - 15	Low swelling and adsorption capacity. Used as a diluent and for topical preparations.
Illite	10 - 40	Intermediate properties. Can be used for controlled drug release.[4]
Montmorillonite (Bentonite)	80 - 150	High swelling and adsorption capacity. Excellent for controlled drug delivery of cationic drugs.[2][3]
Vermiculite	100 - 150	High CEC, but larger particle size can limit some applications.

Experimental Protocols for CEC Determination

Accurate determination of CEC is essential for selecting and optimizing clays for pharmaceutical applications. Three common methods are detailed below.

Ammonium (B1175870) Acetate (B1210297) Method (pH 7.0)

This is a widely used and standard method for determining CEC.

Principle: The clay sample is saturated with ammonium ions (NH₄⁺) from a buffered ammonium acetate solution at pH 7.0. The excess ammonium acetate is then washed away, and the adsorbed ammonium ions are subsequently replaced by another cation (typically Na⁺ or K⁺). The amount of displaced ammonium is then quantified, which corresponds to the CEC of the clay.

Methodology:

• Sample Preparation: Weigh approximately 2-5 g of the air-dried clay sample into a 50 mL centrifuge tube.

• Saturation:

  • Add 30 mL of 1 M ammonium acetate (NH₄OAc) solution (pH 7.0) to the tube.

  • Stopper the tube and shake vigorously for 5 minutes.

  • Centrifuge at 2000 rpm for 10 minutes and decant the supernatant.

  • Repeat this saturation step three more times.

• Removal of Excess Ammonium:

  • Add 30 mL of 95% ethanol (B145695) to the pellet in the centrifuge tube.

  • Resuspend the pellet by vigorous shaking.

  • Centrifuge and decant the supernatant.

  • Repeat this washing step until the decantate is free of ammonium ions (test with Nessler's reagent).

• Displacement of Adsorbed Ammonium:

  • Add 30 mL of 1 M potassium chloride (KCl) solution to the washed pellet.

  • Shake for 30 minutes to displace the adsorbed NH₄⁺ ions.

  • Centrifuge and collect the supernatant in a 100 mL volumetric flask.

  • Repeat the displacement step two more times, collecting the supernatant in the same volumetric flask.

  • Bring the final volume to 100 mL with the KCl solution.

• Quantification of Ammonium:

  • Determine the concentration of NH₄⁺ in the collected supernatant using steam distillation followed by titration, or by using an ammonium-selective electrode.

• Calculation:

  • CEC (meq/100g) = [(Concentration of NH₄⁺ in ppm) x (Volume of extract in mL)] / [(Weight of sample in g) x 14.01 x 10]

Workflow Diagram:

Caption: Workflow for the Ammonium Acetate Method for CEC determination.

Methylene (B1212753) Blue Method

This is a rapid and simple colorimetric method suitable for routine analysis.

Principle: Methylene blue (MB), a cationic dye, is adsorbed onto the negatively charged surfaces of clay particles, displacing other cations. The amount of MB adsorbed is proportional to the CEC. The endpoint is determined when a stable light blue halo is observed around a spot of the clay suspension on a filter paper, indicating that all cation exchange sites are saturated with MB and excess MB is present in the solution.

Methodology:

• Sample Preparation: Weigh 1-2 g of finely ground, oven-dried clay into a 250 mL Erlenmeyer flask.

• Dispersion: Add 50 mL of deionized water to the flask and stir to create a uniform suspension.

• Titration:

  • While stirring, add 1.0 mL increments of a standard 0.01 N methylene blue solution to the clay suspension.

  • After each addition, stir for 1 minute.

• Endpoint Detection (Spot Test):

  • After each minute of stirring, remove one drop of the suspension with a glass rod and place it on a Whatman No. 1 filter paper.

  • The endpoint is reached when a distinct, light blue halo forms around the dark blue spot of the clay-dye complex and persists for at least 5 minutes.

• Calculation:

  • CEC (meq/100g) = (V × N × 100) / W

  • Where:

    • V = volume of methylene blue solution used (mL)

    • N = normality of the methylene blue solution (eq/L)

    • W = weight of the dry clay sample (g)

Workflow Diagram:

Caption: Workflow for the Methylene Blue Method for CEC determination.

Barium Chloride Compulsive Exchange Method

This method is considered highly accurate for determining the effective CEC (ECEC) at the natural pH of the clay.

Principle: The clay is first saturated with barium ions (Ba²⁺) from a barium chloride solution. The excess BaCl₂ is removed, and the adsorbed Ba²⁺ is then compulsively exchanged with a solution containing a known concentration of magnesium ions (Mg²⁺). The decrease in the Mg²⁺ concentration in the solution is used to calculate the CEC.

Methodology:

• Sample Preparation: Weigh approximately 2 g of the air-dried clay sample into a pre-weighed 50 mL centrifuge tube.

• Barium Saturation:

  • Add 30 mL of 0.1 M barium chloride (BaCl₂) solution to the tube.

  • Shake for 1 hour.

  • Centrifuge at 3000 g for 10 minutes and discard the supernatant.

  • Repeat this step twice more.[5]

• Removal of Excess Barium:

  • Add 30 mL of deionized water, shake for 30 minutes, centrifuge, and discard the supernatant.

  • Repeat the water wash three more times.

• Compulsive Exchange with Magnesium:

  • Add exactly 20 mL of 0.05 M magnesium sulfate (B86663) (MgSO₄) solution to the tube.

  • Shake for 2 hours to allow the Mg²⁺ to exchange with the adsorbed Ba²⁺, precipitating barium sulfate (BaSO₄).

• Quantification of Magnesium:

  • Centrifuge at 3000 g for 15 minutes.

  • Carefully collect the supernatant and determine the final concentration of Mg²⁺ using atomic absorption spectroscopy (AAS) or inductively coupled plasma-optical emission spectrometry (ICP-OES).

• Calculation:

  • CEC (meq/100g) = [((Initial moles of Mg²⁺) - (Final moles of Mg²⁺)) × 1000 × 100] / (Weight of sample in g)

References

• 1. Natural and Synthetic Clay Minerals in the Pharmaceutical and Biomedical Fields - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Raw and Purified Clay Minerals for Drug Delivery Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. mdpi.com [mdpi.com]
• 5. intertekinform.com [intertekinform.com]

Application Notes and Protocols for Catalytic Electrochemical Reduction in Pharmaceutical Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Electrochemical reduction, powered by renewable electricity, is emerging as a sustainable and powerful tool in modern organic synthesis, offering a green alternative to conventional reducing agents.[1][2] By precisely controlling the electrode potential, chemists can achieve highly selective transformations of functional groups, minimizing byproduct formation and simplifying purification processes. This is particularly advantageous in the pharmaceutical industry, where the synthesis of complex active pharmaceutical ingredients (APIs) demands high purity and efficiency.[2][3] This document provides detailed application notes and protocols for the use of catalysts in the electrochemical reduction of key functional groups relevant to drug development.

Core Principles of Electrocatalytic Reduction

In an electrochemical cell, a substrate undergoes reduction at the cathode (working electrode) by gaining electrons. A catalyst, either immobilized on the electrode surface or dissolved in the electrolyte, facilitates this electron transfer, lowering the activation energy and often directing the reaction towards a specific product. The overall process involves the substrate, a catalyst, an electrolyte to ensure conductivity, and a solvent system. The reaction is driven by an external power source (potentiostat) that controls the applied potential.[4][5]

A typical electrochemical setup consists of a working electrode, a counter electrode, and a reference electrode.[4] The potential of the working electrode is controlled relative to the stable potential of the reference electrode. The counter electrode completes the electrical circuit. For preparative scale synthesis, a two-electrode setup in a divided or undivided cell can also be employed.[6]

Application Note 1: Selective Reduction of Nitroarenes to Anilines

Anilines are crucial building blocks in the synthesis of a wide range of pharmaceuticals.[7][8] Traditional methods for reducing nitroarenes often involve harsh reagents and conditions. Electrocatalytic reduction offers a milder and more selective alternative.[9]

Catalyst Performance in Nitroarene Reduction

The following table summarizes the performance of various catalysts in the electrochemical reduction of nitroarenes to anilines.

Catalyst	Substrate	Electrolyte/Solvent	Applied Potential (V vs. ref)	Conversion (%)	Selectivity to Aniline (%)	Faradaic Efficiency (%)	Reference
Polyoxometalate (mediator)	Nitrobenzene (B124822)	1 M H₃PO₄ (aq)	-0.6	>95	>99	~73	[7][9]
Cu-based on N-doped carbon	Nitrobenzene	Not specified	Not specified	Not specified	82	Not specified	[8]
Fe-based on N-doped carbon	Nitrobenzene	Not specified	Not specified	Not specified	Moderate	Not specified	[8]
Co-based on N-doped carbon	Nitrobenzene	Not specified	Not specified	Not specified	Low	Not specified	[8]

Experimental Protocol: Electrocatalytic Reduction of Nitrobenzene

This protocol is adapted from a redox-mediated approach using a polyoxometalate catalyst.[7][9][10]

Materials:

• Nitrobenzene

• Phosphotungstic acid (redox mediator)

• Sulfuric acid or Phosphoric acid (electrolyte)

• Deionized water

• Working Electrode: Carbon felt or glassy carbon

• Counter Electrode: Platinum mesh or carbon rod

• Reference Electrode: Ag/AgCl or Saturated Calomel Electrode (SCE)

• H-type divided electrochemical cell with a proton exchange membrane (e.g., Nafion®)

• Potentiostat/Galvanostat

• Magnetic stirrer and stir bar

Procedure:

• Electrolyte Preparation: Prepare a 1 M aqueous solution of sulfuric acid or phosphoric acid.

• Catholyte Preparation: In the cathodic compartment of the H-cell, dissolve nitrobenzene and a catalytic amount of phosphotungstic acid in the electrolyte solution.

• Anolyte Preparation: Fill the anodic compartment with the same electrolyte solution.

• Cell Assembly: Place the working electrode and reference electrode in the cathodic compartment and the counter electrode in the anodic compartment. Ensure the membrane separates the two compartments.

• Electrolysis:

  • Connect the electrodes to the potentiostat.

  • Apply a constant potential of -0.6 V (vs. Ag/AgCl).

  • Stir the catholyte throughout the electrolysis.

  • Monitor the reaction progress by cyclic voltammetry or by sampling the catholyte for analysis (e.g., NMR, GC-MS).

• Work-up and Analysis:

  • Upon completion, neutralize the catholyte with a suitable base (e.g., NaHCO₃).

  • Extract the product with an organic solvent (e.g., ethyl acetate).

  • Dry the organic layer, remove the solvent under reduced pressure, and analyze the product for yield and purity.

Reaction Pathway for Nitrobenzene Reduction

Caption: Pathway for the six-electron reduction of nitrobenzene.

Application Note 2: Reduction of Carbonyl Compounds to Alcohols

The reduction of aldehydes and ketones to their corresponding alcohols is a fundamental transformation in pharmaceutical synthesis.[11] Electrochemical methods provide a route to perform these reductions under mild conditions, often with high chemoselectivity.[12][13][14]

Catalyst Performance in Carbonyl Reduction

The following table summarizes the performance of various catalysts in the electrochemical reduction of carbonyl compounds.

| Catalyst / System | Substrate | Electrolyte/Solvent | Applied Potential (V vs. ref) | Yield (%) | Faradaic Efficiency (%) | Reference | |---|---|---|---|---|---| | Manganese complex | Acetophenone | Acetonitrile (B52724)/TFE | -1.61 | 95 (alcohol) | Not specified |[12] | | Co-N-C single-site | Acetone | Not specified | -0.5 to -0.8 | Low | ~0.2 |[13] | | Direct electrolysis (DABCO as sacrificial reductant) | 4-Methoxyacetophenone | DMF/H₂O | Not specified | 85 (alcohol) | Not specified |[11][14] | | Tin cathode | Acetone | Alkaline medium | Not specified | High (pinacol) | Not specified |[15] | | Zinc cathode | Benzaldehyde | Acidic medium | Not specified | High (alcohol) | Not specified |[15] |

Experimental Protocol: Electrochemical Reduction of Acetophenone

This protocol is based on the use of a molecular manganese catalyst.[12]

Materials:

• Acetophenone

• Manganese catalyst (e.g., [Mn(bpy)(CO)₃Br])

• Trifluoroethanol (TFE) as a proton source

• Acetonitrile (anhydrous)

• Supporting electrolyte (e.g., tetrabutylammonium (B224687) hexafluorophosphate, TBAPF₆)

• Working Electrode: Reticulated vitreous carbon

• Counter Electrode: Platinum foil

• Reference Electrode: Ag/AgCl

• Undivided electrochemical cell

• Potentiostat/Galvanostat

• Inert atmosphere (e.g., nitrogen or argon)

Procedure:

• Solution Preparation: In an electrochemical cell under an inert atmosphere, prepare a solution of acetophenone, the manganese catalyst (1 mol%), and the supporting electrolyte in a mixture of acetonitrile and TFE.

• Cell Assembly: Place the working, counter, and reference electrodes in the cell.

• Electrolysis:

  • Connect the electrodes to the potentiostat.

  • Apply a constant potential of -1.61 V (vs. Ag/AgCl).

  • Stir the solution during the electrolysis.

  • Monitor the reaction by analyzing aliquots of the reaction mixture.

• Work-up and Analysis:

  • After the starting material is consumed, quench the reaction.

  • Remove the solvent under reduced pressure.

  • Purify the residue by column chromatography to isolate the corresponding alcohol.

  • Characterize the product and determine the yield.

Experimental Workflow Diagram

Caption: General workflow for preparative electrochemical reduction.

References

• 1. researchgate.net [researchgate.net]
• 2. Synthesis of active pharmaceutical ingredients using electrochemical methods: keys to improve sustainability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pharmtech.com [pharmtech.com]
• 4. gala.gre.ac.uk [gala.gre.ac.uk]
• 5. Electro-organic synthesis – a 21 st century technique - Chemical Science (RSC Publishing) DOI:10.1039/D0SC01848A [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. biblio.vub.ac.be [biblio.vub.ac.be]
• 9. pubs.acs.org [pubs.acs.org]
• 10. researchgate.net [researchgate.net]
• 11. Alcohol synthesis by carbonyl compound reduction [organic-chemistry.org]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Electrochemical carbonyl reduction on single-site M–N–C catalysts - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Electrochemical Reduction of Aldehydes and Ketones for the Synthesis of Alcohols and Diols under Ambient Conditions [organic-chemistry.org]
• 15. files01.core.ac.uk [files01.core.ac.uk]

Application Notes and Protocols for the Catalytic Reduction of Nitrophenols

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the catalytic reduction of nitrophenols, a critical transformation in environmental remediation and the synthesis of valuable chemical intermediates like aminophenols. The following sections detail the reaction mechanism, experimental procedures, and key parameters influencing the reaction kinetics, offering a practical guide for laboratory applications.

Introduction

The reduction of nitrophenols to aminophenols is a significant chemical process due to the environmental toxicity of nitrophenol isomers and the industrial importance of aminophenols as precursors for pharmaceuticals, dyes, and other organic compounds.[1][2][3] This reaction is commonly facilitated by a catalyst, typically noble metal nanoparticles, in the presence of a reducing agent such as sodium borohydride (B1222165) (NaBH₄).[1][4][5] The progress of the reaction can be conveniently monitored in real-time using UV-Vis spectrophotometry.[1][4]

In a typical reaction, 4-nitrophenol (B140041), which shows an absorption peak around 317 nm in aqueous solution, is deprotonated by the addition of NaBH₄ to form the 4-nitrophenolate (B89219) ion, resulting in a distinct yellow color and a shift in the absorption maximum to approximately 400 nm.[1][6][7] Upon the introduction of a suitable catalyst, the nitro group is reduced to an amino group, leading to the formation of 4-aminophenol (B1666318). This conversion is observed by the decrease in absorbance at 400 nm and the appearance of a new peak around 300 nm, corresponding to the 4-aminophenol product.[1][6][7]

Reaction Mechanism and Kinetics

The catalytic reduction of nitrophenols is widely described by the Langmuir-Hinshelwood model.[4][6][8] This model posits that the reaction occurs on the surface of the catalyst and involves the following key steps:

• Adsorption: Both the nitrophenolate ions and the borohydride ions (BH₄⁻) adsorb onto the surface of the catalyst nanoparticles.

• Surface Reaction: An electron transfer from the borohydride to the nitrophenolate ion occurs on the catalyst surface, leading to the reduction of the nitro group.

• Desorption: The final product, aminophenol, desorbs from the catalyst surface, freeing up the active sites for subsequent reaction cycles.

When the concentration of the reducing agent (NaBH₄) is significantly higher than that of the nitrophenol, the reaction kinetics can be treated as pseudo-first-order with respect to the nitrophenol concentration.[1][9] The apparent rate constant (k_app) can be determined from the linear relationship between ln(A₀/Aₜ) and time, where A₀ is the initial absorbance and Aₜ is the absorbance at time t.[1]

Factors Influencing Catalytic Reduction

Several factors can significantly impact the rate and efficiency of the catalytic reduction of nitrophenols:

• Catalyst Type and Morphology: Noble metal nanoparticles, such as gold (Au), silver (Ag), platinum (Pt), and palladium (Pd), are highly effective catalysts.[10] Their catalytic activity is influenced by their size, shape, and composition.[11]

• Temperature: The reaction rate generally increases with temperature.[9][12][13][14] However, higher temperatures can also affect the stability of the catalyst nanoparticles.[12][13][14]

• Solvent: The choice of solvent can dramatically affect the reaction kinetics. For instance, the addition of alcohols like methanol, ethanol, or isopropanol (B130326) to an aqueous reaction medium can decrease the reaction rate.[5][9]

• pH: The pH of the reaction medium plays a critical role. A decrease in pH from 13 to 10 has been shown to significantly increase the reaction rate for Pt, Pd, and Au nanoparticle catalysts.[15]

• Concentration of Reactants: The concentrations of both the nitrophenol and the reducing agent influence the reaction rate. A higher concentration of NaBH₄ generally leads to a faster reduction.[9]

Experimental Protocols

This section provides a detailed protocol for the catalytic reduction of 4-nitrophenol using metallic nanoparticles as a catalyst, monitored by UV-Vis spectrophotometry.

Materials and Reagents

• 4-Nitrophenol (4-NP)

• Sodium borohydride (NaBH₄)

• Metallic nanoparticle catalyst solution (e.g., gold, silver, or palladium nanoparticles)

• Deionized water

• Quartz cuvettes (1 cm path length)

• UV-Vis Spectrophotometer

Preparation of Solutions

• 4-Nitrophenol Stock Solution (e.g., 0.1 mM): Prepare a stock solution of 4-nitrophenol in deionized water.

• Sodium Borohydride Solution (e.g., 10 mM): Freshly prepare a solution of NaBH₄ in deionized water immediately before use, as it is susceptible to hydrolysis.[1]

Spectrophotometric Monitoring of the Catalytic Reduction

• In a quartz cuvette, mix a specific volume of the 4-nitrophenol stock solution with deionized water.

• Add a freshly prepared NaBH₄ solution to the cuvette. The solution should turn yellow, indicating the formation of the 4-nitrophenolate ion.

• Place the cuvette in the UV-Vis spectrophotometer and record the initial absorbance spectrum. The maximum absorbance should be at approximately 400 nm.

• To initiate the reaction, add a small volume of the catalyst solution to the cuvette and immediately start recording the absorbance at 400 nm at regular time intervals (e.g., every 30-60 seconds).[1]

• Continue monitoring until the absorbance at 400 nm becomes negligible, indicating the complete conversion of 4-nitrophenol to 4-aminophenol.[1]

Data Presentation

The following tables summarize typical experimental conditions and kinetic data for the catalytic reduction of 4-nitrophenol.

Table 1: Typical Reaction Conditions for the Catalytic Reduction of 4-Nitrophenol

Parameter	Value	Reference
4-Nitrophenol Concentration	0.1 mM	[16]
NaBH₄ Concentration	10 mM	[16]
Solvent	Ethanol/Water (50/50, w/w)	[16]
Catalyst	Silver Nanoparticles on a Membrane	[16]
Temperature	Room Temperature	[10]
Monitoring Wavelength	400 nm	[6][7]

Table 2: Influence of Reactant Concentrations on Reaction Rate

4-Nitrophenol (mM)	NaBH₄ (mM)	Catalyst	Apparent Rate Constant (k_app) (s⁻¹)	Reference
0.1	15	Ag NPs	Varies with temperature and solvent	[9]
0.1	20	Ag NPs	Varies with temperature and solvent	[9]
0.075 (in final volume)	16.9 (in final volume)	Pd NPs	Not explicitly stated	[4]
0.5	0.13	MoTe₂	Not explicitly stated	[10]

Table 3: Effect of Temperature on 4-Nitrophenol Reduction

Temperature (°C)	Catalyst	Solvent	Conversion (%)	Time (min)	Reference
25	Ag NPs	50 vol% aqueous ethanol	0	-	[9]
45	Ag NPs	50 vol% aqueous ethanol	100	-	[9]
30-60	Au NPs	Aqueous	-	-	[12][13][14]

Visualizations

Experimental Workflow

The following diagram illustrates the typical experimental workflow for the catalytic reduction of nitrophenols.

Caption: Experimental workflow for nitrophenol reduction.

Signaling Pathway (Reaction Mechanism)

The diagram below depicts the Langmuir-Hinshelwood mechanism for the catalytic reduction of 4-nitrophenol.

Caption: Langmuir-Hinshelwood reaction mechanism.

References

• 1. benchchem.com [benchchem.com]
• 2. Reduction of 4-nitrophenol using green-fabricated metal nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 3. scispace.com [scispace.com]
• 4. Kinetic Analysis of 4-Nitrophenol Reduction by “Water-Soluble” Palladium Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Solvent effects on the kinetics of 4-nitrophenol reduction by NaBH4 in the presence of Ag and Au nanoparticles - Reaction Chemistry & Engineering (RSC Publishing) [pubs.rsc.org]
• 6. Kinetic investigation for the catalytic reduction of nitrophenol using ionic liquid stabilized gold nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Kinetic investigation for the catalytic reduction of nitrophenol using ionic liquid stabilized gold nanoparticles - RSC Advances (RSC Publishing) DOI:10.1039/C8RA07404F [pubs.rsc.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Solvent effects on the kinetics of 4-nitrophenol reduction by NaBH4 in the presence of Ag and Au nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Catalytic reduction of 4-nitrophenol using 2D-molybdenum ditelluride - Dalton Transactions (RSC Publishing) DOI:10.1039/D5DT01874A [pubs.rsc.org]
• 11. mdpi.com [mdpi.com]
• 12. Spectrophotometric analysis of stability of gold nanoparticles during catalytic reduction of 4-nitrophenol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. journals.tubitak.gov.tr [journals.tubitak.gov.tr]
• 14. discovery.researcher.life [discovery.researcher.life]
• 15. pubs.acs.org [pubs.acs.org]
• 16. Catalytic reduction of 4-nitrophenol [bio-protocol.org]

Application Notes and Protocols for Photocatalytic H₂ Production with Polyoxoniobates

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of polyoxoniobates as photocatalysts for hydrogen (H₂) production. Detailed protocols for the synthesis of representative polyoxoniobates and for carrying out photocatalytic experiments are included, along with a summary of reported performance data.

Introduction to Polyoxoniobates in Photocatalysis

Polyoxoniobates (PONbs) are a class of polyoxometalates that feature niobium in its highest oxidation state (+5). They have emerged as promising materials for photocatalytic H₂ evolution due to their unique electronic structures, high negative charges, and robust frameworks. Both Lindqvist-type ([Nb₆O₁₉]⁸⁻) and Keggin-type polyoxoniobates have been investigated for their photocatalytic properties. Often, these are incorporated into composite materials with co-catalysts such as reduced graphene oxide (RGO) to enhance their performance by improving charge separation and providing active sites for H₂ evolution.[1][2]

Quantitative Data on Photocatalytic H₂ Production

The performance of polyoxoniobate-based photocatalysts is evaluated based on several key metrics, including the H₂ evolution rate, turnover frequency (TOF), and apparent quantum yield (AQY). The table below summarizes quantitative data from recent studies.

Photocatalyst	H₂ Evolution Rate (µmol·g⁻¹·h⁻¹)	Sacrificial Agent	Light Source	Reference
K₇HNb₆O₁₉·13H₂O	5	Methanol	Simulated Sunlight	[2]
Nb₆/PPy-RGO-0.25	207.6	Methanol	Simulated Sunlight	[2][3][4]
K₇HNb₆O₁₉/g-C₃N₄ (Nb-CN-0.4)	359.89	Methanol	UV light	[5]
Pure g-C₃N₄	9.05	Methanol	UV light	[5]
Pure K₇HNb₆O₁₉	2.72	Methanol	UV light	[5]

Table 1: Performance of Polyoxoniobate-Based Photocatalysts for H₂ Production.

Experimental Protocols

Synthesis of Polyoxoniobate Photocatalysts

Protocol 3.1.1: Synthesis of Lindqvist-type K₇HNb₆O₁₉·13H₂O [1][5]

This protocol describes the synthesis of the Lindqvist-type polyoxoniobate, K₇HNb₆O₁₉·13H₂O.

Materials:

• Niobium pentoxide (Nb₂O₅)

• Potassium hydroxide (B78521) (KOH)

• Nickel crucible

• Muffle furnace

• Deionized water

Procedure:

• Thoroughly mix 13.3 g of Nb₂O₅ and 26 g of KOH in a nickel crucible.

• Heat the mixture in a muffle furnace at 480 °C for 50 minutes.

• Allow the crucible to cool to room temperature.

• Dissolve the resulting solid product in 100 mL of boiling deionized water.

• Filter the solution to remove any insoluble impurities.

• Allow the filtrate to crystallize.

• Collect the resulting crystals of K₇HNb₆O₁₉·13H₂O.

Protocol 3.1.2: General Guidance for Synthesis of Keggin-type Polyoxoniobates

The synthesis of Keggin-type polyoxoniobates is more complex and often involves the use of protecting ligands to stabilize the niobate clusters in solution.[6] A general approach involves the reaction of a niobium source with a heteroatom source in an aqueous solution, followed by the addition of other components like transition metal ions and organic ligands. The crystallization is often achieved through slow evaporation or diffusion methods. For a specific example, the synthesis of [PNb₁₂O₄₀(VO)₆]³⁻ based frameworks involves the use of pre-synthesized Keggin polyoxoniobates and copper cations.[7] Researchers should refer to specific literature for detailed protocols for the desired Keggin-type polyoxoniobate.[6][8][9][10][11]

Photocatalytic H₂ Production Experiment

This protocol outlines a general procedure for evaluating the photocatalytic H₂ evolution activity of polyoxoniobate-based materials.[2][5]

Materials and Equipment:

• Polyoxoniobate-based photocatalyst

• Sacrificial agent (e.g., methanol)

• Deionized water

• Quartz photoreactor

• Light source (e.g., Xe lamp with appropriate filters, or UV lamp)

• Gas chromatograph (GC) equipped with a thermal conductivity detector (TCD) for H₂ detection

• Magnetic stirrer

• Gas-tight syringe for sampling

Procedure:

• Disperse a specific amount of the photocatalyst (e.g., 50 mg) in a solution of deionized water and a sacrificial agent (e.g., 40 mL water and 10 mL methanol) in the quartz photoreactor.[5]

• Seal the reactor and purge with an inert gas (e.g., Ar or N₂) for at least 30 minutes to remove air.

• Position the reactor in front of the light source and start the magnetic stirrer to ensure a uniform suspension of the photocatalyst.

• Turn on the light source to initiate the photocatalytic reaction. Maintain a constant temperature, for example, by using a cooling water circulation system.

• At regular time intervals, take a gas sample from the headspace of the reactor using a gas-tight syringe.

• Inject the gas sample into the GC-TCD to quantify the amount of H₂ produced.

• Calculate the H₂ evolution rate based on the amount of H₂ produced over time and the mass of the photocatalyst used.

Visualizations: Workflows and Mechanisms

The following diagrams, generated using Graphviz (DOT language), illustrate the experimental workflow and the proposed photocatalytic mechanism.

Caption: Experimental workflow for photocatalytic H₂ production.

Caption: Proposed mechanism of photocatalytic H₂ production.

Mechanism of Photocatalytic H₂ Production

The photocatalytic production of H₂ using polyoxoniobate-based composites generally follows a semiconductor-like mechanism. The process can be broken down into the following key steps, as illustrated in the mechanism diagram above:

• Light Absorption: The polyoxoniobate component absorbs photons with energy equal to or greater than its bandgap, leading to the generation of electron-hole pairs (e⁻-h⁺).[2]

• Charge Separation and Transfer: To prevent the rapid recombination of these charge carriers, an electron bridge, such as polypyrrole (PPy), facilitates the transfer of excited electrons from the polyoxoniobate to a co-catalyst.[2][3]

• H₂ Evolution: The co-catalyst, often reduced graphene oxide (RGO), provides active sites where the transferred electrons reduce protons (H⁺) from water to produce H₂ gas.[2][4]

• Hole Scavenging: The holes (h⁺) left in the valence band of the polyoxoniobate are consumed by a sacrificial electron donor, such as methanol. This oxidation of the sacrificial agent prevents the holes from recombining with electrons and completes the catalytic cycle.[2]

The synergistic interaction between the polyoxoniobate, the electron bridge, and the co-catalyst is crucial for achieving high photocatalytic activity.[2]

References

• 1. pom.henu.edu.cn [pom.henu.edu.cn]
• 2. mdpi.com [mdpi.com]
• 3. Enhanced Photocatalytic Hydrogen Production of the Polyoxoniobate Modified with RGO and PPy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. Synthesis, structures and stability of three V-substituted polyoxoniobate clusters based on [TeNb9O33]17− units - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 7. Polyoxoniobate-based 3D framework materials with photocatalytic hydrogen evolution activity - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 8. periodicos.ufms.br [periodicos.ufms.br]
• 9. Surfactant-assisted synthesis of Keggin-type polyoxometalates nanorods - Beijing Institute of Technology [pure.bit.edu.cn]
• 10. researchgate.net [researchgate.net]
• 11. Keggin-type polyoxometalate nanosheets: synthesis and characterization via scanning transmission electron microscopy - Chemical Communications (RSC Publishing) [pubs.rsc.org]

Application Notes & Protocols: Kinetic Studies of Copper(II)-Ethylenediamine Complex Formation

Introduction

The study of the formation kinetics of metal-ligand complexes is fundamental in coordination chemistry, with broad implications in fields ranging from analytical chemistry to biochemistry and drug development. The complexation of copper(II) ions with bidentate ligands such as ethylenediamine (B42938) (en) is a classic example of a rapid metal-ligand association reaction. Understanding the rates and mechanisms of these reactions is crucial for applications in catalysis, environmental remediation, and the design of metallodrugs. These notes provide detailed protocols for investigating the kinetics of copper(II)-ethylenediamine complex formation using stopped-flow spectrophotometry and for determining the complex's stability via spectrophotometric titration.

Principle

The formation of the copper(II)-ethylenediamine complex in an aqueous solution is a substitution reaction where water molecules in the hydration sphere of the Cu(II) aqua-ion are replaced by ethylenediamine ligands. The reaction typically proceeds in a stepwise manner to form mono- ([Cu(en)]²⁺) and bis-chelated ([Cu(en)₂]²⁺) complexes.

The overall reactions can be represented as:

• Cu²⁺(aq) + en ⇌ [Cu(en)]²⁺

• [Cu(en)]²⁺ + en ⇌ [Cu(en)₂]²⁺

The kinetics of these reactions are rapid, often occurring on a millisecond timescale, making them ideal for study with stopped-flow or temperature-jump techniques.[1][2] The formation of the complex is accompanied by a change in the UV-Visible absorption spectrum, allowing the reaction progress to be monitored spectrophotometrically.[3] By monitoring the change in absorbance over time at a specific wavelength, the rate constants for the complex formation can be determined.

Experimental Protocols

Protocol 1: Kinetic Analysis using Stopped-Flow Spectrophotometry

This protocol details the measurement of the rapid kinetics of the Cu(II)-ethylenediamine complex formation.

1. Materials and Reagents

• Copper(II) salt solution (e.g., 0.02 M Cu(NO₃)₂ or CuSO₄)

• Ethylenediamine (en) solution (e.g., 0.04 M)

• Buffer solution to maintain constant pH (e.g., imidazole (B134444) or phosphate (B84403) buffer, pH ~6.5 - 7.0)[3]

• Inert salt for constant ionic strength (e.g., 0.1 M NaClO₄ or KNO₃)[2][4]

• Deionized water

2. Instrumentation

• Stopped-flow apparatus coupled with a UV-Vis spectrophotometer.[5]

• Constant-temperature water bath to regulate the temperature of the reactant syringes.[5]

3. Solution Preparation

• Solution A (Copper(II) Solution): Prepare a solution of the copper(II) salt in the chosen buffer. Add the inert salt to adjust the ionic strength to the desired value (e.g., 0.1 M).

• Solution B (Ethylenediamine Solution): Prepare a solution of ethylenediamine in the same buffer and at the same ionic strength as Solution A. The concentration of ethylenediamine should be in excess of the copper(II) concentration to ensure pseudo-first-order conditions.

4. Experimental Procedure

• System Preparation: Flush the stopped-flow apparatus syringes and tubing with deionized water and then with the respective reactant solutions to remove any air bubbles and contaminants.[5]

• Temperature Equilibration: Allow the reactant solutions in the syringes to equilibrate to the desired temperature (e.g., 25 °C) using the circulating water bath.[5]

• Wavelength Selection: Set the spectrophotometer to a wavelength where the change in absorbance upon complex formation is maximal. This can be determined by recording the full spectra of the initial reactants and the final complex. A wavelength around 300 nm, corresponding to changes in the Cu²⁺ charge-transfer band upon ligand binding, is often suitable.[3]

• Data Acquisition:

  • Load the drive syringes with Solution A and Solution B.[5]

  • Rapidly mix the two solutions by activating the stopped-flow drive mechanism. This initiates the reaction in the observation cell.[5]

  • The spectrophotometer will record the change in absorbance as a function of time. Collect data for a sufficient duration to observe the reaction reach completion.

  • Repeat the measurement 3-5 times for each set of conditions to ensure reproducibility.[5]

5. Data Analysis

• The resulting kinetic trace (absorbance vs. time) is fitted to a single exponential function under pseudo-first-order conditions:

  • A(t) = A∞ + (A₀ - A∞)e^(-k_obs*t)

  • Where A(t) is the absorbance at time t, A₀ is the initial absorbance, A∞ is the final absorbance, and k_obs is the observed pseudo-first-order rate constant.

• The second-order rate constant (k) for the complex formation is determined by plotting k_obs against the concentration of the excess reactant (ethylenediamine). The slope of the resulting linear plot will be the second-order rate constant.

Protocol 2: Determination of Formation Constants by Spectrophotometric Titration

This protocol describes how to determine the stoichiometry and formation constant (K_f) of the complex using the method of continuous variations (Job's Plot).[6]

1. Materials and Reagents

• Stock solution of Copper(II) salt (e.g., 1.0 mM)

• Stock solution of Ethylenediamine (e.g., 1.0 mM)

• Buffer solution (as in Protocol 1)

2. Solution Preparation

• Prepare a series of solutions in separate vials, keeping the total molar concentration of Cu(II) and ethylenediamine constant, but varying their mole fractions. The total volume of each solution should also be constant.

• For example, prepare 11 solutions (10 mL total volume each) where the mole fraction of Cu(II) ranges from 0 to 1.0 in increments of 0.1.

  • Vial 1: 10 mL Cu(II) stock, 0 mL en stock

  • Vial 2: 9 mL Cu(II) stock, 1 mL en stock

  • ...

  • Vial 11: 0 mL Cu(II) stock, 10 mL en stock

• Add buffer to each vial to maintain constant pH.

3. Experimental Procedure

• Set the spectrophotometer to the wavelength of maximum absorbance (λ_max) for the copper(II)-ethylenediamine complex.

• Use a solution containing only the buffer and copper(II) salt as the blank.[7]

• Measure the absorbance of each prepared solution at λ_max.

4. Data Analysis

• Correct the measured absorbance for any absorbance from the free Cu(II) ion.

• Plot the corrected absorbance versus the mole fraction of the ligand (ethylenediamine).

• The plot will show a maximum absorbance at a specific mole fraction, which reveals the stoichiometry of the complex.[6] For a 1:1 complex, the peak will be at a mole fraction of 0.5; for a 1:2 complex, the peak will be at ~0.67.

• The formation constant (K_f) can be calculated from the absorbance data at the stoichiometric point.[6]

Data Presentation

Quantitative data from kinetic and thermodynamic studies are summarized below.

Table 1: Selected Rate Constants for Copper(II)-Ethylenediamine Complex Formation at 25°C.

Reaction Pathway	Rate Constant (k)	Ionic Strength (M)	Method	Reference
[Cu]²⁺ + en → [Cu(en)]²⁺	(3.8 ± 1.6) × 10⁹ M⁻¹s⁻¹	0.1	Temperature-Jump	[1][2]
[Cu]²⁺ + Hen⁺ → [Cu(en)]²⁺ + H⁺	(1.4 ± 0.3) × 10⁵ M⁻¹s⁻¹	0.1	Temperature-Jump	[1][2]
[Cu(en)]²⁺ + en → [Cu(en)₂]²⁺	(1.9 ± 0.3) × 10⁹ M⁻¹s⁻¹	0.1	Temperature-Jump	[1][2]
[Cu(en)]²⁺ + Hen⁺ → [Cu(en)₂]²⁺ + H⁺	(3.1 ± 2.1) × 10⁴ M⁻¹s⁻¹	0.1	Temperature-Jump	[1][2]

Table 2: Thermodynamic Data for Copper(II)-Ethylenediamine Complex Formation at 25°C.

Reaction	log K	ΔH (kJ/mol)	ΔS (J/mol·K)	Ionic Strength (M)	Reference
Cu²⁺ + en ⇌ [Cu(en)]²⁺	10.55	-55.2	17	0.5 (KNO₃)	[4]
Cu²⁺ + 2en ⇌ [Cu(en)₂]²⁺	19.61	-106.3	21	0.5 (KNO₃)	[4]

Visualization

The following diagram illustrates the general experimental workflow for the kinetic analysis of Cu(II)-ethylenediamine complex formation using stopped-flow spectrophotometry.

Caption: Workflow for kinetic analysis of Cu(II)-ethylenediamine complex formation.

References

• 1. researchgate.net [researchgate.net]
• 2. Kinetics of copper(II)–ethylenediamine complex formation - Journal of the Chemical Society A: Inorganic, Physical, Theoretical (RSC Publishing) [pubs.rsc.org]
• 3. A New Reaction for Improved Calibration of EPR Rapid-Freeze Quench Times: Kinetics of Ethylene Diamine Tetraacetate (EDTA) Transfer from Calcium(II) to Copper(II) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Thermodynamics of complex formation in aqueous solution. Reactions of copper(II) with ethylenediamine, NN′-dimethylethylenediamine, and NN-dimethylethylenediamine: log K, ΔH, and ΔS values - Journal of the Chemical Society, Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 5. web.williams.edu [web.williams.edu]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. microlabinfo.com [microlabinfo.com]

Application Notes and Protocols for the Cross-Coupling of Thiols and Iodobenzene

For Researchers, Scientists, and Drug Development Professionals

Introduction

The formation of carbon-sulfur (C-S) bonds is a cornerstone of modern organic synthesis, particularly in the pharmaceutical and materials science industries. Aryl thioethers, the products of these reactions, are integral components of numerous marketed drugs and biologically active compounds. Cross-coupling reactions have emerged as a powerful and versatile methodology for the construction of these crucial linkages, offering significant advantages over classical methods. This document provides detailed application notes and experimental protocols for the cross-coupling of thiols with iodobenzene (B50100), a common aryl halide, utilizing palladium, copper, and nickel catalyst systems.

Catalytic Systems: An Overview

The choice of catalyst is paramount in achieving efficient and selective C-S bond formation. Each metal-based system offers distinct advantages and operates under specific conditions.

• Palladium-catalyzed systems are highly reliable and offer a broad substrate scope.[1] The mechanism typically involves an oxidative addition of the aryl halide to a Pd(0) species, followed by transmetalation with the thiol and subsequent reductive elimination to afford the aryl thioether and regenerate the active catalyst.[2] The choice of ligand is critical to prevent catalyst deactivation by the coordinating thiol.[1]

• Copper-catalyzed systems represent a more economical and environmentally benign alternative to palladium. These reactions can often be performed under ligand-free conditions, simplifying the experimental setup.[3][4] The mechanism is thought to involve the formation of a copper(I) thiolate intermediate.[5]

• Nickel-catalyzed systems have gained prominence due to their cost-effectiveness and unique reactivity. Nickel catalysts can facilitate the coupling of a wide range of thiols and aryl halides, including more challenging substrates.[1][6] Some nickel-catalyzed methods can even be performed under mechanochemical conditions or with photoredox catalysis.[6][7]

Data Presentation: Comparison of Catalytic Systems

The following tables summarize quantitative data for the cross-coupling of various thiols with iodobenzene and other aryl halides under different catalytic conditions, allowing for easy comparison of their efficacy.

Table 1: Palladium-Catalyzed Cross-Coupling of Thiols and Aryl Halides

Entry	Thiol	Aryl Halide	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
1	4-Methoxybenzyl thiol	Bromobenzene	Pd₂(dba)₃ (5)	Xantphos (5)	i-Pr₂NEt	Dioxane	Reflux	6	>95	[8]
2	Thiophenol	4-Bromobenzonitrile	Precatalyst¹ (1)	-	Triethylamine	tert-Butanol	RT	2	95	[8]
3	Indazole	4-Bromobenzonitrile	Precatalyst² (3)	-	LHMDS	THF	RT	-	93	[8]

¹(η³-1-t-Bu-indenyl)Pd(IPr)(Cl) ²Pd(IPr)(dba)

Table 2: Copper-Catalyzed Cross-Coupling of Thiols and Aryl Iodides

Entry	Thiol	Aryl Iodide	Catalyst (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
1	Thiophenol	Iodobenzene	CuI (2.5)	K₂CO₃	NMP	110	1	>98	[4]
2	Thiophenol	Iodobenzene	CuI (2.5)	K₂CO₃	DMF	110	1	>98	[4]
3	Thiophenol	Iodobenzene	CuI (2.5)	NEt₃	Neat	110	1	>98	[4]
4	4-Methylthiophenol	4-Iodotoluene	CuI (10)	K₂CO₃	DMF	90	-	95	[9]

Table 3: Nickel-Catalyzed Cross-Coupling of Thiols and Aryl Halides

Entry	Thiol	Aryl Halide	Catalyst (mol%)	Ligand (mol%)	Base/Reductant	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
1	4-Chlorothiophenol	4-Bromobenzonitrile	XantNi-Cl (2.5)	-	NEt₃ / Zinc	PhCN	RT (milling)	1.5	90	[1]
2	Thiophenol	4-Iodotoluene	NiI₂·6H₂O (10)	Bpy (15)	NaI / Zn powder	DMF	RT (milling)	1.67	90	[6]
3	Adamantane thiol	2-Biphenyl triflate	Ni(cod)₂ (10)	L1³ (10)	KOAc	THF	RT	4	>95	[10]

³1,2-Bis(dicyclohexylphosphino)ethane

Experimental Protocols

The following are detailed protocols for representative palladium, copper, and nickel-catalyzed cross-coupling reactions.

Protocol 1: Palladium-Catalyzed Cross-Coupling of Thiophenol with Iodobenzene

This protocol is adapted from general procedures for palladium-catalyzed C-S coupling.

Materials:

• Palladium(II) acetate (B1210297) (Pd(OAc)₂)

• Xantphos

• Potassium carbonate (K₂CO₃)

• Thiophenol

• Iodobenzene

• Anhydrous 1,4-dioxane (B91453)

• Schlenk tube or similar reaction vessel

• Magnetic stirrer and stir bar

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a flame-dried Schlenk tube under an inert atmosphere, add Pd(OAc)₂ (0.02 mmol, 2 mol%), Xantphos (0.03 mmol, 3 mol%), and K₂CO₃ (2.0 mmol).

• Evacuate and backfill the tube with inert gas three times.

• Add anhydrous 1,4-dioxane (5 mL) to the tube.

• Add thiophenol (1.2 mmol) and iodobenzene (1.0 mmol) to the reaction mixture via syringe.

• Heat the reaction mixture to 100 °C and stir for 12-24 hours, monitoring the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate (20 mL) and filter through a pad of Celite.

• Wash the filtrate with water (2 x 20 mL) and brine (20 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel to afford the desired aryl thioether.

Protocol 2: Ligand-Free Copper-Catalyzed Cross-Coupling of Thiophenol with Iodobenzene

This protocol is based on a ligand-free copper-catalyzed methodology.[4]

Materials:

• Copper(I) iodide (CuI)

• Potassium carbonate (K₂CO₃)

• Thiophenol

• Iodobenzene

• N-Methyl-2-pyrrolidone (NMP)

• Reaction vial with a screw cap

• Magnetic stirrer and stir bar

Procedure:

• To a reaction vial, add CuI (0.025 mmol, 2.5 mol%), K₂CO₃ (2.0 mmol), thiophenol (1.2 mmol), and iodobenzene (1.0 mmol).

• Add NMP (2 mL) to the vial.

• Seal the vial with a screw cap and place it in a preheated oil bath at 110 °C.

• Stir the reaction mixture vigorously for 1-3 hours. Monitor the reaction by TLC or GC-MS.

• After completion, cool the reaction to room temperature.

• Add water (10 mL) and extract the product with ethyl acetate (3 x 15 mL).

• Combine the organic layers and wash with brine (20 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure.

• Purify the residue by flash column chromatography to yield the pure aryl thioether.

Protocol 3: Nickel-Catalyzed Cross-Coupling of Thiophenol with Iodobenzene

This protocol is a general representation of a nickel-catalyzed C-S coupling reaction.

Materials:

• Nickel(II) chloride hexahydrate (NiCl₂·6H₂O)

• 2,2'-Bipyridine (Bpy)

• Sodium iodide (NaI)

• Zinc powder

• Thiophenol

• Iodobenzene

• Anhydrous Dimethylformamide (DMF)

• Inert, flame-dried reaction vessel

• Magnetic stirrer and stir bar

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• In an inert atmosphere glovebox or using Schlenk techniques, add NiCl₂·6H₂O (0.1 mmol, 10 mol%), Bpy (0.15 mmol, 15 mol%), NaI (2.5 mmol), and zinc powder (4.0 mmol) to a reaction vessel.

• Add anhydrous DMF (5 mL).

• Add thiophenol (1.2 mmol) and iodobenzene (1.0 mmol) to the mixture.

• Seal the vessel and stir the reaction at room temperature for 12-24 hours.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, quench the reaction by adding a saturated aqueous solution of ammonium (B1175870) chloride (10 mL).

• Extract the mixture with diethyl ether (3 x 20 mL).

• Wash the combined organic extracts with water and brine.

• Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purify the crude product by column chromatography on silica gel.

Visualizations

The following diagrams illustrate the fundamental processes involved in these cross-coupling reactions.

Caption: Catalytic cycle for a palladium-catalyzed C-S cross-coupling reaction.

Caption: A generalized experimental workflow for a cross-coupling reaction.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. epub.uni-regensburg.de [epub.uni-regensburg.de]
• 3. Thiolate-assisted copper(i) catalyzed C–S cross coupling of thiols with aryl iodides: scope, kinetics and mechanism - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. dspace.library.uu.nl [dspace.library.uu.nl]
• 5. researchgate.net [researchgate.net]
• 6. A nickel-catalyzed carbon–sulfur cross-coupling reaction with disulfides enabled by mechanochemistry - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 7. dacemirror.sci-hub.ru [dacemirror.sci-hub.ru]
• 8. Monophosphine Ligands Promote Pd-Catalyzed C–S Cross-Coupling Reactions at Room Temperature with Soluble Bases - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Nickel catalyzed C–S cross coupling of sterically hindered substrates enabled by flexible bidentate phosphines - Organic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D4QO00260A [pubs.rsc.org]

Application Notes and Protocols for the Preparation of Stable Copper(II) Hydroxide Solutions

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed methods for preparing stable aqueous systems containing reactive copper(II) hydroxide (B78521). Due to the inherent insolubility and thermal instability of pure copper(II) hydroxide, direct preparation of a true solution is not feasible. Instead, stable preparations are achieved through two primary methodologies: the formation of soluble copper(II)-ligand complexes and the generation of stabilized solid suspensions.

These application notes detail the preparation of two widely used copper(II) complex solutions, Fehling's Solution and Biuret Reagent, and a method for producing a stable suspension of copper(II) hydroxide using a chelating agent.

Method 1: Preparation of Soluble Copper(II)-Ligand Complexes

In this approach, chelating agents are employed to form soluble complexes with copper(II) ions in an alkaline environment. This complexation prevents the precipitation of copper(II) hydroxide, Cu(OH)₂, which would otherwise readily form and decompose to black copper(II) oxide (CuO). The resulting solutions are stable and maintain the copper(II) ions in a reactive state for various applications, such as redox reactions and protein quantification.

Fehling's Solution: A Copper(II)-Tartrate Complex

Fehling's solution is a classic reagent used to differentiate between reducing and non-reducing sugars. It consists of two separate solutions, Fehling's A and Fehling's B, which are mixed in equal volumes immediately before use. The combined solution contains a deep blue bistartratocuprate(II) complex that acts as the oxidizing agent.[1][2] The separation of the two solutions is necessary because the final complex is not stable over long periods and will slowly decompose, precipitating copper hydroxide.[3][4]

Mechanism of Stabilization:

In the alkaline environment provided by Fehling's B, copper(II) ions from Fehling's A would precipitate as copper(II) hydroxide. However, the tartrate ions from Rochelle salt act as bidentate ligands, chelating the Cu²⁺ ions to form a soluble, deep blue complex.[5][6] This complex holds the copper(II) in solution, ready to be reduced by aldehydes or alpha-hydroxy ketones.

Figure 1: Workflow for the preparation of Fehling's solution.

Experimental Protocol: Preparation of Fehling's Solution

Materials:

• Copper(II) sulfate (B86663) pentahydrate (CuSO₄·5H₂O)

• Potassium sodium tartrate tetrahydrate (KNaC₄H₄O₆·4H₂O, Rochelle salt)

• Sodium hydroxide (NaOH)

• Concentrated sulfuric acid (H₂SO₄)

• Distilled water

Protocol:

Fehling's Solution A:

• Weigh 34.65 g of copper(II) sulfate pentahydrate.

• Dissolve the CuSO₄·5H₂O in distilled water.

• Add a few drops of concentrated sulfuric acid to prevent the hydrolysis of the copper salt.

• Dilute the solution to a final volume of 500 mL with distilled water.

• Store in a tightly stoppered bottle.

Fehling's Solution B:

• Weigh 173 g of potassium sodium tartrate tetrahydrate and 50 g of sodium hydroxide.

• Dissolve both reagents in distilled water.

• Dilute the solution to a final volume of 500 mL with distilled water.

• Store in a separate, tightly stoppered bottle, preferably a plastic one to avoid reaction with glass over time.

Quantitative Data for Fehling's Solution Preparation

Component	Reagent	Mass (g)	Final Volume (mL)
Fehling's A	Copper(II) sulfate pentahydrate	34.65	500
Concentrated sulfuric acid	A few drops
Fehling's B	Potassium sodium tartrate tetrahydrate	173	500
Sodium hydroxide	50

Stability:

• Fehling's A and B: Stable indefinitely when stored separately in tightly sealed containers.[3]

• Combined Fehling's Solution: Not stable; should be prepared fresh by mixing equal volumes of A and B just before use.[3][4] The combined solution will slowly decompose to form copper hydroxide.[3]

Biuret Reagent: A Copper(II)-Peptide Complex

The Biuret reagent is used for the quantitative determination of protein concentration. The principle of the Biuret test is that in an alkaline environment, copper(II) ions form a coordination complex with the peptide bonds of proteins, resulting in a characteristic purple color.[7][8] The intensity of this color is directly proportional to the protein concentration.[7][9]

Mechanism of Stabilization:

Similar to Fehling's solution, the Biuret reagent contains a chelating agent, potassium sodium tartrate, which stabilizes the copper(II) ions in the alkaline sodium hydroxide solution, preventing the precipitation of copper(II) hydroxide.[7][10] When a protein is added, the nitrogen atoms in the peptide backbone displace the tartrate ions to form a stable, colored tetra- or tri-dentate chelation complex with the copper ion.[7]

Figure 2: Logical diagram of Biuret reagent stabilization and reaction.

Experimental Protocol: Preparation of Biuret Reagent

Materials:

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

• Potassium sodium tartrate tetrahydrate (KNaC₄H₄O₆·4H₂O)

• Sodium hydroxide (NaOH)

• Distilled water

Protocol:

• Prepare a 10% (w/v) NaOH solution by dissolving 10 g of NaOH in 90 mL of distilled water.

• In a separate beaker, dissolve 1.5 g of copper(II) sulfate pentahydrate and 6.0 g of potassium sodium tartrate tetrahydrate in approximately 500 mL of distilled water.

• Slowly, while stirring, add 300 mL of the 10% NaOH solution to the copper-tartrate solution.

• Transfer the solution to a 1 L volumetric flask and dilute to the mark with distilled water.

• Store the reagent in a plastic bottle.

Quantitative Data for Biuret Reagent Preparation (1 L)

Reagent	Mass (g)	Volume (mL)	Final Concentration
Copper(II) sulfate pentahydrate	1.5	-	~6 mM
Potassium sodium tartrate tetrahydrate	6.0	-	~21 mM
Sodium hydroxide	30	300 (of 10% solution)	~3% (w/v)

Stability:

• The Biuret reagent is stable for a long time if stored properly in a cool, dry place.[11][12] Some sources suggest a shelf life of 12 months, while others indicate it is stable indefinitely in the absence of precipitation.[13][14]

Method 2: Preparation of Stabilized Copper(II) Hydroxide Suspensions

This method involves the direct synthesis of solid copper(II) hydroxide, which is then stabilized against thermal decomposition by the addition of a chelating agent. This results in a stable, fine blue suspension of Cu(OH)₂ particles.

Stabilization with Sodium Gluconate

Sodium gluconate is an effective stabilizer for copper(II) hydroxide suspensions.[15][16] It functions by chelating copper ions, preventing their aggregation and subsequent dehydration to copper(II) oxide, even at elevated temperatures.[17] The resulting product is a color-stable, insoluble blue copper(II) hydroxide.[15]

Mechanism of Stabilization:

Sodium gluconate, with its multiple hydroxyl groups and a carboxyl group, acts as a powerful chelating agent for metal ions, including Cu²⁺.[17][18] When added to the copper(II) hydroxide suspension, it is believed to adsorb onto the surface of the Cu(OH)₂ particles or form a complex with surface copper ions. This action inhibits the olation and oxolation processes that lead to the formation of CuO and water.

Figure 3: Preparation of sodium gluconate-stabilized Cu(OH)₂.

Experimental Protocol: Preparation of Sodium Gluconate-Stabilized Copper(II) Hydroxide

This protocol is adapted from patent literature describing the synthesis of stable copper(II) hydroxide.[15][16]

Materials:

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

• Sodium gluconate (C₆H₁₁NaO₇)

• Sodium hydroxide (NaOH)

• Distilled water

Protocol:

• In a suitable reaction vessel, dissolve 250 g of copper(II) sulfate pentahydrate in 1 L of distilled water with stirring until all solids are dissolved.

• Prepare a sodium gluconate solution by dissolving 4.2 g of sodium gluconate in 50 mL of water.

• Add the sodium gluconate solution to the copper sulfate solution under continuous stirring.

• Prepare a 5 M sodium hydroxide solution by carefully dissolving 200 g of NaOH in water and diluting to 1 L. Allow this solution to cool to ambient temperature.

• Slowly add the cooled 5 M NaOH solution to the copper-gluconate mixture with continuous stirring until the final pH of the system reaches 10.5. A blue precipitate of copper(II) hydroxide will form.

• The reaction should be carried out at a temperature below 30°C for optimal stability of the final product.[15]

• After the reaction is complete, the suspension can be filtered.

• The resulting filter cake should be washed with distilled water to remove soluble salts.

• The washed solid can be dried to obtain a stable copper(II) hydroxide powder or resuspended in water for use as a stable suspension.

Quantitative Data for Gluconate-Stabilized Cu(OH)₂ Preparation

Reagent	Mass (g)	Volume (mL)	Molarity (approx.)
Copper(II) sulfate pentahydrate	250	1000	1 M
Sodium gluconate	4.2	50	0.38 M
Sodium hydroxide	As needed	As needed	5 M

Stability:

• The addition of sodium gluconate stabilizes the copper(II) hydroxide, which remains as a blue solid even at elevated temperatures, in contrast to unstabilized Cu(OH)₂, which rapidly converts to black CuO upon heating.[15][16] The final product is a stable suspension or powder.[15]

References

• 1. scribd.com [scribd.com]
• 2. byjus.com [byjus.com]
• 3. Fehling's solution - Wikipedia [en.wikipedia.org]
• 4. lscollege.ac.in [lscollege.ac.in]
• 5. In Fehling's test, \mathrm { Cu } ^ { 2 + } undergo complex formation wit.. [askfilo.com]
• 6. microbenotes.com [microbenotes.com]
• 7. Biuret test - Wikipedia [en.wikipedia.org]
• 8. Protocol for Biuret Protein Assay - Creative Proteomics [creative-proteomics.com]
• 9. mlsu.ac.in [mlsu.ac.in]
• 10. quora.com [quora.com]
• 11. msjc-keenan.safeschoolssds.com [msjc-keenan.safeschoolssds.com]
• 12. msjc-keenan.newlook.safeschoolssds.com [msjc-keenan.newlook.safeschoolssds.com]
• 13. calpaclab.com [calpaclab.com]
• 14. sigmaaldrich.com [sigmaaldrich.com]
• 15. US20190152796A1 - Preparation of Stable Copper(II) Hydroxide - Google Patents [patents.google.com]
• 16. WO2017184692A1 - Preparation of stable copper(ii) hydroxide - Google Patents [patents.google.com]
• 17. What is the mechanism of Sodium Gluconate? [synapse.patsnap.com]
• 18. jmaterenvironsci.com [jmaterenvironsci.com]

Application Notes and Protocols: Encapsulation of Copper Ethylenediamine Complexes in Zeolites for Catalysis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the synthesis, characterization, and catalytic application of copper ethylenediamine (B42938) complexes encapsulated within zeolites. This "ship-in-a-bottle" approach combines the catalytic activity of homogeneous metal complexes with the stability and recyclability of heterogeneous catalysts, offering significant advantages in various chemical transformations.

Introduction

The encapsulation of metal complexes within the porous framework of zeolites creates a unique catalytic system. The zeolite acts as a solid support and a nano-reactor, influencing the geometry and reactivity of the entrapped complex. Copper ethylenediamine ([Cu(en)₂]²⁺) complexes are of particular interest due to their demonstrated catalytic activity in oxidation reactions. The encapsulation prevents leaching of the active species, allows for easy separation from the reaction mixture, and can enhance catalytic performance compared to the neat complex.[1][2] Two primary methods for encapsulation are the "flexible ligand method" and the "ship-in-a-bottle" synthesis.

Synthesis Protocols

Method 1: Flexible Ligand Synthesis of [Cu(en)₂]²⁺ in Zeolite Y

This method involves the initial exchange of copper ions into the zeolite, followed by the introduction of the smaller ethylenediamine ligand, which then forms the complex within the zeolite cages.

Protocol:

Step 1: Copper(II) Ion Exchange into Zeolite Y (Cu-Y)

• Suspend 5 g of Na-Y zeolite in 500 mL of a 0.01 M aqueous solution of copper(II) sulfate (B86663) (CuSO₄).

• Heat the mixture to 90°C and stir continuously for 24 hours.[1]

• Filter the resulting solid and wash it thoroughly with hot distilled water to remove any unexchanged copper ions.

• Dry the obtained Cu-Y zeolite in an oven at 120°C for 12 hours.[1]

Step 2: Encapsulation of the Copper Ethylenediamine Complex

• Thoroughly mix the dried Cu-Y zeolite with an excess of ethylenediamine ligand in a round-bottom flask.

• Heat the mixture to approximately 110°C in an oil bath with constant stirring for 15 hours. This allows the ethylenediamine to diffuse into the zeolite pores and form the [Cu(en)₂]²⁺ complex.

• After cooling, transfer the solid product to a Soxhlet extractor and extract with methanol (B129727) to remove any unreacted ligand and surface-adsorbed complexes.

• The resulting [Cu(en)₂]²⁺-Y catalyst should be dried before characterization and use.

Conceptual Workflow for Flexible Ligand Synthesis:

References

• 1. asianpubs.org [asianpubs.org]
• 2. Enhancing oxidation resistance of Cu(I) by tailoring microenvironment in zeolites for efficient adsorptive desulfurization - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Preventing thermal decomposition of Cu(OH)2 to CuO during synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing the thermal decomposition of Copper(II) Hydroxide (B78521) (Cu(OH)₂) to Copper(II) Oxide (CuO) during its synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the main factors that cause the decomposition of Cu(OH)₂ to CuO during synthesis?

A1: The primary factors leading to the decomposition of Cu(OH)₂ are elevated temperatures and high pH levels. Cu(OH)₂ is thermally unstable and can decompose into the more stable black CuO and water, a process that can even occur at room temperature in highly alkaline aqueous solutions.[1][2][3][4]

Q2: At what temperature does Cu(OH)₂ typically decompose?

A2: The decomposition temperature of Cu(OH)₂ can be as low as 80°C, but it is highly dependent on the specific conditions of the synthesis and the nature of the precipitate.[5][6][7] To ensure stability, it is recommended to conduct the synthesis at temperatures below 30°C.[1][2][8]

Q3: How does pH influence the stability of Cu(OH)₂?

A3: High pH, especially in the range of 7.0 to 12.0, is necessary for the precipitation of Cu(OH)₂. However, excessively basic conditions can promote the conversion to CuO.[1][2][8][9] Careful control of the final pH is crucial for obtaining a stable product.

Q4: What is the visual indication of Cu(OH)₂ decomposition?

A4: A color change of the precipitate from its characteristic pale blue to a greenish hue and eventually to black is a clear visual indicator of decomposition to CuO.[4]

Q5: Are there any reagents that can enhance the stability of Cu(OH)₂?

A5: Yes, stabilizing agents can be added during the synthesis process. Alkali or alkaline metal gluconates (e.g., sodium gluconate) and water-soluble phosphates have been shown to significantly improve the thermal stability of Cu(OH)₂.[1][2][3][8]

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Precipitate turns black or greenish-black immediately upon addition of base.	1. Reaction temperature is too high. 2. Localized high concentration of base. 3. The base solution was not cooled before addition.	1. Maintain the reaction temperature below 30°C, preferably between 0°C and 25°C.[1][2][3][8] 2. Add the base solution slowly and with vigorous stirring to ensure uniform distribution. 3. Allow the base solution (e.g., NaOH) to cool to ambient temperature before use.[1][2]
The final blue Cu(OH)₂ product darkens over a short period of time.	1. Incomplete washing of the precipitate, leaving residual alkali. 2. The product is not sufficiently stabilized.	1. Wash the filtered Cu(OH)₂ precipitate thoroughly with deionized water until the filtrate is neutral. 2. Incorporate a stabilizing agent, such as sodium gluconate or a water-soluble phosphate, into the synthesis protocol.[1][2][3]
Low yield of Cu(OH)₂ precipitate.	Use of excess ammonia (B1221849) as the base, leading to the formation of the soluble deep blue tetraamminecopper(II) complex ([Cu(NH₃)₄]²⁺).[5][10][11]	1. Add ammonia solution dropwise and monitor the formation of the precipitate. Avoid adding a large excess. 2. If a deep blue solution forms, consider carefully adding a dilute acid to neutralize the excess ammonia and precipitate the Cu(OH)₂.
The Cu(OH)₂ precipitate is colloidal and difficult to filter.	The use of certain bases like sodium hydroxide can sometimes produce very fine, colloid-like particles.[12]	Consider using a weak base like aminoethanol to promote the formation of more crystalline nanostrands that are easier to handle.[12] Using ammonia can also influence the precipitate's morphology.[13]

Experimental Protocols

Protocol 1: Synthesis of Stabilized Cu(OH)₂ using Sodium Gluconate

This method produces a thermally stable Cu(OH)₂ powder.

Materials:

• Copper(II) sulfate (B86663) pentahydrate (CuSO₄·5H₂O)

• Sodium gluconate

• Sodium hydroxide (NaOH)

• Deionized water

Procedure:

• Dissolve 250 grams of copper(II) sulfate pentahydrate in 1 liter of deionized water with stirring until all solids are dissolved.

• In a separate container, dissolve 4.2 grams of sodium gluconate in 50 ml of deionized water.

• Add the sodium gluconate solution to the copper(II) sulfate solution under continuous stirring.

• Prepare a 5 M sodium hydroxide solution and cool it to ambient temperature.

• Slowly add the cooled 5 M sodium hydroxide solution to the copper-gluconate mixture with vigorous stirring to bring the final pH to 10.5.

• Maintain the reaction temperature below 30°C throughout the addition of NaOH.

• After the reaction is complete, filter the resulting suspension.

• Wash the precipitate with deionized water until the filtrate is neutral.

• Dry the final product to obtain a stable copper(II) hydroxide powder.[1][2]

Protocol 2: Synthesis of Cu(OH)₂ using Ammonia

This method can be used to control the morphology of the precipitate but requires careful addition of the base.

Materials:

• Copper(II) nitrate (B79036) (Cu(NO₃)₂)

• Aqueous ammonia (NH₃·H₂O)

• Deionized water

Procedure:

• Prepare a solution of copper(II) nitrate in deionized water.

• Slowly add aqueous ammonia to the copper nitrate solution with constant stirring.

• A light blue precipitate of Cu(OH)₂ will form.

• Avoid adding an excess of ammonia, which would lead to the dissolution of the precipitate and the formation of a deep blue tetraamminecopper(II) solution.[9][10][11]

• Once the precipitation is complete, filter the suspension.

• Wash the precipitate thoroughly with deionized water.

• Dry the product at a low temperature.

Quantitative Data Summary

The following table summarizes the key quantitative parameters for the synthesis of stable Cu(OH)₂.

Parameter	Recommended Value/Range	Rationale	Reference(s)
Reaction Temperature	< 30°C	To prevent thermal decomposition to CuO. More stable products are formed at lower temperatures.	[1][2][8]
Final pH	7.0 - 12.0 (specifically 10.5 in Protocol 1)	Optimal range for Cu(OH)₂ precipitation.	[1][2][8]
Stabilizer Concentration (Sodium Gluconate)	~1.7% w/w relative to CuSO₄·5H₂O	Effective concentration for enhancing thermal stability.	[1][2]
Stability Test (Gluconate Stabilized)	Stable at 85°C for 1 hour	Demonstrates significantly improved thermal stability compared to unstabilized Cu(OH)₂.	[2]

Visualizations

Caption: Workflow for the synthesis of stabilized Copper(II) Hydroxide.

Caption: Troubleshooting logic for Cu(OH)₂ decomposition during synthesis.

References

• 1. US20190152796A1 - Preparation of Stable Copper(II) Hydroxide - Google Patents [patents.google.com]
• 2. WO2017184692A1 - Preparation of stable copper(ii) hydroxide - Google Patents [patents.google.com]
• 3. WO2006028853A1 - Method for stabilizing copper hydroxide - Google Patents [patents.google.com]
• 4. EP1811847B1 - Method for stabilizing copper hydroxide - Google Patents [patents.google.com]
• 5. Copper(II) hydroxide - Wikipedia [en.wikipedia.org]
• 6. datapdf.com [datapdf.com]
• 7. Synthesis of Different Cu(OH)2 and CuO (Nanowires, Rectangles, Seed-, Belt-, and Sheetlike) Nanostructures by Simple Wet Chemical Route | Semantic Scholar [semanticscholar.org]
• 8. WIPO - Search International and National Patent Collections [patentscope.wipo.int]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. quora.com [quora.com]
• 11. quora.com [quora.com]
• 12. pubs.acs.org [pubs.acs.org]
• 13. pubs.acs.org [pubs.acs.org]

How to improve the stability of copper(II) hydroxide preparations

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the stability of their copper(II) hydroxide (B78521) preparations.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that affect the stability of copper(II) hydroxide?

A1: Copper(II) hydroxide is inherently metastable and can readily decompose. The primary factors influencing its stability are:

• Temperature: Elevated temperatures accelerate the decomposition of copper(II) hydroxide into the more stable, black copper(II) oxide and water.[1][2] Some forms are stable up to about 100°C, while others may start to decompose at lower temperatures.[1] Complete decomposition to copper(II) oxide can occur at temperatures around 160°C.[3]

• pH: The pH of the solution plays a critical role. Excessively basic (alkaline) conditions can promote the conversion of copper(II) hydroxide to copper(II) oxide, especially when coupled with heat.[4] For stable preparations, a pH range of 7.0 to 12.0 is often recommended during synthesis.[5]

• Presence of Impurities: The presence of certain ions or impurities can affect the stability of the preparation.

• Method of Preparation: The specific synthesis route and conditions used to prepare the copper(II) hydroxide can significantly impact the stability of the final product.[1]

• Aging: Freshly precipitated copper(II) hydroxide is particularly prone to decomposition. Over time, it can convert to more stable forms or decompose.

Q2: Why is my freshly prepared blue copper(II) hydroxide turning black or dark green?

A2: A color change from blue or blue-green to black or dark green is a visual indicator of decomposition. The blue copper(II) hydroxide is converting to black copper(II) oxide (CuO).[6][7] This transformation can be caused by several factors during your experiment:

• High Temperatures: Heating the preparation, even to moderate temperatures, can trigger decomposition.[8]

• Excess Alkali: The presence of excess sodium hydroxide or other strong bases can catalyze the decomposition, even at room temperature.[7]

• Local Hotspots: During the addition of reagents, localized areas of high concentration or temperature can initiate the decomposition process.[4]

• Moisture During Storage: Wet or moist copper(II) hydroxide is more susceptible to decomposition upon standing.[7]

Q3: How can I prevent the aggregation of copper(II) hydroxide nanoparticles in my preparation?

A3: Aggregation of copper(II) hydroxide nanoparticles can be a significant issue, affecting the homogeneity and reactivity of your preparation. To prevent this, consider the following approaches:

• Use of Stabilizing Agents: Incorporating stabilizing agents, also known as capping agents, can prevent nanoparticles from clumping together. Glycine has been shown to be an effective stabilizer for copper(II) hydroxide nanoparticles by occluding between the individual nanoparticle domains.[9]

• Control of Zeta Potential: The zeta potential of the nanoparticles is a measure of their surface charge and stability in a colloidal suspension. By using stabilizing agents that modify the surface charge, you can increase electrostatic repulsion between particles, thus preventing aggregation.

• Dispersing Agents: Commercial formulations of copper(II) hydroxide often include dispersing agents to improve stability in suspensions.[10]

Q4: Can I use complexing agents to keep copper(II) in solution at alkaline pH without precipitation?

A4: Yes, it is possible to prevent the precipitation of copper(II) hydroxide at alkaline pH by using strong complexing agents (ligands). These agents form soluble complexes with Cu(II) ions. Common examples include EDTA, tartrate, and citrate (B86180).[11][12] For instance, in Benedict's reagent, sodium citrate is used to keep copper(II) ions in solution under alkaline conditions.[12]

Troubleshooting Guide

This guide addresses specific issues you may encounter during your experiments with copper(II) hydroxide.

Issue	Possible Cause(s)	Recommended Solution(s)
Preparation turns black or dark green during synthesis.	1. Reaction temperature is too high. 2. Excess alkali (e.g., NaOH) was added. 3. Reagents were mixed too quickly, creating localized "hotspots."	1. Maintain the reaction temperature below 30°C.[5] 2. Use stoichiometric amounts of alkali or add it slowly while monitoring the pH. 3. Add the alkali solution dropwise with vigorous stirring.
Product decomposes during drying.	1. Drying temperature is too high. 2. The product is not sufficiently stabilized.	1. Dry the product at a lower temperature, or consider vacuum drying at a low temperature.[8] 2. Incorporate a stabilization step in your protocol using agents like sodium gluconate or phosphate (B84403) before drying.[5][13]
Formation of a gelatinous or difficult-to-filter precipitate.	1. The precipitation was carried out too rapidly. 2. The concentration of reactants is too high.	1. Add the precipitating agent (e.g., NaOH) slowly and with constant stirring. 2. Use more dilute solutions of your copper salt and base.
Product turns green upon exposure to air.	The product is reacting with atmospheric carbon dioxide to form basic copper(II) carbonate.[1]	Store the dried copper(II) hydroxide in a tightly sealed container, preferably in a desiccator or under an inert atmosphere.

Data Presentation

Table 1: Key Parameters for Stable Copper(II) Hydroxide Synthesis

Parameter	Recommended Range/Condition	Rationale
Temperature	Below 30°C	Minimizes thermal decomposition to CuO.[5]
pH	7.0 - 12.0	Prevents decomposition in excessively alkaline conditions.[5]
Stabilizing Agent	Sodium Gluconate, Sodium Phosphate, Glycine	Prevents decomposition and aggregation.[5][9][13]

Table 2: Decomposition Temperatures of Copper Compounds

Compound	Decomposition Temperature (°C)	Product(s)
Copper(II) Hydroxide (Cu(OH)₂)	~100 - 160°C	Copper(II) Oxide (CuO) + Water (H₂O)[1][3]
Malachite (Cu₂CO₃(OH)₂)	Starts at 280°C	Copper(II) Oxide (CuO) + Water (H₂O) + Carbon Dioxide (CO₂)[3]
Azurite (Cu₃(CO₃)₂(OH)₂)	Starts before 280°C	Copper(II) Oxide (CuO) + Water (H₂O) + Carbon Dioxide (CO₂)[3]

Experimental Protocols

Protocol 1: Preparation of Stable Copper(II) Hydroxide using Sodium Gluconate

This protocol is adapted from a patented method for producing stable copper(II) hydroxide.[5]

Materials:

• Copper(II) sulfate (B86663) pentahydrate (CuSO₄·5H₂O)

• Sodium hydroxide (NaOH)

• Sodium gluconate

• Deionized water

Procedure:

• Prepare a 1 to 1.5 M solution of copper(II) sulfate pentahydrate in deionized water. Maintain the temperature below 30°C.[5]

• In a separate container, prepare a solution of sodium gluconate. For every 250g of copper(II) sulfate pentahydrate, dissolve 4.2g of sodium gluconate in 50 mL of water.[5]

• Add the sodium gluconate solution to the copper(II) sulfate solution with continuous stirring.

• Prepare a cooled 5 M solution of sodium hydroxide.

• Slowly add the cooled sodium hydroxide solution to the copper sulfate-gluconate mixture with vigorous stirring, maintaining the temperature below 30°C.

• Continue adding the sodium hydroxide solution until the pH of the suspension reaches 10.5.[5]

• A stable, blue precipitate of copper(II) hydroxide will form.

• Filter the suspension, wash the precipitate with deionized water, and dry it under vacuum at a low temperature.

Protocol 2: Stabilization of Copper(II) Hydroxide with Phosphate

This protocol describes a method for stabilizing pre-formed copper(II) hydroxide.[13]

Materials:

• Pre-synthesized copper(II) hydroxide (as a powder or slurry)

• Water-soluble orthophosphate (e.g., sodium dihydrogen phosphate)

• Deionized water

Procedure:

• Combine the copper(II) hydroxide, water-soluble phosphate, and water in a suitable vessel. The amount of phosphate should be at least 0.1 mol% relative to the copper(II) hydroxide.[13]

• Agitate the mixture to ensure good contact between the copper(II) hydroxide and the phosphate solution. This can be done at room temperature (20-25°C).[14]

• After a sufficient mixing time, dry the mixture to obtain the stabilized copper(II) hydroxide. Spray drying is a suitable method.[14]

Protocol 3: Synthesis of Glycine-Stabilized Copper(II) Hydroxide Nanoparticles

This protocol is based on a method for preparing glycine-stabilized copper(II) hydroxide nanoparticles.[9]

Materials:

• cis-bis(glycinato)copper(II) (cis-Cu(Gly)₂) (can be pre-synthesized from copper(II) acetate (B1210297) and glycine)

• Sodium hydroxide (NaOH)

• Deionized water

• Ethanol

Procedure:

• Dissolve 0.04 mol of cis-Cu(Gly)₂ in 100 mL of deionized water with constant stirring at room temperature for 30 minutes.[9]

• Slowly add 6 mL of a 1.2 M sodium hydroxide solution using a syringe with continuous stirring for another 20 minutes.[9]

• A blue precipitate of glycine-stabilized copper(II) hydroxide nanoparticles will form.

• Collect the precipitate by centrifugation (e.g., 10,000 rpm for 8 minutes).[9]

• Wash the nanoparticles with deionized water and then with ethanol, each three times.

• Dry the final product under vacuum.

Visualizations

Caption: General experimental workflow for preparing stable copper(II) hydroxide.

Caption: Troubleshooting flowchart for copper(II) hydroxide stability issues.

References

• 1. Copper(II) hydroxide - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Copper(II) hydroxide - Sciencemadness Wiki [sciencemadness.org]
• 5. US20190152796A1 - Preparation of Stable Copper(II) Hydroxide - Google Patents [patents.google.com]
• 6. brainly.com [brainly.com]
• 7. Sciencemadness Discussion Board - Wet Copper (II) Hydroxide Turning Black - Powered by XMB 1.9.11 [sciencemadness.org]
• 8. Sciencemadness Discussion Board - Copper Hydroxide Problem - Powered by XMB 1.9.11 [sciencemadness.org]
• 9. Development of glycine-copper(ii) hydroxide nanoparticles with improved biosafety for sustainable plant disease management - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Aggregation, Sedimentation and Dissolution of Cu(OH)2-Nanorods-Based Nanopesticide in Soil Solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. echemi.com [echemi.com]
• 12. Reddit - The heart of the internet [reddit.com]
• 13. EP1811847B1 - Method for stabilizing copper hydroxide - Google Patents [patents.google.com]
• 14. US7402296B2 - Method for stabilizing copper hydroxide - Google Patents [patents.google.com]

Factors affecting the catalytic activity of copper-ethylenediamine complexes

This technical support center provides troubleshooting guides, frequently asked questions (FAQs), and experimental protocols to assist researchers, scientists, and drug development professionals in optimizing reactions catalyzed by copper-ethylenediamine (Cu-en) complexes.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors influencing the catalytic activity of copper-ethylenediamine complexes?

The catalytic performance of a Cu-en complex is highly dependent on several interconnected factors. The most critical parameters to control are:

• Ligand-to-Metal Ratio: The stoichiometry between ethylenediamine (B42938) and the copper source is crucial. An improper ratio can lead to the formation of less active or inactive species. Generally, N,N'-dimethyl-substituted ethylenediamine ligands show higher reaction rates.[1]

• pH of the Reaction Medium: The pH affects both the stability of the complex and the speciation of reactants. For many oxidation reactions, acidic conditions (pH < 4) can lead to significant leaching of copper from the catalyst, while slightly basic conditions (pH ≈ 8) can minimize this issue.[2][3]

• Temperature: Reaction temperature directly influences the reaction rate. However, excessively high temperatures can cause catalyst degradation or promote undesirable side reactions.[4] For instance, in CO2 reduction on copper, an optimal temperature of around 48 °C improves selectivity for C2+ products, whereas higher temperatures favor hydrogen formation.[4]

• Solvent: The choice of solvent can dramatically affect catalyst solubility, stability, and the reaction pathway itself.[5] For example, in certain arylation reactions, THF may favor O-arylation, while dioxane promotes C-arylation.[5]

• Purity of Reagents: The presence of impurities in starting materials, solvents, or the catalyst itself can poison the catalyst or lead to competing side reactions, significantly reducing yield.[5][6]

Q2: How does the copper-to-ethylenediamine molar ratio affect catalytic activity?

The molar ratio of copper to the ethylenediamine ligand dictates the structure of the active catalytic species. While different ratios can be effective depending on the specific reaction, a 1:1 or 1:2 (Cu:en) ratio is often employed.[7][8] Some studies suggest that in certain transition states, the active species may have a 1:1 stoichiometry, even if bis(ethylenediamine)copper complexes are present in the solution.[7] It is recommended to screen ligand-to-copper ratios (e.g., 1:1, 2:1, 5:1) during reaction optimization to find the ideal condition for your specific substrate and reaction type.[6]

Q3: What is the impact of pH on catalyst stability and activity?

The pH of the reaction medium is a critical parameter. In many copper-catalyzed wet peroxide oxidation (CWPO) reactions, a pH drop below 4 can cause significant leaching of copper ions into the solution.[2] This not only deactivates the heterogeneous catalyst but can initiate a much faster, less selective homogeneous reaction.[2] Conversely, operating at a slightly basic pH (e.g., pH 8) can drastically reduce copper leaching and maintain the integrity of the catalyst.[3] However, the optimal pH is reaction-dependent. For instance, in electrocatalytic hydrogen evolution, the mechanism can shift from involving a Cu(I) intermediate at pH 4.6-7 to involving Cu(0) at a more acidic pH of 2.5.[9]

Troubleshooting Guide

This guide addresses common problems encountered during experiments with copper-ethylenediamine catalysts.

Problem: Low to No Product Yield

Low conversion of starting material is a frequent issue that can often be traced back to a few key areas.[5][10]

Possible Cause	Recommended Solution
Inactive Catalyst	The active Cu(I) species is prone to oxidation to inactive Cu(II) by air.[6] Ensure solvents are properly degassed and reactions are run under an inert atmosphere (e.g., Nitrogen, Argon), unless the protocol specifies otherwise.[5][6] If using a Cu(II) precursor, ensure a reducing agent (like sodium ascorbate (B8700270) in click reactions) is present and freshly prepared.[6]
Impure Reagents or Solvents	Impurities can poison the catalyst.[5][11] Use high-purity, anhydrous solvents and verify the integrity of starting materials via techniques like NMR or LC-MS.[5] If reagents are suspect, use freshly opened bottles or purify them before use.[5]
Suboptimal Reaction Conditions	The chosen ligand, base, solvent, or temperature may not be optimal for your specific substrate.[5] Systematically screen these parameters. For example, test a range of temperatures and screen different anhydrous solvents like Dioxane, Toluene, THF, or DMF.[5]
Poor Catalyst/Ligand Choice	The ligand is crucial for stabilizing the copper catalyst and influencing its reactivity.[5] For many cross-coupling reactions, N,N'-dimethylethylenediamine is more effective than unsubstituted ethylenediamine.[1] If one ligand provides poor results, screen others (e.g., 1,10-phenanthroline).[5]
Catalyst Leaching/Deactivation	Acidic byproducts can lower the reaction pH and cause the active copper to leach from its support.[2][3] Monitor the reaction pH. If it becomes too acidic, consider using a stronger or less soluble base. Catalyst deactivation can also occur from poisoning or thermal degradation.[12][13]

Problem: Catalyst Deactivation or Precipitation

Possible Cause	Recommended Solution
pH-Induced Leaching	As noted, acidic conditions (pH < 4) can dissolve the copper complex.[2] Maintaining a neutral to slightly basic pH is often critical for stability.[3]
Catalyst Poisoning	Trace impurities in reagents or substrates (e.g., sulfur compounds, other metals) can irreversibly bind to the copper center and deactivate it.[12][14] Ensure high-purity reagents are used.
Thermal Degradation	High reaction temperatures can lead to the decomposition of the complex.[4] Determine the optimal temperature range for your reaction and avoid excessive heating.[15]
In-situ Regeneration	For some electrochemical applications, catalyst activity can be restored in-situ. Periodically applying anodic currents can re-oxidize the copper surface, restoring active sites that may have been lost.[16]

Quantitative Data Summary

The following tables summarize the impact of key parameters on the performance of copper-catalyzed reactions.

Table 1: Effect of Temperature on Product Selectivity in CO₂ Reduction on Copper [4]

Temperature (°C)	Faradaic Efficiency for C₂₊ Products (%)	Faradaic Efficiency for CH₄ (%)	Faradaic Efficiency for H₂ (%)
18	~25	~15	~20
48	~40 (Optimal)	~5	~20
70	<10	<5	>60

Table 2: Recommended Optimization Ranges for Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) [6]

Parameter	Recommended Range to Test
Copper(I) Concentration	50 µM to 500 µM
Ligand:Copper Ratio	1:1, 2:1, 5:1
Reducing Agent (Sodium Ascorbate)	1 mM to 10 mM
Reactant Stoichiometry (Alk:Azi)	1:1, 2:1, 5:1
Temperature	4°C, Room Temp, 37°C

Experimental Protocols

Protocol 1: General Synthesis of a Copper(II)-Ethylenediamine Complex

This protocol describes a general method for synthesizing a [Cu(en)₂]²⁺ complex, adaptable for various counter-ions (e.g., Cl⁻, NO₃⁻).

• Materials: Copper(II) salt (e.g., CuCl₂·2H₂O), Ethylenediamine (en), Methanol (B129727).

• Procedure:

  • Dissolve the copper(II) salt (0.5 mmol) in 10 mL of methanol in a round-bottom flask.[17]

  • To this solution, add the ethylenediamine ligand (1.0 mmol, for a 1:2 Cu:en ratio) dropwise while stirring.

  • Continue stirring the resulting solution at room temperature for 8 hours.[17] A color change to deep blue or purple should be observed.[18]

  • Remove the solvent under reduced pressure (rotary evaporation).

  • The resulting solid powder can be recrystallized from a suitable solvent system, such as an acetone-diethyl ether mixture, to yield the purified complex.[17]

Protocol 2: Troubleshooting Low Yield via Systematic Optimization

This protocol outlines a method for rapidly identifying optimal reaction conditions when facing low product yield.[5]

• Setup: Use a 96-well plate or an array of reaction vials for parallel screening.

• Procedure:

  • Base Screen: To a series of vials containing the starting material, copper source, and ligand, add a different base (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄) at a constant stoichiometry (e.g., 2.0 equiv).

  • Ligand Screen: Using the best base from the previous step, screen a series of different ligands (e.g., ethylenediamine, N,N'-dimethylethylenediamine, 1,10-phenanthroline).

  • Solvent Screen: Using the optimal base and ligand, add a different anhydrous solvent (e.g., THF, Dioxane, Toluene, DMF) to each vial.

  • Reaction: Seal the vials/plate and place on a heated shaker block at the desired temperature for a set time (e.g., 12-24 hours).

  • Analysis: After the reaction, cool, quench, and analyze the yield/conversion for each condition using high-throughput methods like LC-MS to identify the optimal parameter set.[5]

Visualizations

Caption: A logical workflow for troubleshooting low product yield.

References

• 1. Diamine Ligands in Copper-Catalyzed Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. How Temperature Affects the Selectivity of the Electrochemical CO2 Reduction on Copper - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]
• 11. Reddit - The heart of the internet [reddit.com]
• 12. mdpi.com [mdpi.com]
• 13. mdpi.com [mdpi.com]
• 14. (392a) Deactivation and Reactivation of the Copper Electrocatalyst during CO Reduction in Alkaline Media | AIChE [proceedings.aiche.org]
• 15. researchgate.net [researchgate.net]
• 16. In situ regeneration of copper catalysts for long-term electrochemical CO2 reduction to multiple carbon products - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]
• 17. Copper(ii) complexes with terpene derivatives of ethylenediamine: synthesis, and antibacterial, antifungal and antioxidant activity - PMC [pmc.ncbi.nlm.nih.gov]
• 18. isca.me [isca.me]

Overcoming slow precipitation of copper hydroxide in synthesis

This technical support center is designed to assist researchers, scientists, and drug development professionals in overcoming challenges related to the synthesis of copper hydroxide (B78521), with a specific focus on addressing slow precipitation rates.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that influence the precipitation rate of copper hydroxide?

A1: The precipitation rate of copper hydroxide is primarily influenced by three key factors:

• pH of the reaction mixture: The pH determines the availability of hydroxide ions (OH⁻) to react with copper(II) ions (Cu²⁺).

• Reaction Temperature: Temperature affects the kinetics of the reaction, with higher temperatures generally leading to faster precipitation.

• Concentration of Reactants: The concentrations of the copper salt and the alkaline solution can impact the rate of particle formation and growth.

Q2: I am observing a very slow or incomplete precipitation of copper hydroxide. What are the likely causes?

A2: Slow or incomplete precipitation is a common issue and can be attributed to several factors:

• Suboptimal pH: If the pH of the solution is too low, there will be an insufficient concentration of hydroxide ions to initiate and complete the precipitation. Conversely, an extremely high pH can lead to the formation of soluble cuprate (B13416276) complexes ([Cu(OH)₄]²⁻), which will also inhibit the formation of the solid precipitate.[1]

• Low Reaction Temperature: The reaction kinetics are slower at lower temperatures, which can significantly increase the time required for the precipitate to form.

• Presence of Chelating Agents: Certain ions or molecules, such as ammonia (B1221849), citrate, or EDTA, can form stable complexes with copper(II) ions, preventing them from reacting with hydroxide ions and precipitating.[2]

• Inadequate Mixing: Poor mixing can lead to localized areas of high or low reactant concentration and pH, resulting in non-uniform and slow precipitation.

Q3: What is the optimal pH for precipitating copper hydroxide?

A3: The optimal pH for the precipitation of copper hydroxide is generally in the range of 8.0 to 8.5. Within this range, the solubility of copper hydroxide is at its minimum, which promotes the most efficient and complete precipitation.[3]

Q4: Can the order of reagent addition affect the precipitation process?

A4: Yes, the order of addition can influence the characteristics of the precipitate. It is generally recommended to add the alkaline solution (e.g., sodium hydroxide) to the copper salt solution (e.g., copper sulfate) with vigorous stirring. This method helps to ensure a more uniform pH throughout the reaction mixture and can lead to the formation of more homogenous particles.[4]

Q5: My copper hydroxide precipitate is not the expected blue color. What could be the reason?

A5: The color of the copper hydroxide precipitate can vary depending on several factors. A greenish tint may indicate the presence of basic copper salts, which can form if the precipitation is carried out under conditions of localized low hydroxide concentration. A darkening or blackening of the precipitate, especially upon heating or prolonged standing, is often due to the decomposition of the metastable copper(II) hydroxide into the more stable black copper(II) oxide (CuO).[5][6]

Troubleshooting Guide

This guide provides a systematic approach to diagnosing and resolving slow precipitation of copper hydroxide.

Problem: Precipitation is slow or does not occur.

Workflow for Troubleshooting Slow Precipitation

Caption: A flowchart for troubleshooting slow copper hydroxide precipitation.

Observation	Potential Cause	Recommended Action
No precipitate forms, or the solution remains clear blue.	Incorrect pH: The pH of the solution is likely too acidic (below 7.5), meaning there are not enough hydroxide ions to initiate precipitation.[7]	Adjust pH: Slowly add a dilute solution of a strong base (e.g., 1 M sodium hydroxide) dropwise while vigorously stirring and monitoring the pH with a calibrated pH meter. Aim for a pH between 8.0 and 8.5.
Precipitation is very slow, taking several hours to become noticeable.	Low Temperature: The reaction kinetics are significantly slower at room temperature or below.	Increase Temperature: Gently heat the reaction mixture to a temperature between 40°C and 50°C with constant stirring. This will increase the rate of reaction.[5][8]
A precipitate forms initially but then redissolves.	Excess Base: Adding too much strong base can lead to the formation of the soluble deep blue tetramminecopper(II) complex if ammonia is present, or the soluble tetrahydroxocuprate(II) ion ([Cu(OH)₄]²⁻) with excess hydroxide.	Careful pH Control: Avoid adding a large excess of the basic solution. If the precipitate redissolves upon adding more base, it may be necessary to restart the synthesis with more controlled addition of the precipitating agent.
The solution turns a deep blue color with no precipitate, especially when using ammonia.	Formation of a Soluble Complex: Copper(II) ions readily form a deep blue soluble complex, tetraamminecopper(II) ([Cu(NH₃)₄]²⁺), in the presence of excess ammonia. This complex is stable and will prevent the precipitation of copper hydroxide.	Avoid Excess Ammonia: If using ammonia as the base, add it slowly and in stoichiometric amounts. If the deep blue complex forms, it indicates an excess of ammonia.

Data on Factors Affecting Precipitation

The following tables summarize the qualitative and semi-quantitative effects of key parameters on the precipitation of copper hydroxide.

Table 1: Effect of pH on Copper Hydroxide Precipitation

pH Range	Observation	Efficiency of Precipitation
< 6.0	No significant precipitation; solution remains clear blue.	Very Low
6.0 - 7.5	Precipitation begins, but may be slow and incomplete.	Low to Moderate
7.5 - 9.0	Rapid and near-complete precipitation of blue copper hydroxide.	High (Optimal Range)[9]
> 9.0	Risk of forming soluble [Cu(OH)₄]²⁻, potentially reducing yield.	Decreasing

Table 2: Effect of Temperature on Copper Hydroxide Precipitation Rate

Temperature Range	Relative Precipitation Rate	Notes
5-15°C	Very Slow	Reaction kinetics are significantly hindered.
15-25°C	Slow to Moderate	Precipitation will occur but may take a considerable amount of time.
25-50°C	Moderate to Fast	An effective temperature range for efficient precipitation.
> 50°C	Very Fast	While the precipitation is rapid, there is an increased risk of the copper hydroxide decomposing to black copper(II) oxide.[5]

Experimental Protocols

Protocol 1: Standard Synthesis of Copper Hydroxide at Room Temperature

This protocol describes a standard laboratory procedure for the synthesis of copper hydroxide from copper(II) sulfate (B86663) and sodium hydroxide.

Experimental Workflow for Standard Synthesis

Caption: A flowchart outlining the standard synthesis of copper hydroxide.

Materials:

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

• Sodium hydroxide (NaOH)

• Deionized water

• Beakers

• Magnetic stirrer and stir bar

• Burette or dropping funnel

• Buchner funnel and filter paper

• Vacuum flask

Procedure:

• Prepare a 0.5 M copper(II) sulfate solution: Dissolve 12.48 g of CuSO₄·5H₂O in 100 mL of deionized water in a 250 mL beaker.

• Prepare a 1.0 M sodium hydroxide solution: Carefully dissolve 4.00 g of NaOH in 100 mL of deionized water in a separate beaker.

• Precipitation: Place the beaker containing the copper sulfate solution on a magnetic stirrer and begin stirring vigorously. Slowly add the sodium hydroxide solution to the copper sulfate solution from a burette or dropping funnel. A pale blue precipitate of copper hydroxide will form instantly.[4]

• Reaction Completion: Continue adding the sodium hydroxide solution until the pH of the mixture is between 8.0 and 8.5. After all the sodium hydroxide has been added, continue stirring the mixture for an additional 30 minutes to ensure the reaction is complete.

• Isolation of the Product: Turn off the stirrer and allow the precipitate to settle. Set up a Buchner funnel with filter paper for vacuum filtration.

• Washing: Carefully pour the supernatant liquid away, then transfer the precipitate to the funnel. Wash the precipitate several times with deionized water to remove any soluble impurities, such as sodium sulfate.

• Drying: Transfer the filter cake to a watch glass and dry it in a desiccator at room temperature. Note that heating to dry can cause decomposition to copper(II) oxide.

Protocol 2: Controlled Precipitation for Nanoparticle Synthesis

This protocol is adapted for the synthesis of copper hydroxide nanoparticles, where control over particle size is important.

Logical Relationship for Controlled Precipitation

Caption: Key parameters for controlled copper hydroxide nanoparticle synthesis.

Materials:

• Same as Protocol 1, with the addition of a constant temperature bath.

Procedure:

• Prepare Dilute Solutions: Prepare a 0.1 M copper(II) sulfate solution and a 0.2 M sodium hydroxide solution. Using more dilute solutions helps to slow down the reaction and control particle growth.

• Temperature Control: Place the beaker with the copper sulfate solution in a constant temperature bath set to 25°C.

• Controlled Addition: Use a syringe pump to add the sodium hydroxide solution to the vigorously stirred copper sulfate solution at a slow, constant rate (e.g., 1 mL/min).

• pH Monitoring: Continuously monitor the pH of the reaction mixture and stop the addition of the base when the pH reaches 8.0.

• Aging: Allow the resulting suspension to stir at the controlled temperature for 1-2 hours. This "aging" step can help to improve the crystallinity and uniformity of the nanoparticles.

• Isolation and Washing: Isolate the nanoparticles by centrifugation. Remove the supernatant and resuspend the particles in deionized water. Repeat this washing step three times to remove any unreacted reagents and byproducts.

• Drying: Lyophilization (freeze-drying) is the preferred method for drying nanoparticles to prevent agglomeration. Alternatively, they can be dried in a vacuum oven at a low temperature (e.g., 40°C).

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Study on reaction kinetics and selective precipitation of Cu, Zn, Ni and Sn with H₂S in single-metal and multi-metal systems - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Experiment 2: Copper Precipitation – PROCTECH 2EC3 Lab Manual [ecampusontario.pressbooks.pub]
• 4. m.youtube.com [m.youtube.com]
• 5. researchgate.net [researchgate.net]
• 6. Copper Hydroxide [digitalfire.com]
• 7. researchgate.net [researchgate.net]
• 8. Effect of pH, concentration and temperature on copper and zinc hydroxide formation/precipitation in solution | Semantic Scholar [semanticscholar.org]
• 9. skoge.folk.ntnu.no [skoge.folk.ntnu.no]

Technical Support Center: Optimizing Electrochemical Synthesis of Copper Complexes

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the yield and purity of electrochemically synthesized copper complexes.

Troubleshooting Guide

This guide addresses common issues encountered during the electrochemical synthesis of copper complexes in a question-and-answer format.

Issue 1: Low or No Product Yield

Q1: I am not getting any product, or the yield is significantly lower than expected. What are the potential causes and how can I troubleshoot this?

A1: Low or no yield in electrochemical synthesis can stem from several factors, ranging from the setup and reagents to the reaction conditions. Here is a systematic approach to diagnosing the issue:

• Verify Your Electrochemical Setup:

  • Cell Assembly: Ensure all components of your electrochemical cell are correctly assembled and that there are no leaks. A common setup involves a three-electrode system with a copper anode (which will be the source of your copper ions), a cathode (often platinum or glassy carbon), and a reference electrode (e.g., Ag/AgCl).

  • Electrical Connections: Check all electrical connections to the potentiostat/galvanostat. Poor connections can lead to inaccurate potential or current control.

• Assess Reagent and Solution Purity:

  • Solvent and Electrolyte: The presence of impurities in the solvent or supporting electrolyte can interfere with the desired reaction.[1] Ensure you are using high-purity, anhydrous solvents if your reaction is moisture-sensitive. The supporting electrolyte must be inert within the applied potential window.

  • Ligand Purity: Impurities in your ligand can lead to the formation of undesired side products, consuming the copper ions and reducing the yield of the target complex. Verify the purity of your ligand using appropriate analytical techniques (e.g., NMR, HPLC).

• Optimize Electrochemical Parameters:

  • Applied Potential/Current: The applied potential or current density is a critical parameter. If the potential is too low, the oxidation of the copper anode may not occur efficiently. Conversely, a potential that is too high can lead to side reactions such as solvent or ligand decomposition.[1] Perform cyclic voltammetry on your reaction mixture to determine the optimal potential for the oxidation of copper in the presence of your ligand.

  • Reaction Time: The duration of the electrolysis will directly impact the amount of copper that is oxidized and subsequently forms the complex. If the time is too short, the reaction will be incomplete. Monitor the reaction progress over time to determine the optimal duration.

• Consider Chemical and Physical Factors:

  • Ligand Concentration: The stoichiometry between the copper ions and the ligand is crucial. An insufficient amount of ligand will result in unreacted copper ions, while a large excess might lead to the formation of different complex species.

  • Temperature: Temperature can affect reaction kinetics and the stability of the desired complex. Some reactions may require cooling to control exothermicity, while others may need heating to proceed at a reasonable rate.

Issue 2: Product Purity Issues

Q2: My final product is impure. What are the common impurities and how can I improve the purity?

A2: Impurities in electrochemically synthesized copper complexes can arise from unreacted starting materials, side reactions, or co-deposition of other species.

• Identify the Impurities:

  • Utilize analytical techniques such as NMR, Mass Spectrometry, and Elemental Analysis to identify the nature of the impurities. Common impurities include unreacted ligand, supporting electrolyte, and undesired copper species (e.g., copper oxides).

• Troubleshooting Strategies:

  • Side Reactions: Unwanted side reactions can occur if the applied potential is not selective for the desired process.[1] Carefully select the electrolysis potential based on cyclic voltammetry data to minimize the likelihood of oxidizing or reducing the solvent, ligand, or supporting electrolyte.

  • Co-deposition of Copper Metal: At the cathode, reduction of the newly formed copper complex or unreacted copper ions can occur, leading to the deposition of copper metal as an impurity. This is more likely if the reduction potential of the copper species is close to the applied potential. Consider using a divided electrochemical cell with a membrane or frit to separate the anode and cathode compartments.

  • Formation of Copper Oxides/Hydroxides: In aqueous or protic solvents, the formation of copper oxides or hydroxides can be a significant side reaction, especially at higher pH values.[2] Working under an inert atmosphere (e.g., nitrogen or argon) can help to minimize oxidation by atmospheric oxygen.

• Purification Techniques:

  • Recrystallization: This is a powerful technique for purifying solid products. The choice of solvent is critical and should be selected to have high solubility for the desired complex at elevated temperatures and low solubility at lower temperatures, while impurities remain soluble at all temperatures.

  • Chromatography: Column chromatography can be effective for separating the desired complex from soluble impurities. The choice of stationary phase (e.g., silica (B1680970) gel, alumina) and mobile phase will depend on the polarity of your copper complex.

  • Washing: Washing the crude product with a solvent in which the impurities are soluble but the desired product is not can be a simple and effective purification step.

Frequently Asked Questions (FAQs)

Q1: What is the role of the supporting electrolyte and how do I choose one?

A1: The supporting electrolyte is a salt added to the electrochemical cell to increase the conductivity of the solution and to minimize the migration of charged reactants in the electric field. A good supporting electrolyte should be:

• Soluble: It must be soluble in the chosen solvent.

• Electrochemically Inert: It should not be oxidized or reduced within the potential range of your experiment.

• Non-coordinating (usually): The ions of the supporting electrolyte should not coordinate to the copper center and interfere with the formation of the desired complex, unless they are intended to be part of the final product. Commonly used supporting electrolytes include tetraalkylammonium salts like tetrabutylammonium (B224687) hexafluorophosphate (B91526) (TBAPF₆) or tetrabutylammonium perchlorate (B79767) (TBAClO₄) in organic solvents.

Q2: How does current density affect the yield and purity of my copper complex?

A2: Current density, the amount of current per unit area of the electrode, is a critical parameter.

• Yield: A higher current density generally leads to a faster rate of copper dissolution from the anode, which can increase the rate of product formation.

• Purity: However, excessively high current densities can be detrimental to purity. It can lead to non-uniform copper ion concentration at the electrode surface, promoting side reactions and potentially leading to the formation of powdery or poorly adherent deposits on the cathode if reduction occurs. A lower, more controlled current density often results in a higher quality product.

Q3: How can I monitor the progress of my electrochemical synthesis?

A3: Monitoring the reaction is crucial for optimization. You can:

• Monitor the Current: In a potentiostatic (constant potential) experiment, the current will typically decrease over time as the reactants are consumed.

• Monitor the Charge: The total charge passed is directly related to the moles of electrons transferred, which can be used to calculate the theoretical amount of copper dissolved.

• Spectroscopy: If your copper complex has a distinct UV-Vis spectrum, you can take aliquots of the reaction mixture over time to monitor the formation of the product.

• Chromatography: Techniques like Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) can be used to track the disappearance of the ligand and the appearance of the product.

Q4: What are some common side reactions to be aware of?

A4: Besides the formation of undesired copper species, other side reactions can occur:

• Ligand Oxidation or Reduction: If the applied potential is too extreme, the organic ligand itself can be oxidized or reduced, leading to decomposition and a complex mixture of products.

• Solvent Breakdown: At very high potentials, the solvent can be electrolyzed.

• Reaction with Electrode Material: While the copper anode is intended to be reactive, the cathode should ideally be inert. However, at certain potentials, reactions can occur on the cathode surface.

Quantitative Data Summary

The following tables summarize the impact of key experimental parameters on the yield and purity of electrochemically synthesized copper complexes, based on data extracted from various studies.

Table 1: Effect of Applied Voltage on the Synthesis of Copper(II) Stearate Complex

Applied Voltage (V)	Average Particle Size of Cu Nanoparticles (nm)	Morphology of Cu(II) Stearate Complex
1	2.49 ± 0.82	Well-shaped petal-like structures
5	3.61 ± 1.18	Less defined petal-like structures
10	6.64 ± 2.72	Inhibited formation of well-shaped structures

Data extracted from a study on the slow-release electrochemical synthesis of Copper(II) Stearate. A lower applied voltage resulted in smaller copper nanoparticle precursors and a more well-defined complex morphology.

Table 2: Influence of Operating Parameters on Copper Electrorefining

Parameter	Range Studied	Effect on Cathode Purity	Effect on Current Efficiency
Current Density	200 - 400 A/m²	Purity generally decreases with increasing current density.	Can decrease at very high densities due to side reactions.
Electrolyte Temperature	35 - 65 °C	Higher temperatures can improve conductivity and deposition rate, but may also increase impurity co-deposition.	Generally increases with temperature up to an optimal point.
Electrode Spacing	15 - 45 mm	Smaller spacing can increase current efficiency but may lead to short-circuiting if deposition is uneven.	Generally higher with smaller spacing.

This table provides a general overview of the trends observed in copper electrorefining, which can be relevant to the purification aspects of copper complex synthesis.

Experimental Protocols

Protocol 1: General Procedure for Electrochemical Synthesis of a Copper Complex

This protocol outlines a general method for the synthesis of a copper complex using a sacrificial copper anode.

1. Materials and Equipment:

• Three-electrode electrochemical cell

• Copper plate or foil (anode)

• Platinum or glassy carbon electrode (cathode)

• Reference electrode (e.g., Ag/AgCl)

• Potentiostat/Galvanostat

• High-purity solvent

• Supporting electrolyte

• Organic ligand

• Inert gas supply (e.g., nitrogen or argon)

• Magnetic stirrer and stir bar

2. Procedure:

• Electrode Preparation:

  • Polish the copper anode with fine-grit sandpaper, rinse with deionized water and then the reaction solvent, and dry it.

  • Clean the cathode and reference electrode according to standard procedures.

• Cell Assembly:

  • Assemble the three-electrode cell. Ensure the electrodes are positioned correctly and are not in contact with each other.

  • Add a magnetic stir bar to the cell.

• Solution Preparation:

  • In the electrochemical cell, dissolve the organic ligand and the supporting electrolyte in the chosen solvent.

  • Deoxygenate the solution by bubbling with an inert gas for at least 15-20 minutes. Maintain a gentle stream of the inert gas over the solution throughout the experiment.

• Electrolysis:

  • Connect the electrodes to the potentiostat/galvanostat.

  • Apply the desired potential (potentiostatic) or current (galvanostatic) to the cell. The optimal potential should be determined from preliminary cyclic voltammetry experiments.

  • Stir the solution at a constant rate throughout the electrolysis.

  • Continue the electrolysis for the desired amount of time or until the desired amount of charge has passed.

• Workup and Isolation:

  • After the electrolysis is complete, disconnect the electrodes.

  • Remove the electrodes from the solution.

  • The method for isolating the product will depend on its properties. Common methods include:

    • Precipitation: If the complex is insoluble in the reaction mixture, it can be collected by filtration.

    • Solvent Evaporation: The solvent can be removed under reduced pressure to yield the crude product.

    • Extraction: If the reaction is performed in a two-phase system, the product can be isolated by separating the layers and evaporating the solvent.

• Purification:

  • Purify the crude product using techniques such as recrystallization, column chromatography, or washing, as described in the troubleshooting section.

Protocol 2: Cyclic Voltammetry for Reaction Optimization

Cyclic voltammetry (CV) is an essential tool for determining the appropriate potential for your synthesis.

1. Procedure:

• Prepare a solution containing the solvent, supporting electrolyte, and ligand in the same concentrations as your planned synthesis.

• Run a CV scan to observe the electrochemical window of your solvent/electrolyte system and to see if the ligand is electroactive in the potential range of interest.

• Introduce a small piece of copper into the solution (as the working electrode or a separate piece) and run another CV scan. This will show the oxidation potential of copper in the presence of the ligand.

• The potential at which the anodic (oxidation) current begins to increase significantly is a good starting point for your preparative electrolysis. Choose a potential on the rising portion of this oxidation wave to ensure a reasonable reaction rate without being excessively high, which could cause side reactions.

Visualizations

Below are diagrams illustrating key workflows and relationships in the electrochemical synthesis of copper complexes.

Caption: Troubleshooting workflow for low yield.

Caption: General experimental workflow.

Caption: Troubleshooting product purity issues.

References

• 1. A guide to troubleshooting metal sacrificial anodes for organic electrosynthesis - Chemical Science (RSC Publishing) DOI:10.1039/D3SC06885D [pubs.rsc.org]
• 2. benchchem.com [benchchem.com]

Technical Support Center: Managing Ligand-to-Metal Ratio for Optimal Complex Formation

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with metal-ligand complex formation.

Frequently Asked Questions (FAQs)

Q1: Why is the ligand-to-metal ratio a critical parameter in coordination chemistry?

The stoichiometry of ligands to metal ions is a fundamental factor that dictates the structure, and consequently, the physical and chemical properties of the resulting coordination complex.[1][2] Controlling this ratio is essential for selectively synthesizing a desired complex and avoiding the formation of unwanted byproducts. The coordination number of a metal ion, which is the number of donor atoms bonded to it, is influenced by the ligand-to-metal ratio, as well as the size and charge of both the metal ion and the ligands.[1][3]

Q2: How does the ligand-to-metal ratio influence the type of complex formed?

Varying the ligand-to-metal ratio can lead to the formation of different complexes with distinct stoichiometries (e.g., ML, ML₂, ML₃). For instance, a 1:1 ratio of a monodentate ligand to a metal ion might favor the formation of a simple ML complex, while a higher ratio could lead to the formation of higher-order complexes. This principle is leveraged in supramolecular chemistry to control the assembly of complex architectures.

Q3: What are the primary methods for determining the stoichiometry of a newly synthesized metal-ligand complex?

Several experimental techniques can be employed to determine the stoichiometry of metal-ligand complexes. The choice of method often depends on the properties of the complex and the resources available.

Method	Principle	Advantages	Limitations
Job's Method (Continuous Variation)	A property that changes upon complex formation (e.g., absorbance) is measured for a series of solutions where the mole fractions of the metal and ligand are varied while keeping the total molar concentration constant.[4][5]	Simple and widely applicable for spectrophotometric analysis.	Only reliable for the formation of a single complex in solution.[4]
Mole-Ratio Method	The concentration of one component (usually the metal) is held constant while the concentration of the other (the ligand) is systematically varied.[6]	Useful for determining the stoichiometry of complexes with multiple binding sites.	Can be less precise than Job's method if the complex is weak.
Ligand Exchange Method	A ligand of interest is added to a solution containing a colored metal complex, and the change in absorbance is monitored to determine the stoichiometry of the newly formed complex.[5][7][8]	Effective for studying relatively weak complexes and can be simpler and more accurate than other methods in certain cases.[7][8]	Requires a suitable initial colored complex.
pH-Metric Titration	The chelation of a metal ion by a ligand that releases protons is monitored by titrating with a strong base. The resulting pH changes can be used to determine the stoichiometry.[4]	Highly reliable and provides information on the stability constants of the complexes.	Only applicable when complexation is accompanied by a change in pH.[4]
Conductometric Titration	The change in electrical conductivity of a solution is measured as a metal salt solution is titrated with a ligand solution. The endpoint of the titration indicates the stoichiometry of the complex formed.[9]	Useful for colored or turbid solutions where spectrophotometric methods are not suitable.	Less sensitive for complexes with small changes in ionic mobility.

Q4: How do solvent and pH affect the formation of metal-ligand complexes?

Solvent and pH play a crucial role in complex formation by influencing the solubility of reactants and the speciation of both the metal ion and the ligand.

• Solvent: The coordinating ability of the solvent can compete with the ligand for binding to the metal center. In highly coordinating solvents, the formation of the desired complex may be less favorable. The polarity of the solvent also affects the solubility of the metal salts and ligands, which is critical for a successful reaction.

• pH: For ligands that can be protonated, the pH of the solution determines the concentration of the deprotonated, coordinating form of the ligand.[10] Adding acid to a solution can decrease the concentration of the free ligand available to complex with the metal, thereby inhibiting complex formation.[10] Conversely, in some cases, a specific pH range is required to prevent the precipitation of metal hydroxides.

Troubleshooting Guide

Issue 1: Low or No Yield of the Desired Complex

Symptom: After the reaction and workup, the isolated product yield is significantly lower than expected, or no product is obtained.

Possible Causes:

• Incorrect Stoichiometry: The ligand-to-metal ratio used may not be optimal for the formation of the desired complex.

• Poor Solubility: The metal salt or ligand may not be sufficiently soluble in the chosen solvent, leading to an incomplete reaction.

• Competing Side Reactions: The solvent or other species in the reaction mixture may be competing with the intended ligand to coordinate with the metal ion. The formation of a soluble complex ion can also lead to product loss.[11]

• Decomposition: The reactants or the product may be unstable under the reaction conditions (e.g., temperature, light).

• Unfavorable Equilibrium: The equilibrium for the complex formation may lie far to the left, favoring the reactants.

Suggested Solutions:

• Optimize the Ligand-to-Metal Ratio:

  • Perform a series of small-scale reactions with varying ligand-to-metal ratios (e.g., 0.5:1, 1:1, 1.5:1, 2:1) to identify the optimal stoichiometry.

  • Use a characterization technique like UV-Vis spectroscopy to monitor the formation of the complex at different ratios.

• Improve Solubility:

  • Choose a different solvent or a solvent mixture that can effectively dissolve both the metal salt and the ligand.

  • Gently heating the reaction mixture may improve solubility, but be cautious of potential decomposition.

• Minimize Side Reactions:

  • Use a non-coordinating or weakly coordinating solvent.

  • If the ligand is pH-sensitive, buffer the reaction mixture to the optimal pH for complexation.

• Modify Reaction Conditions:

  • Adjust the reaction temperature and time. Some complex formations are slow and may require prolonged reaction times.

  • Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon) if the reactants or product are sensitive to air or moisture.

Issue 2: Formation of a Mixture of Complexes

Symptom: Characterization of the product (e.g., by NMR or mass spectrometry) indicates the presence of multiple metal-ligand complexes with different stoichiometries.

Possible Causes:

• Stepwise Complex Formation: Many metal-ligand systems form complexes in a stepwise manner (ML, ML₂, ML₃, etc.), and the reaction conditions may not favor the formation of a single species.

• Incorrect Ligand-to-Metal Ratio: The ratio used may be intermediate between what is required for two different stable complexes.

• Fluxional Behavior: Some complexes may exist in equilibrium with other forms in solution.

Suggested Solutions:

• Precisely Control Stoichiometry:

  • Carefully calculate and measure the amounts of metal salt and ligand to achieve the desired molar ratio.

  • Consider adding the ligand solution slowly to the metal salt solution to maintain a more controlled concentration of the free ligand.

• Adjust Reaction Conditions to Favor a Single Species:

  • Vary the reaction temperature, as different complexes may have different thermodynamic stabilities.

  • Change the solvent to one that may selectively stabilize the desired complex.

• Purification:

  • If a mixture is unavoidable, employ purification techniques such as fractional crystallization, chromatography (e.g., column or size-exclusion), or preparative HPLC to isolate the desired complex.

Issue 3: Precipitation of Metal Salt or Ligand

Symptom: During the reaction, either the metal salt or the ligand precipitates out of the solution.

Possible Causes:

• Low Solubility: The concentration of one or both reactants exceeds their solubility limit in the chosen solvent.

• Change in Solvent Composition: If one reactant is dissolved in a solvent and added to a solution of the other reactant in a different solvent, the resulting mixture may not be able to keep both in solution.

• Formation of an Insoluble Intermediate: An intermediate species formed during the reaction may be insoluble.

Suggested Solutions:

• Increase Solvent Volume: Use a larger volume of solvent to keep the reactants dissolved.

• Change the Solvent System: Select a solvent or solvent mixture in which both the metal salt and the ligand are highly soluble.

• Modify the Order of Addition: Try adding the metal salt solution to the ligand solution, or vice versa, to see if it prevents precipitation. Slow, dropwise addition can also be beneficial.

• Use a Solubilizing Agent: In some cases, a co-solvent or a phase-transfer catalyst can be used to improve solubility.

Experimental Protocols & Visualizations

Protocol: Determining Stoichiometry using the Mole-Ratio Method

• Prepare Stock Solutions: Prepare a stock solution of the metal salt and a stock solution of the ligand at known concentrations.

• Set up a Series of Solutions: In a series of volumetric flasks, add a constant volume of the metal salt stock solution.

• Vary Ligand Concentration: To each flask, add a different, increasing volume of the ligand stock solution.

• Dilute to Volume: Dilute each solution to the mark with the appropriate solvent and mix well.

• Measure Absorbance: Measure the absorbance of each solution at the wavelength of maximum absorbance (λmax) of the metal-ligand complex.

• Plot the Data: Plot the absorbance as a function of the mole ratio of ligand to metal.

• Determine Stoichiometry: The plot will consist of two linear segments that intersect. The mole ratio at the intersection point corresponds to the stoichiometry of the complex.[6]

Diagrams

Caption: Troubleshooting workflow for metal-ligand complex formation.

Caption: Effect of ligand concentration on complex stoichiometry.

References

• 1. crsubscription.com [crsubscription.com]
• 2. researchgate.net [researchgate.net]
• 3. Coordination complex - Wikipedia [en.wikipedia.org]
• 4. uobabylon.edu.iq [uobabylon.edu.iq]
• 5. d-nb.info [d-nb.info]
• 6. asdlib.org [asdlib.org]
• 7. scispace.com [scispace.com]
• 8. researchgate.net [researchgate.net]
• 9. jocpr.com [jocpr.com]
• 10. readchemistry.com [readchemistry.com]
• 11. homework.study.com [homework.study.com]

Technical Support Center: Influence of Steric Properties of Ligands on Catalytic Performance

This technical support center provides troubleshooting guidance and answers to frequently asked questions regarding the impact of ligand steric properties on the performance of catalytic reactions. It is designed for researchers, scientists, and professionals in drug development.

Frequently Asked Questions (FAQs)

Q1: What are "steric properties" of a ligand and why are they important in catalysis?

A1: The steric properties of a ligand refer to its size and bulkiness. These characteristics are crucial because they dictate the three-dimensional environment around the metal center of a catalyst.[1] This environment influences the catalyst's activity, selectivity, and stability by controlling how reactant molecules can approach and bind to the metal. For instance, bulky ligands can create a specific pocket that favors the binding of one enantiomer over another in asymmetric catalysis, leading to high enantioselectivity.[2][3]

Q2: How are the steric properties of a ligand quantified?

A2: Several parameters are used to quantify the steric bulk of ligands, particularly phosphines. The most common include:

• Tolman Cone Angle (θ): This is the apex angle of a cone, centered on the metal, that encompasses the van der Waals radii of the ligand's outermost atoms.[1] A larger cone angle indicates greater steric bulk.

• Percent Buried Volume (%Vbur): This parameter calculates the percentage of the volume of a sphere around the metal center that is occupied by the ligand.[4][5] It is often considered a more accurate and general descriptor than the cone angle, especially for complex or asymmetric ligands.[4][6]

• Solid Angle (G-parameter): This method measures the fraction of a sphere around the metal that is shielded by the ligand.[5]

Q3: How does increasing ligand steric bulk generally affect a catalytic reaction?

A3: Increasing a ligand's steric bulk can have several effects, which are often a trade-off:

• Increased Reaction Rate: Bulky, electron-donating ligands, such as trialkylphosphines, often promote key steps in catalytic cycles like oxidative addition and reductive elimination, which can accelerate the overall reaction rate.[7][8]

• Improved Selectivity: In reactions like asymmetric hydrogenation or cross-coupling, bulky ligands can create a chiral environment or a selective binding pocket that enhances enantioselectivity or regioselectivity.[2][9]

• Catalyst Stability: Sterically demanding ligands can protect the metal center from decomposition pathways, such as aggregation into inactive metal black, thereby increasing the catalyst's lifetime.[10]

• Decreased Activity: Conversely, if a ligand is excessively bulky, it can hinder substrate coordination to the metal center, leading to a decrease in catalytic activity or complete inhibition of the reaction.[11]

Q4: What is the interplay between a ligand's steric and electronic properties?

A4: Steric and electronic properties are often intertwined and collectively influence catalytic performance.[2][11][12]

• Electron-donating, bulky ligands (e.g., tricyclohexylphosphine, tri-tert-butylphosphine) are highly effective for many cross-coupling reactions because they enhance the rates of both oxidative addition (an electronic effect) and reductive elimination (a steric effect).[8]

• Electron-withdrawing ligands can also be beneficial. For example, in some Suzuki-Miyaura coupling reactions, electron-withdrawing ligands lower the energy barrier for transmetalation.[7] The optimal ligand for a specific reaction is typically a result of fine-tuning both its steric and electronic profile to achieve the desired outcome.[11]

Troubleshooting Guide

This section addresses common issues encountered during experiments where ligand sterics play a critical role.

Problem/Observation	Potential Cause Related to Ligand Sterics	Troubleshooting Steps & Solutions
Low or No Catalytic Activity	1. Excessive Steric Hindrance: The ligand is too bulky, preventing the substrate from accessing the metal's active site.[11] 2. Poor Ligand-Metal Coordination: The ligand's bulk prevents it from properly binding to the metal precursor to form the active catalyst.	1. Screen Less Bulky Ligands: Systematically decrease the ligand's steric profile. For phosphines, choose one with a smaller Tolman cone angle or %Vbur. 2. Increase Reaction Temperature: Higher temperatures may provide the necessary energy to overcome steric barriers for substrate coordination. 3. Modify Ligand Structure: Consider ligands where the steric bulk is further from the coordinating atom.[13]
Reaction Mixture Turns Black (Catalyst Decomposition)	Ligand Dissociation: The ligand is not bulky or strongly coordinating enough to stabilize the active catalytic species (e.g., Pd(0)), leading to aggregation into inactive metal black.[10]	1. Increase Ligand Steric Bulk: Switch to a more sterically demanding ligand to better shield the metal center. 2. Increase Ligand-to-Metal Ratio: Adding a slight excess of the ligand (e.g., 2:1 to 4:1 L:M ratio) can help prevent dissociation.[10] 3. Use a More Strongly Binding Ligand: Consider bidentate (chelating) ligands, which are less prone to dissociation.
Poor Enantioselectivity in Asymmetric Catalysis	1. Insufficient Steric Differentiation: The ligand's chiral environment is not well-defined enough to effectively discriminate between the two enantiomeric pathways.[9] 2. Ligand Flexibility: A flexible ligand backbone can lead to multiple conformations of the catalyst-substrate complex, resulting in a mixture of enantiomers.[14]	1. Use More Rigid Ligands: Select ligands with rigid backbones (e.g., BINAP, certain Salen ligands) to reduce conformational flexibility.[3][14] 2. Increase Steric Bulk on the Ligand: Introduce bulkier groups on the chiral scaffold to create a more defined and restrictive pocket for the substrate. 3. Screen a Library of Chiral Ligands: Asymmetric catalysis is highly substrate-dependent; screening a diverse set of ligands is often necessary.
Undesired Side Reactions (e.g., β-Hydride Elimination)	Insufficient Steric Shielding: The ligand is not bulky enough to block the coordination geometry required for the side reaction to occur.	1. Employ Bulky Ligands: Steric hindrance from bulky ligands can destabilize the transition state for side reactions like β-hydride elimination, favoring the desired reductive elimination pathway.[7]

Troubleshooting Workflow for Low Yield/Selectivity

This diagram outlines a logical workflow for diagnosing catalytic issues potentially related to ligand sterics.

Caption: A decision tree for troubleshooting low-yield reactions.

Quantitative Data Summary

The steric properties of phosphine (B1218219) ligands are commonly compared using the Tolman Cone Angle and Percent Buried Volume. Below is a table summarizing these parameters for a selection of common monodentate phosphine ligands.

Ligand	Abbreviation	Tolman Cone Angle (θ) [°]	Percent Buried Volume (%Vbur)	General Application Notes
Trimethylphosphine	PMe₃	118	28.6	Small, electron-donating.
Triphenylphosphine	PPh₃	145	34.8	Standard, moderately bulky ligand.[12]
Tri(o-tolyl)phosphine	P(o-tol)₃	194	44.0	Very bulky ligand, promotes reductive elimination.
Tricyclohexylphosphine	PCy₃	170	43.1	Bulky and strongly electron-donating.
Tri-tert-butylphosphine	P(t-Bu)₃	182	46.8	Very bulky and electron-donating; highly active in cross-coupling.[8]
JohnPhos	200.2	45.9	Buchwald-type biarylphosphine, effective in C-N and C-O coupling.
XPhos	213.3	52.8	Highly effective, bulky biarylphosphine for difficult cross-couplings.

Note: Values for cone angle and %Vbur can vary slightly depending on the calculation method and the metal center used as a reference.[6][15] Data compiled from various sources for general comparison.

Key Experimental Protocols

Protocol 1: Small-Scale Parallel Screening of Phosphine Ligands

This protocol is designed for the rapid identification of a promising ligand for a given cross-coupling reaction by testing multiple ligands in parallel.[16][17][18]

Caption: Workflow for high-throughput ligand screening experiment.

Methodology:

• Preparation (Inert Atmosphere):

  • Arrange an array of oven-dried 1-dram vials, each containing a small magnetic stir bar, inside a glovebox.

  • Prepare a stock solution containing the limiting reagent (e.g., aryl halide), the coupling partner (e.g., boronic acid), and an internal standard in an anhydrous, degassed solvent (e.g., Toluene).

  • Dispense an equal volume of the stock solution into each reaction vial.

• Variable Addition (Inert Atmosphere):

  • To each vial, add a different phosphine ligand from a pre-weighed plate or stock solution. Maintain a constant ligand-to-metal ratio (e.g., 2:1) across all reactions.

  • Add the metal precursor (e.g., Pd(OAc)₂) and the base (e.g., K₃PO₄) to each vial.

• Reaction and Analysis:

  • Securely cap the vials and remove them from the glovebox.

  • Place the array of vials in a pre-heated aluminum block on a stirrer hotplate.

  • Run the reactions for a predetermined time (e.g., 12 hours) at the desired temperature.

  • After cooling, quench the reactions, perform a standard workup (e.g., filter through a silica (B1680970) plug), and analyze the outcomes (yield, selectivity) by GC, LC-MS, or ¹H NMR.

Protocol 2: Rigorous Solvent Degassing (Freeze-Pump-Thaw)

Trace oxygen can oxidize phosphine ligands, leading to catalyst deactivation.[10] The Freeze-Pump-Thaw method is a highly effective technique for removing dissolved oxygen from reaction solvents.

Methodology:

• Setup: Place the solvent in a round-bottom flask (no more than half-full) equipped with a stopcock.

• Freeze: Immerse the flask in a cold bath (e.g., liquid nitrogen) until the solvent is completely frozen solid.

• Pump: With the solvent frozen, open the stopcock to a high-vacuum line and evacuate the flask for 5-10 minutes. This removes the atmospheric gases above the frozen solvent.

• Thaw: Close the stopcock to isolate the flask from the vacuum. Remove the cold bath and allow the solvent to thaw completely. Dissolved gases will bubble out of the solution into the vacuum headspace.

• Repeat: For optimal results, repeat this Freeze-Pump-Thaw cycle at least three times. After the final cycle, backfill the flask with an inert gas (e.g., Argon or Nitrogen).

References

• 1. Ligand cone angle - Wikipedia [en.wikipedia.org]
• 2. The chemistry of phosphines in constrained, well-defined microenvironments - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D0CS01556C [pubs.rsc.org]
• 3. diva-portal.org [diva-portal.org]
• 4. Percent buried volume for phosphine and N-heterocyclic carbene ligands: steric properties in organometallic chemistry - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. Computational assessment on the Tolman cone angles for P-ligands - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Effects of Catalyst Activation and Ligand Steric Properties on the Enantioselective Allylation of Amines and Phenoxides | The Hartwig Group [hartwig.cchem.berkeley.edu]
• 10. benchchem.com [benchchem.com]
• 11. researchgate.net [researchgate.net]
• 12. benchchem.com [benchchem.com]
• 13. doyle.chem.ucla.edu [doyle.chem.ucla.edu]
• 14. Origin of enantioselectivity in palladium-catalyzed asymmetric allylic alkylation reactions using chiral N,N-ligands with different rigidity and flexibility - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. par.nsf.gov [par.nsf.gov]
• 16. researchgate.net [researchgate.net]
• 17. Ligand libraries for high throughput screening of homogeneous catalysts - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 18. chemrxiv.org [chemrxiv.org]

Technical Support Center: Effect of Solvent on the Stability of Copper(II) Complexes

This guide provides troubleshooting advice, frequently asked questions, and experimental protocols for researchers, scientists, and drug development professionals investigating the stability of copper(II) complexes in various solvent systems.

Frequently Asked Questions (FAQs)

Q1: How does solvent polarity affect the stability of copper(II) complexes?

A: The effect of solvent polarity on complex stability is multifaceted and not always straightforward. Generally, for complexes formed between a metal ion and a charged ligand, increasing the polarity of the solvent can lead to a decrease in stability. This is because polar solvents can effectively solvate the charged metal ions and ligands, making the formation of the complex less favorable. Conversely, in less polar solvents, the electrostatic attraction between the metal and ligand is stronger, often leading to higher stability constants.[1][2] However, other solvent properties, such as its coordinating ability, can also play a significant role.

Q2: Why do the stability constants (log K or log β) of my copper(II) complex change when I switch solvents?

A: Stability constants are highly dependent on the solvent medium for several reasons:

• Dielectric Constant: A lower dielectric constant of the solvent enhances the electrostatic attraction between the copper(II) ion and the ligand, generally leading to increased stability.[3]

• Solvent Coordinating Ability: Solvents can act as competing ligands.[1] A solvent with a high donor number (a measure of its Lewis basicity) can coordinate strongly to the copper(II) ion, making it more difficult for the primary ligand to bind and thus lowering the observed stability constant.[4] For example, water is a polar solvent that can strongly compete with ligands for binding to Cu(II).[1]

• Solvation Effects: The differential solvation of the metal ion, the ligand, and the resulting complex influences the overall thermodynamics of the complexation reaction.[4][5][6] Changes in the Gibbs free energy of solvation for each species will alter the equilibrium position and, therefore, the stability constant.

Q3: Can the solvent change the coordination geometry of the copper(II) complex?

A: Yes, the solvent can significantly influence the coordination geometry. For instance, polar diluents like 1-octanol (B28484) can stabilize tetrahedral Cu(II) complexes through solvation effects.[2] In contrast, non-polar solvents such as cyclohexane (B81311) may favor square planar geometries.[2] This change in geometry is a result of how the solvent molecules interact with the central copper ion and the surrounding ligands, and it can directly impact the complex's stability and spectroscopic properties.

Q4: How does the presence of water in an organic solvent affect complex stability?

A: The presence of water, even in small amounts, can have a profound effect. Water has a high dielectric constant and is a strong coordinating ligand. Adding an organic co-solvent to an aqueous solution generally decreases the dielectric constant, which can increase the stability of the complex.[3] However, water molecules can also compete for coordination sites on the copper(II) ion. Lowering the water activity, for example by adding a salt like Mg(ClO₄)₂, can favor the coordination of other ligands, like chloride ions, to the copper(II) center.[7][8]

Troubleshooting Guide

Issue 1: My copper(II) complex precipitated after changing the solvent.

• Possible Cause 1: Low Solubility of the Complex. The complex itself may have poor solubility in the new solvent. Non-polar solvents, for example, may not effectively solvate a charged or polar complex.

  • Troubleshooting Step: Review the literature for solubility data of your complex or analogous compounds in the target solvent.

  • Solution: Try reducing the concentration of the complex. Alternatively, consider using a co-solvent mixture to improve solubility, ensuring it does not negatively impact your experiment.[9]

• Possible Cause 2: Precipitation of a Salt. A counter-ion from your copper salt or a component of your buffer may be forming an insoluble salt in the new solvent system. For example, copper(II) phosphate (B84403) has low solubility.[9]

  • Troubleshooting Step: Evaluate the solubility of all ionic species present in your new solvent.

  • Solution: If possible, switch to a copper salt with a more soluble counter-ion, such as nitrate (B79036) or perchlorate.[9]

• Possible Cause 3: Change in pH. If the new solvent affects the pKa of your ligand or buffer components, it could cause a pH shift leading to the protonation or deprotonation of the ligand, thereby affecting complex formation and solubility.

  • Troubleshooting Step: Measure the pH of the solution after the solvent change.

  • Solution: Re-adjust the pH to the desired value for optimal complex stability. Be aware that pH measurements in non-aqueous or mixed solvents require special electrodes and calibration procedures.

Issue 2: The color of my copper(II) complex solution changed unexpectedly.

• Possible Cause 1: Ligand Exchange with Solvent. The solvent molecules may be acting as ligands, displacing the original ligand or water molecules from the copper(II) coordination sphere.[10] For example, adding chloride ions to an aqueous solution of Cu(II) can change the color from blue ([Cu(H₂O)₆]²⁺) to greenish-yellow ([CuCl₄]²⁻).[9][11]

  • Troubleshooting Step: Analyze all components of your solution for potential competing ligands.

  • Solution: If the solvent coordination is undesirable, choose a solvent with lower coordinating ability. If this is not possible, a ligand that forms a more stable complex may be required.[9][11]

• Possible Cause 2: Change in Coordination Geometry. As mentioned in the FAQ, the solvent can alter the coordination geometry (e.g., from octahedral to tetrahedral), which directly affects the d-d electronic transitions and thus the color of the complex.[2][12]

  • Troubleshooting Step: Use spectroscopic methods like UV-Vis or Electron Paramagnetic Resonance (EPR) to probe the coordination environment of the copper(II) ion.[13]

  • Solution: This may be an inherent property of your system. Characterize the new species in the new solvent. If the original geometry is required, you may be constrained to solvents that preserve it.

Data Presentation

Table 1: Stability Constants (log K or log β) of Selected Copper(II) Complexes in Various Solvents.

Ligand	Solvent System	% Organic (v/v)	Dielectric Constant (ε)	log β₁	log β₂	Reference
Piperidine-2-carboxylic acid	Aqueous	0%	76.7	-	13.53	[3]
Methanol-Water	70%	48.9	-	15.65	[3]
Ethanol-Water	70%	43.1	-	16.29	[3]
Isopropanol-Water	70%	37.7	-	16.89	[3]
Acetone-Water	70%	43.3	-	16.00	[3]
Dioxane-Water	70%	17.7	-	18.44	[3]
Glycine	Aqueous	0%	~78.5	8.23	15.15	[1][6]
Methanol-Water	-	-	> Aqueous	> Aqueous	[1]
Ethanol-Water	-	-	> Methanol-Water	> Methanol-Water	[1]
DMSO-Water	-	-	> Ethanol-Water	> Ethanol-Water	[1]
DMF-Water	-	-	> DMSO-Water	> DMSO-Water	[1]
Dioxane-Water	-	-	> DMF-Water	> DMF-Water	[1]
Chloride (Cl⁻)	Aqueous	-	~78.5	-	5.6	[9][11]
Ammonia (NH₃)	Aqueous	-	~78.5	-	13.1 (β₄)	[9][11]
EDTA	Aqueous	-	~78.5	18.8	-	[9][11]

Note: Stability constants are highly dependent on experimental conditions such as temperature and ionic strength. The values presented are for comparison purposes.

Experimental Protocols

Protocol 1: Determination of Complex Stability by UV-Vis Spectrophotometry (Job's Method of Continuous Variation)

This method is used to determine the stoichiometry of a complex.

• Preparation of Stock Solutions: Prepare equimolar stock solutions of a copper(II) salt (e.g., Cu(ClO₄)₂) and the ligand in the desired solvent. Maintain a constant ionic strength using a non-coordinating salt like NaClO₄.

• Preparation of Sample Series: Prepare a series of solutions by mixing the stock solutions in varying mole fractions, keeping the total volume and total moles of reactants constant. For example, prepare 11 solutions where the mole fraction of the metal varies from 0.0 to 1.0 (e.g., 0 mL metal + 10 mL ligand, 1 mL metal + 9 mL ligand, ..., 10 mL metal + 0 mL ligand).

• Spectrophotometric Measurement: Determine the wavelength of maximum absorbance (λ_max) for the complex.[14] Measure the absorbance of each solution in the series at this λ_max.

• Data Analysis: Plot the absorbance versus the mole fraction of the metal ion (X_metal). The maximum absorbance will occur at the mole fraction corresponding to the stoichiometry of the complex.[14] For example, a peak at X_metal = 0.5 indicates a 1:1 complex, while a peak at X_metal = 0.33 indicates a 1:2 (metal:ligand) complex.

Protocol 2: Determination of Stability Constants by Potentiometric Titration

This method relies on measuring the change in pH of a solution upon complex formation.

• System Calibration: Calibrate the pH electrode using standard buffers. For mixed or non-aqueous solvents, special calibration procedures are required.

• Preparation of Titration Cell: Prepare a solution containing the ligand and a non-coordinating acid (e.g., HClO₄) of known concentrations in the desired solvent. Maintain constant temperature and ionic strength.

• Ligand pKa Determination: Titrate this solution with a standardized strong base (e.g., NaOH or TBAH in the appropriate solvent) and record the pH after each addition.[15] This allows for the determination of the ligand's protonation constants.

• Complex Stability Determination: Repeat the titration with a new solution that also contains a known concentration of the copper(II) salt.[15] The metal-ligand titration curve will be displaced from the ligand-only curve.

• Data Analysis: The displacement between the titration curves is used to calculate the concentration of the complexed ligand at each pH point. This data is then fed into specialized software (e.g., HYPERQUAD) to refine the stability constants (β values) for the formed Cu(II) complexes.

Visualizations

Caption: Experimental workflow for determining complex stoichiometry using UV-Vis spectroscopy (Job's Method).

Caption: Troubleshooting guide for unexpected precipitation of a Cu(II) complex.

Caption: Key solvent properties influencing the stability of Cu(II) complexes.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. ias.ac.in [ias.ac.in]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. cdnsciencepub.com [cdnsciencepub.com]
• 7. A spectroscopic study of solvent effects on the formation of Cu(ii)–chloride complexes in aqueous solution - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. Solvent Coordination Effect on Copper-Based Molecular Catalysts for Controlled Radical Polymerization [mdpi.com]
• 11. issr.edu.kh [issr.edu.kh]
• 12. Solved elative Stabilities of Copper(II) Coordination | Chegg.com [chegg.com]
• 13. pubs.acs.org [pubs.acs.org]
• 14. jocpr.com [jocpr.com]
• 15. revroum.lew.ro [revroum.lew.ro]

Technical Support Center: Prevention of Basic Copper Carbonate Formation

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing the formation of basic copper carbonate on copper surfaces during their experiments.

Frequently Asked Questions (FAQs)

Q1: What is the greenish layer that forms on copper surfaces?

A1: The greenish layer is a patina, technically known as basic copper carbonate (Cu₂(OH)₂CO₃). It forms when copper reacts with oxygen, water, and carbon dioxide from the atmosphere.[1][2][3] This process is a form of corrosion. While it can be protective to the underlying copper, it is often undesirable in experimental settings where surface purity is critical.[2]

Q2: What are the primary methods to prevent the formation of basic copper carbonate?

A2: The three primary methods to prevent the formation of basic copper carbonate are:

• Application of Protective Coatings: Creating a physical barrier between the copper surface and the environment.[4][5]

• Use of Corrosion Inhibitors: Chemical compounds that form a protective layer on the copper surface.[6][7][8]

• Surface Passivation: Treating the copper surface to create a non-reactive oxide layer.[9][10][11]

Q3: Can environmental conditions influence the rate of formation?

A3: Yes, environmental conditions play a significant role. High humidity, exposure to air pollutants, and sunlight can accelerate the formation of basic copper carbonate.[4][12] Controlling the immediate environment around the copper material, such as reducing humidity and minimizing exposure to open air, can help slow down the process.[5]

Troubleshooting Guide

Problem: A green or bluish-green discoloration is appearing on my copper components.

• Question 1: Have the copper components been cleaned prior to use?

  • Answer: No.

  • Solution: It is crucial to start with a clean surface. Any contaminants like oil, grease, or dirt can interfere with protective treatments and accelerate corrosion. Follow a thorough cleaning protocol before applying any protective measures.[4] Refer to the "Experimental Protocol for Surface Cleaning" below.

• Question 2: Are the copper components exposed to the open atmosphere for extended periods?

  • Answer: Yes.

  • Solution: Minimize the exposure of copper to atmospheric CO2 and moisture. If possible, store copper components in a desiccator or a controlled, low-humidity environment. For ongoing experiments, consider applying a protective coating or using a corrosion inhibitor.

• Question 3: Is a protective coating being used?

  • Answer: No.

  • Solution: Applying a clear organic coating is an effective way to prevent the formation of basic copper carbonate.[4][12] Options include acrylic lacquers, epoxy coatings, and waxes. For long-term protection, especially in harsh environments, consider specialized coatings. Refer to the "Experimental Protocol for Applying a Protective Coating" below.

  • Answer: Yes, but it is failing.

  • Solution: The choice of coating and its application are critical. An unsuitable coating for the experimental conditions may degrade. For instance, some coatings may fail under UV exposure or in the presence of specific chemicals. It may be necessary to strip the old coating and reapply a more suitable one. The surface must be meticulously cleaned before reapplication.

• Question 4: Are corrosion inhibitors being used?

  • Answer: No.

  • Solution: Corrosion inhibitors like benzotriazole (B28993) can be very effective.[6][7][8] They can be incorporated into protective coatings or used as a pretreatment.[4] Refer to the "Experimental Protocol for Applying a Corrosion Inhibitor" below.

  • Answer: Yes, but discoloration is still occurring.

  • Solution: The concentration of the inhibitor and the application method are key. Ensure the correct concentration is being used for your specific conditions. The protective film formed by the inhibitor may have been compromised. Reapplication may be necessary.

• Question 5: Has the copper surface been passivated?

  • Answer: No.

  • Solution: Passivation creates a protective oxide layer that is more resistant to corrosion.[9] This can be an effective preventative measure. Refer to the "Experimental Protocol for Copper Passivation" below.

  • Answer: Yes, but it seems ineffective.

  • Solution: The passivation process may not have been performed correctly, or the passive layer may have been damaged. Review your passivation protocol and consider re-passivating the surface.

Quantitative Data on Protective Measures

Protective Measure	Type	Key Parameters	Expected Performance/Efficacy
Protective Coatings	Air-drying acrylic lacquer with benzotriazole	-	Protected a bronze nameplate outdoors for over 5 years.[4][13]
Silicone primer and acrylic top coat	-	Excellent appearance after over 6 years in indoor applications with moderate abrasion.[4][13]
Baked epoxy coating	-	Protected bathroom fixtures for more than 5 years.[13]
Polyvinyl Fluoride Film (Tedlar®)	Applied via roll bonding	Can protect a properly prepared substrate for twenty years or more in exterior applications.[4]
Powder Coatings	-	Can last around 15-20 years, depending on conditions.[14]
Epoxy Coatings	-	Typically last 5-15 years, best for indoor or controlled environments.[14]
Corrosion Inhibitors	Benzotriazole (BTA)	0.12 g/L concentration in distilled water	100% inhibitor efficiency.[6]
Benzotriazole (BTA)	0.12 g/L concentration in a saturated CO2 solution	91% inhibitor efficiency.[6]
Benzotriazole (BTA)	0.1% to 2.0% concentration in liquids	Effective for protecting copper and its alloys.[8]

Experimental Protocols

Experimental Protocol for Surface Cleaning

• Degreasing: Wash the copper surface with a mild soap or detergent in warm water to remove any oil or grease.[15]

• Rinsing: Thoroughly rinse the surface with deionized water.

• Acid Cleaning (Optional, for heavy oxidation): Immerse the copper in a 5-10% sulfuric acid solution briefly to remove oxides. Safety Precaution: Always wear appropriate personal protective equipment (PPE), including gloves and safety glasses, when handling acids.

• Final Rinse: Rinse again with deionized water to remove all traces of cleaning agents.

• Drying: Dry the copper surface completely with a clean, soft cloth or by using a stream of dry air.

Experimental Protocol for Applying a Protective Coating (Air-Drying Acrylic Lacquer)

• Surface Preparation: Ensure the copper surface is clean and dry by following the "Experimental Protocol for Surface Cleaning."

• Coating Preparation: Prepare the acrylic lacquer solution, potentially including a corrosion inhibitor like benzotriazole.

• Application: Apply a thin, even layer of the lacquer using a brush, spray, or dipping method in a well-ventilated area.[5]

• Drying and Curing: Allow the coating to air dry and cure according to the manufacturer's instructions. This may take several hours. For some coatings, a baking step may be required.[4]

• Multiple Coats (Optional): For enhanced protection, a second coat can be applied after the first has fully cured.

Experimental Protocol for Applying a Corrosion Inhibitor (Benzotriazole)

• Surface Preparation: Clean the copper surface as described in the "Experimental Protocol for Surface Cleaning."

• Inhibitor Solution Preparation: Prepare an aqueous solution of benzotriazole (e.g., 0.1% to 2.0% by weight).[8]

• Application: Immerse the copper component in the benzotriazole solution for a specified period (e.g., 30-60 minutes) at room temperature or slightly elevated temperature.

• Rinsing: Gently rinse the component with deionized water to remove excess inhibitor solution.

• Drying: Dry the component thoroughly. The protective film is now formed on the copper surface.

Experimental Protocol for Copper Passivation

• Surface Preparation: Thoroughly clean the copper surface to remove all contaminants.[16]

• Passivation Solution: Prepare a passivating solution. A common method involves immersion in a mild acid solution, such as citric acid.[10]

• Immersion: Submerge the copper component in the passivation solution for a duration of 20-60 minutes at a controlled temperature (e.g., 120-150°F).[17]

• Rinsing: After immersion, rinse the component thoroughly with deionized water to remove any residual acid.[16]

• Drying: Dry the passivated copper component completely.

Visualizations

Figure 1. Simplified chemical reaction pathway for the formation of basic copper carbonate.

Figure 2. Troubleshooting workflow for preventing basic copper carbonate formation.

References

• 1. worldcoppersmith.com [worldcoppersmith.com]
• 2. What Leads to the Formation of Patina in Copper? – CopperUtensilOnline [copperutensilonline.com]
• 3. quora.com [quora.com]
• 4. copper.org [copper.org]
• 5. youtube.com [youtube.com]
• 6. content.ampp.org [content.ampp.org]
• 7. copper.org [copper.org]
• 8. cortecvci.com [cortecvci.com]
• 9. rtwatertreatment.com [rtwatertreatment.com]
• 10. d2vrpothuwvesb.cloudfront.net [d2vrpothuwvesb.cloudfront.net]
• 11. What Is Passivation: The Secret To Long-Lasting Metal Protection [valencesurfacetech.com]
• 12. australwright.com.au [australwright.com.au]
• 13. copper.org [copper.org]
• 14. What is the life expectancy of a coating? [fullblowncoatings.com]
• 15. How to Care for Copper Sinks | Tips for Patina & Discoloration [sinkology.com]
• 16. enzemfg.com [enzemfg.com]
• 17. sinteredfilter.net [sinteredfilter.net]

Washing and drying protocols for freshly precipitated copper(II) hydroxide

Technical Support Center: Copper(II) Hydroxide (B78521) Processing

This guide provides detailed protocols, troubleshooting advice, and frequently asked questions concerning the washing and drying of freshly precipitated copper(II) hydroxide, Cu(OH)₂.

Frequently Asked Questions (FAQs)

Q1: What is the correct appearance of freshly precipitated and properly dried copper(II) hydroxide?

A: Freshly precipitated copper(II) hydroxide is typically a pale blue, gelatinous solid.[1] After proper washing and drying, it should be a chalky, pale blue powder.[2] A green tint may indicate the presence of basic copper carbonate, formed by reaction with atmospheric carbon dioxide, or other basic salts if washing was incomplete.[1][3] A dark green, brown, or black color indicates decomposition into copper(II) oxide.[2]

Q2: Why is thorough washing of the precipitate necessary?

A: Washing is crucial to remove soluble impurities from the precipitate. These impurities are typically residual salts from the precipitation reaction (e.g., sodium sulfate (B86663) if using copper(II) sulfate and sodium hydroxide) and any excess precipitating agent (e.g., sodium hydroxide).[4][5] If not removed, these impurities will contaminate the final product and can promote decomposition during drying, especially in the presence of excess alkali.[2]

Q3: What is the most common cause of the blue Cu(OH)₂ turning black?

A: The most common cause is thermal decomposition. Copper(II) hydroxide is thermally unstable and readily decomposes into black copper(II) oxide (CuO) and water when heated.[6][7] This decomposition can occur even at moderate temperatures and is accelerated by the presence of excess alkali.[2][8]

Q4: How can I store freshly prepared copper(II) hydroxide?

A: If not used immediately, the wet precipitate should be stored under a layer of deionized water to minimize contact with atmospheric carbon dioxide.[3] For long-term storage, the material must be thoroughly dried and kept in a tightly sealed container, preferably in a cool, dry place.[1][9]

Experimental Protocols & Data

Protocol 1: Washing the Copper(II) Hydroxide Precipitate

This protocol outlines the steps for washing the precipitate using vacuum filtration, which is generally more efficient than gravity filtration or decantation.

Materials:

• Freshly precipitated copper(II) hydroxide slurry

• Deionized water (cold)

• Buchner funnel and appropriately sized filter paper

• Filter flask and vacuum source

• Spatula or glass rod

Procedure:

• Set up the vacuum filtration apparatus by placing the Buchner funnel with filter paper into the filter flask and connecting the flask to a vacuum source.

• Wet the filter paper with a small amount of deionized water to ensure it is sealed against the funnel.

• Turn on the vacuum and pour the copper(II) hydroxide slurry into the center of the funnel, trying not to disturb the filter paper.

• Once the bulk of the liquid has been pulled through, leaving a wet cake of precipitate, begin the washing process.

• Stop the vacuum and add a small volume of cold deionized water to the funnel, enough to cover the precipitate.

• Gently stir the precipitate with a spatula or glass rod to resuspend it in the wash water. Be careful not to tear the filter paper.

• Reapply the vacuum to draw the wash water through the filter cake.

• Repeat the washing steps (5-7) at least 3-4 times. It is more effective to use several small volume washes than one large volume wash.[10]

• Optional Purity Check: To confirm the removal of soluble sulfate impurities (a common contaminant), collect a small sample of the filtrate from the final wash and add a few drops of barium chloride (BaCl₂) solution. The absence of a white precipitate (BaSO₄) indicates successful removal of sulfate ions.

• After the final wash, allow the vacuum to run for several minutes to pull as much water as possible from the precipitate, making the subsequent drying step more efficient.

Protocol 2: Drying the Copper(II) Hydroxide Precipitate

Given its thermal sensitivity, gentle drying methods are required to prevent decomposition.

Method A: Low-Temperature Oven Drying

• Carefully remove the filter paper and the washed precipitate from the Buchner funnel.

• Place the filter paper on a watch glass or petri dish.

• Dry the precipitate in a drying oven at a temperature between 50-60°C.[11]

• Dry until a constant weight is achieved. Higher temperatures (above 80°C) significantly increase the risk of decomposition to black CuO.[2][8]

Method B: Vacuum Drying / Desiccation

• Transfer the washed precipitate into a suitable container for a vacuum oven or desiccator.

• Vacuum Oven: Dry under vacuum at a low temperature (e.g., 40-50°C). This is one of the most effective methods for preserving purity.[3]

• Desiccator: Place the container in a desiccator containing a suitable drying agent (e.g., anhydrous calcium chloride or silica (B1680970) gel). This process is slower but very gentle.

• For faster drying, the precipitate can be washed with a volatile solvent like acetone (B3395972) (after the water washes) before being placed in the desiccator.[2]

Quantitative Data: Thermal Stability

The following table summarizes the thermal properties of copper(II) hydroxide gathered from various sources.

Parameter	Temperature	Notes	Source(s)
Onset of Decomposition	~80 °C	Decomposition into CuO begins.	[8]
Stable Temperature Limit	up to ~100 °C	Generally considered stable below this temperature.	[8]
Complete Decomposition	160 °C	All Cu(OH)₂ is converted to CuO.	[12]
Recommended Drying Temp.	~60 °C (140 °F)	A patented process suggests this temperature for drying a stabilized product.	[11]

Troubleshooting Guide

This section addresses common issues encountered during the washing and drying of copper(II) hydroxide.

Issue	Observation	Probable Cause(s)	Recommended Solution(s)
Decomposition	Precipitate turns dark green, brown, or black during washing or drying.	1. Excessive heat during drying. 2. Presence of excess alkali (high pH) from the precipitation step.	1. Use a lower drying temperature (< 60°C) or switch to vacuum/desiccator drying. 2. Ensure the precipitate is washed thoroughly with deionized water until the filtrate is neutral. Use stoichiometric amounts of reagents during precipitation.[2]
Poor Filtration	Precipitate is gelatinous and clogs the filter paper, resulting in a very slow filtration rate.	This is an inherent property of freshly precipitated, amorphous Cu(OH)₂.[1]	1. Use a larger Buchner funnel to spread the precipitate over a wider area. 2. Ensure a strong vacuum is being pulled. 3. Allow the precipitate to "age" or "digest" in the mother liquor for a period (e.g., gentle warming to 40-50°C for an hour) to potentially form larger, more crystalline particles (Ostwald Ripening).[13]
Product Contamination	The final dried product is greenish instead of pale blue.	1. Incomplete washing, leaving residual basic salts. 2. Reaction with atmospheric CO₂ to form basic copper carbonate.[1][3]	1. Increase the number of washing steps. Test the filtrate for residual ions. 2. Minimize exposure of the wet precipitate to air. Dry the product promptly after washing.

Visualized Workflows

Experimental Workflow

The following diagram outlines the standard experimental procedure for the preparation, washing, and drying of copper(II) hydroxide.

References

• 1. Copper(II) hydroxide - Sciencemadness Wiki [sciencemadness.org]
• 2. Sciencemadness Discussion Board - Wet Copper (II) Hydroxide Turning Black - Powered by XMB 1.9.11 [sciencemadness.org]
• 3. Sciencemadness Discussion Board - Copper Hydroxide Problem - Powered by XMB 1.9.11 [sciencemadness.org]
• 4. scribd.com [scribd.com]
• 5. quora.com [quora.com]
• 6. brainly.in [brainly.in]
• 7. homework.study.com [homework.study.com]
• 8. Copper(II) hydroxide - Wikipedia [en.wikipedia.org]
• 9. datasheets.scbt.com [datasheets.scbt.com]
• 10. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 11. WO2006028853A1 - Method for stabilizing copper hydroxide - Google Patents [patents.google.com]
• 12. researchgate.net [researchgate.net]
• 13. reddit.com [reddit.com]

Reference Data & Comparative Studies

Comparative study of catalytic activity of various copper complexes

A Comparative Analysis of the Catalytic Activity of Various Copper Complexes for Researchers, Scientists, and Drug Development Professionals.

The field of catalysis has seen a significant shift towards the use of earth-abundant and cost-effective metals, with copper emerging as a highly versatile and powerful catalyst for a wide range of organic transformations.[1][2] The catalytic prowess of copper complexes is deeply intertwined with the nature of the ligands coordinating the metal center, the oxidation state of the copper ion, and the specific reaction conditions.[1] This guide provides a comparative overview of the catalytic activity of different classes of copper complexes in key chemical reactions, supported by experimental data to facilitate catalyst selection for specific synthetic applications.

Performance Comparison of Copper Catalysts

The efficacy of a copper catalyst is typically evaluated based on metrics such as yield, reaction time, catalyst loading, and, more rigorously, by turnover number (TON) and turnover frequency (TOF). Below is a summary of the performance of various copper complexes in different catalytic reactions.

Catalyst Type	Reaction	Substrates	Catalyst Loading (mol%)	Temp. (°C)	Time (h)	Yield (%)	TON	TOF (h⁻¹)	Reference
CuO Nanoparticles	C-Se Cross-Coupling	Aryl Iodides + Diaryl Diselenides	10	110	10-12	85-95	-	-	[3]
Schiff Base Cu(II) Complex	Phenoxazinone Synthase Mimicry	2-Aminophenol	1x10⁻³ M	RT	2	High	5.89x10²	-	[4]
Schiff Base Cu(II) Complex	Phosphatase Mimicry	4-Nitrophenylphosphate	-	-	-	-	-	22.6 s⁻¹ (kcat)	[5]
Schiff Base Cu(II) Complex	Claisen-Schmidt Condensation	Aldehydes + Acetophenone	-	RT	-	>90	-	-	[6]
Cu(I) with Redox-Active Ligand	Michael Addition	Diethyl malonate + Nitrostyrene	5	RT	-	55	-	-	[7]
Cu(II) with Redox-Active Ligand	Aerobic Alcohol Oxidation	Alcohols	-	-	-	-	-	-	[8]
CuI/P(OCH₂CH₃)₃	Cross-Coupling	Aryl iodides + Alkynes	5	-	-	Good	-	-	[9]
Cu₂O with Ligand	C-S Cross-Coupling	Thiols + Aryl halides	-	80	-	Good to Excellent	-	-	[9]

Note: TON (Turnover Number) = moles of product / moles of catalyst. TOF (Turnover Frequency) = TON / time. "RT" denotes room temperature. Data denoted with "-" was not specified in the cited source.

Key Classes of Copper Complexes and Their Catalytic Applications

1. Schiff Base Copper Complexes:

Schiff base ligands are readily synthesized and can be easily modified, allowing for the fine-tuning of the electronic and steric properties of the resulting copper complexes.[10] This versatility makes them effective catalysts in a variety of reactions.

• Oxidation Reactions: Schiff base copper(II) complexes have demonstrated high efficiency in mimicking the activity of enzymes like phenoxazinone synthase and phosphatase.[4][5] For instance, a copper(II)-Schiff base complex showed a high turnover number of 5.89x10² h⁻¹ in the oxidative coupling of 2-aminophenol.[4]

• Condensation Reactions: These complexes have also been employed as efficient catalysts in C-C bond-forming reactions, such as the Claisen-Schmidt condensation for the synthesis of chalcones, achieving yields greater than 90%.[6]

2. Copper Complexes with Redox-Active Ligands:

Inspired by biological systems like galactose oxidase, copper complexes with redox-active ligands have been developed for catalytic oxidations.[7] In these systems, the ligand actively participates in the electron transfer processes of the catalytic cycle. These complexes have been successfully used in the aerobic oxidation of alcohols to aldehydes.[7][8]

3. Simple Copper Salts and Nanoparticles:

Simple copper salts and copper oxide nanoparticles serve as readily available and often highly active catalysts, particularly in cross-coupling reactions.[3]

• C-Heteroatom Bond Formation: CuO nanoparticles have been effectively used in C-Se cross-coupling reactions, demonstrating high yields and the potential for catalyst recyclability.[3] Similarly, Cu₂O has been shown to be a highly active catalyst for C-S bond formation.[9]

• C-H Activation: Copper catalysts are increasingly used for the functionalization of C-H bonds, which is an atom-economical approach to constructing complex molecules.[11][12][13]

Experimental Protocols

General Procedure for Copper-Catalyzed C-Se Cross-Coupling Reaction:

A typical experimental setup involves the following steps:

• A mixture of the aryl halide (e.g., aryl iodide), diaryl diselenide, a base (e.g., KOH), and the copper catalyst (e.g., CuO nanoparticles, 10 mol%) is prepared in a suitable solvent like DMSO.

• The reaction mixture is heated to a specific temperature (e.g., 110 °C) and stirred for a designated period (e.g., 10-12 hours).

• Upon completion, the reaction mixture is cooled to room temperature, diluted with water, and the product is extracted using an organic solvent.

• The organic layer is then dried and concentrated, and the crude product is purified by column chromatography to obtain the desired C-Se coupled product.[3]

Synthesis of a Schiff Base Copper(II) Complex:

• Ligand Synthesis: An equimolar amount of a primary amine and a carbonyl compound (e.g., 2-amino pyridine (B92270) and 3-chloro benzaldehyde) are refluxed in a solvent like ethanol, often with a catalytic amount of acid. The resulting Schiff base ligand is then isolated.[6][10]

• Complexation: The synthesized ligand is dissolved in a suitable solvent, and a solution of a copper(II) salt (e.g., CuSO₄) is added. The mixture is refluxed for several hours. The resulting copper complex precipitates and is then filtered, washed, and dried.[6]

Visualizing Catalytic Processes

The following diagrams illustrate a general workflow for studying catalytic reactions and a simplified representation of a copper-catalyzed cross-coupling cycle.

Caption: A general experimental workflow for a copper-catalyzed reaction.

Caption: A simplified catalytic cycle for a Cu(I)/Cu(III)-mediated cross-coupling reaction.

References

• 1. benchchem.com [benchchem.com]
• 2. Copper Catalysts [Cross-coupling Reaction using Transition Metal Catalysts] | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 3. benchchem.com [benchchem.com]
• 4. indianchemicalsociety.com [indianchemicalsociety.com]
• 5. Structure and synthesis of copper-based Schiff base and reduced Schiff base complexes: a combined experimental and theoretical investigation of biomimetic catalytic activity - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 6. mdpi.com [mdpi.com]
• 7. Copper catalysis with redox-active ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Efficient Synthesis of a Schiff Base Copper(II) Complex Using a Microfluidic Device - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Copper Catalyzed C-H Activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

A Comparative Guide to the Catalytic Efficiency of Copper Complexes in Oxygen Reduction

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of Copper-Based Catalysts for the Oxygen Reduction Reaction

The quest for efficient and cost-effective catalysts for the oxygen reduction reaction (ORR) is a cornerstone of research in renewable energy technologies, such as fuel cells and metal-air batteries, and is also relevant in understanding oxidative processes in biological systems. Copper complexes have emerged as a promising class of catalysts due to the earth-abundance and low toxicity of copper, coupled with the tunability of its catalytic properties through ligand design. This guide provides a comparative analysis of the catalytic efficiency of various copper complexes in the ORR, supported by experimental data and detailed methodologies to aid in the selection and development of next-generation catalysts.

Performance Comparison of Copper Complexes

The catalytic performance of copper complexes in the ORR is evaluated based on several key metrics obtained from electrochemical measurements, primarily using rotating disk electrode (RDE) and rotating ring-disk electrode (RRDE) techniques. These metrics include the onset potential (Eonset), where the catalytic current begins to be observed; the half-wave potential (E1/2), which is indicative of the catalytic activity; the number of electrons transferred (n), which reveals the reaction pathway (ideally a 4-electron reduction of O₂ to H₂O); and the turnover frequency (TOF), a measure of the intrinsic catalytic rate.

Below is a summary of the ORR catalytic performance for a selection of copper complexes with different ligand architectures.

Complex/Ligand	Ligand Type	Onset Potential (Eonset vs. RHE)	Half-Wave Potential (E1/2 vs. RHE)	Electron Transfer Number (n)	Max. Turnover Frequency (TOFmax) (s⁻¹)	Conditions
Cu-tmpa	Pyridylalkylamine	~0.69 V[1][2]	-	~4	1.8 x 10⁶[3]	pH 7
Cu-terpy	Pyridylalkylamine	~0.45 V[3]	-	~2.2	3.0 x 10²[3]	pH 7, 0.1 M HEPES, 0.1 M NaClO₄[3]
Cu-bmpa	Pyridylalkylamine	~0.49 V[3]	-	~2.3	2.4 x 10⁴[3]	pH 7, 0.1 M HEPES, 0.1 M NaClO₄[3]
Cu-bpg	Pyridylalkylamine	-	~ -0.409 V (vs Ag/AgCl)	-	10⁵ - 10⁶[1]	pH 7, phosphate (B84403) buffer[1]
Cu-bpp	Pyridylalkylamine	-	~ -0.375 V (vs Ag/AgCl)	-	10⁵ - 10⁶[1]	pH 7, phosphate buffer[1]
CuTMPyP	Porphyrin	Onset overpotential of 310 mV	-	-	-	Neutral aqueous solution[4]

Note: The reported values are sourced from different studies and experimental conditions may vary. Direct comparison should be made with caution. RHE denotes the Reversible Hydrogen Electrode.

Experimental Protocols

Accurate and reproducible evaluation of catalytic performance is paramount. The following sections detail the standardized procedures for assessing the ORR efficiency of molecular copper complexes using RDE and RRDE techniques.

Catalyst Ink Preparation for Molecular Complexes

A well-dispersed catalyst ink is crucial for forming a uniform and stable catalyst layer on the working electrode.

• Dissolution of the Complex: Dissolve the copper complex in a suitable solvent in which it is fully soluble and stable. For many pyridylalkylamine and phenanthroline complexes, aqueous buffers (e.g., phosphate or HEPES buffer) at a specific pH are appropriate. For porphyrin and salen complexes, organic solvents like dimethylformamide (DMF) or a mixture of water and a water-miscible organic solvent might be necessary. The concentration of the complex is typically in the range of 1-5 mM.

• Addition of Conductive Support (Optional but Recommended): To enhance the conductivity and surface area, a high-surface-area carbon support (e.g., Vulcan XC-72) can be added to the solution. The loading of the copper complex on the carbon support is typically in the range of 5-20 wt%.

• Homogenization: The mixture is then sonicated in an ultrasonic bath for at least 30 minutes to ensure a homogeneous dispersion of the complex and the carbon support.

RDE/RRDE Measurement Protocol

The following steps outline the procedure for evaluating the ORR catalytic activity using a three-electrode setup with a rotating disk or rotating ring-disk electrode.

• Working Electrode Preparation:

  • Polish the glassy carbon disk of the RDE or RRDE with alumina (B75360) slurries of decreasing particle size (e.g., 1.0, 0.3, and 0.05 µm) on a polishing cloth.

  • Rinse the electrode thoroughly with deionized water and ethanol (B145695) and allow it to dry completely.

  • Apply a small, known volume (typically 5-10 µL) of the catalyst ink onto the center of the glassy carbon disk.

  • Dry the ink slowly in a controlled environment to form a uniform catalyst film.

• Electrochemical Cell Setup:

  • Assemble a three-electrode electrochemical cell with the prepared working electrode, a counter electrode (e.g., a platinum wire or graphite (B72142) rod), and a reference electrode (e.g., Ag/AgCl or a saturated calomel (B162337) electrode - SCE).

  • Fill the cell with the appropriate electrolyte solution (e.g., 0.1 M KOH for alkaline conditions or 0.1 M HClO₄ for acidic conditions). The electrolyte should be saturated with high-purity oxygen by bubbling O₂ for at least 30 minutes prior to the measurement. A continuous O₂ blanket should be maintained over the electrolyte during the experiment.

• Electrochemical Measurements:

  • Cyclic Voltammetry (CV) for Electrode Conditioning: Perform several CV cycles in the potential range of interest under an inert atmosphere (e.g., N₂ or Ar) to clean and activate the electrode surface.

  • Linear Sweep Voltammetry (LSV) for ORR Activity:

    • Set the desired rotation speed of the RDE (e.g., 1600 rpm).

    • Scan the potential from a non-catalytic region towards the catalytic region (e.g., from 1.1 V to 0.2 V vs. RHE in alkaline media) at a slow scan rate (e.g., 5-10 mV/s).

    • For RRDE measurements, hold the ring electrode at a potential where the oxidation of any generated hydrogen peroxide (H₂O₂) is diffusion-limited (e.g., 1.2 V vs. RHE in alkaline media).

  • Koutecký-Levich Analysis: To determine the electron transfer number (n), perform LSV measurements at various rotation speeds (e.g., 400, 900, 1600, 2500 rpm).

• Data Analysis:

  • Onset and Half-Wave Potentials: Determine Eonset and E1/2 from the background-corrected LSV curve.

  • Electron Transfer Number (n) and Peroxide Yield (%H₂O₂): For RRDE data, calculate n and the percentage of hydrogen peroxide produced using the following equations:

    • n = 4 * Id / (Id + Ir / N)

    • %H₂O₂ = 200 * (Ir / N) / (Id + Ir / N) where Id is the disk current, Ir is the ring current, and N is the collection efficiency of the RRDE, which is a constant determined for each specific electrode.

  • The Koutecký-Levich equation can be used to determine 'n' from RDE data.

Visualizing the Process and Influencing Factors

To better understand the workflow and the interplay of factors affecting catalytic efficiency, the following diagrams are provided.

Caption: Experimental workflow for evaluating the ORR catalytic efficiency of copper complexes.

Caption: Key factors influencing the catalytic efficiency of copper complexes in the ORR.

References

• 1. Electrocatalysis of the Oxygen Reduction Reaction by Copper Complexes with Tetradentate Tripodal Ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]

Unraveling the Three-Dimensional World of Copper Complexes: A Comparative Guide to Structural Determination

For researchers, scientists, and drug development professionals navigating the intricate landscape of copper complexes, determining their precise three-dimensional structure is paramount. This guide provides a comprehensive comparison of X-ray crystallography, the gold standard for structural determination, with alternative and complementary techniques, supported by experimental data and detailed protocols.

The geometry of a copper complex dictates its reactivity, biological activity, and potential therapeutic applications. While X-ray crystallography offers unparalleled atomic-level detail, other methods provide valuable insights, particularly for complexes that are difficult to crystallize or for understanding their behavior in solution. This guide will delve into the nuances of X-ray crystallography and compare it with Nuclear Magnetic Resonance (NMR) spectroscopy, Electron Paramagnetic Resonance (EPR) spectroscopy, and Density Functional Theory (DFT) calculations.

At a Glance: Comparing the Techniques

The choice of technique for structural determination of copper complexes depends on several factors, including the nature of the complex, the desired level of detail, and the available resources. The following table summarizes the key quantitative parameters for each method.

Parameter	Single-Crystal X-ray Diffraction (SC-XRD)	Nuclear Magnetic Resonance (NMR) Spectroscopy	Electron Paramagnetic Resonance (EPR) Spectroscopy	Density Functional Theory (DFT)
Resolution	Atomic (typically < 1 Å)[1]	Atomic to lower, depending on the complex and experiment	Provides information about the metal's coordination environment, not a full 3D structure.	Theoretical, depends on the level of theory and basis set.[2]
Sample Phase	Solid (single crystal)	Solution or Solid-state	Solution (frozen) or Solid	In silico
Sample Requirement	High-quality single crystals (ideally 30-300 microns)[3]	~1-10 mg for ¹H NMR, higher for other nuclei; concentration >0.05 mM[4][5]	Micromolar concentrations are often sufficient.	Computational resources
Data Collection Time	Hours to a day	Minutes to hours per experiment	Minutes	Hours to days depending on complexity
Key Information Provided	Precise bond lengths, bond angles, and absolute configuration in the solid state.[1]	Connectivity, solution-state structure, and dynamics.[6]	Electronic structure, oxidation state, and coordination geometry of the copper center.[7]	Optimized geometry, electronic properties, and spectroscopic parameters.[8]
Primary Limitation	Requirement for high-quality single crystals.[9]	For Cu(II) complexes, paramagnetism leads to significant line broadening.[10]	Only applicable to paramagnetic species (e.g., Cu(II)).	Accuracy is dependent on the chosen functional and basis set.[2]

In-Depth Comparison

X-ray Crystallography: The Definitive Picture in the Solid State

Single-crystal X-ray diffraction remains the most powerful technique for obtaining a precise and unambiguous three-dimensional structure of copper complexes.[11] By analyzing the diffraction pattern of X-rays passing through a single crystal, researchers can determine the exact positions of atoms, leading to accurate measurements of bond lengths, bond angles, and stereochemistry.

However, the primary bottleneck of this technique is the need to grow well-ordered single crystals of sufficient size and quality, which can be a significant challenge for many copper complexes.[12] Various crystallization techniques, such as slow evaporation, vapor diffusion, and solvent layering, are employed to obtain suitable crystals.[13][14]

Nuclear Magnetic Resonance (NMR) Spectroscopy: A Window into Solution Behavior

NMR spectroscopy provides valuable information about the structure and dynamics of copper complexes in solution, which is often more relevant to their biological activity.[6] For diamagnetic Cu(I) complexes, standard NMR techniques can be used to elucidate their connectivity and conformation.

The major challenge arises with paramagnetic Cu(II) complexes. The unpaired electron on the Cu(II) ion causes significant broadening of NMR signals, often making them difficult to detect and interpret.[10] Despite this, specialized paramagnetic NMR techniques can be employed to obtain structural information. These experiments often require higher sample concentrations and careful optimization of experimental parameters.[4] Solid-state NMR can also be a powerful tool for characterizing copper complexes that are insoluble or difficult to crystallize.

Electron Paramagnetic Resonance (EPR) Spectroscopy: Probing the Copper Center

EPR spectroscopy is a highly sensitive technique that is specifically used to study paramagnetic species like Cu(II) complexes.[7] It provides detailed information about the electronic structure of the copper ion, its oxidation state, and the geometry of its coordination sphere.[15] While EPR does not provide a complete three-dimensional structure of the entire complex, it is an excellent complementary technique to X-ray crystallography, helping to validate the coordination environment of the copper center in the solid state and to study its behavior in solution.[16]

Density Functional Theory (DFT): The Computational Approach

DFT calculations have become an indispensable tool for complementing experimental data on copper complexes.[8] By solving the electronic structure of a molecule, DFT can be used to predict its geometry, spectroscopic properties, and reactivity.[17][18] When used in conjunction with experimental techniques, DFT can help to assign spectroscopic signals, rationalize observed structures, and provide insights into reaction mechanisms. The accuracy of DFT calculations is, however, highly dependent on the chosen computational model.[2] Comparing DFT-calculated structures with those determined by X-ray crystallography is a common practice for validating the computational methodology.[19][20]

Experimental Workflows and Logical Relationships

To visualize the process and the interplay between these techniques, the following diagrams illustrate the experimental workflow for X-ray crystallography and the logical relationship in choosing a structural determination method.

Caption: Workflow for X-ray Crystallography.

Caption: Choosing a Structural Method.

Detailed Experimental Protocols

Single-Crystal X-ray Diffraction of a Copper Complex

• Crystal Growth: High-quality single crystals are paramount. Common methods include:

  • Slow Evaporation: The copper complex is dissolved in a suitable solvent, and the solvent is allowed to evaporate slowly over days or weeks.

  • Vapor Diffusion: A solution of the complex is placed in a small, open vial, which is then placed in a larger sealed container with a more volatile "anti-solvent" in which the complex is insoluble. The anti-solvent vapor slowly diffuses into the complex solution, inducing crystallization.[13]

  • Solvent Layering: A solution of the complex is carefully layered with a less dense, miscible anti-solvent. Crystals form at the interface as the solvents slowly mix.[12]

• Crystal Mounting: A suitable single crystal (typically 0.1-0.3 mm in size) is selected under a microscope and mounted on a goniometer head using a cryoprotectant to prevent ice formation during data collection at low temperatures (typically 100 K).[3]

• Data Collection: The mounted crystal is placed in an X-ray diffractometer. A beam of monochromatic X-rays (often from a Cu or Mo source) is directed at the crystal, which is rotated to collect diffraction data from all possible orientations.[3]

• Data Processing: The collected diffraction intensities are processed to correct for experimental factors and to determine the unit cell parameters and space group of the crystal.

• Structure Solution and Refinement: The initial positions of the atoms are determined using methods like direct methods or Patterson methods. This initial model is then refined against the experimental data to improve the fit and obtain the final, accurate structure.[21]

• Data Analysis and Visualization Software:

  • Data Collection and Processing: APEX (Bruker)[21], CrysAlisPro (Rigaku).

  • Structure Solution and Refinement: SHELX[21], Olex2[21], CRYSTALS[22].

  • Visualization and Analysis: Mercury (CCDC)[21], Diamond[21], PLATON[21].

NMR Spectroscopy of a Paramagnetic Copper(II) Complex

• Sample Preparation:

  • A sufficient amount of the purified copper(II) complex is dissolved in a deuterated solvent to achieve a concentration typically in the range of 1-10 mM.[5] The required volume is usually around 0.5-0.6 mL for a standard 5 mm NMR tube.[5]

  • The sample should be free of any particulate matter.

• Instrument Setup:

  • The experiment is performed on a high-field NMR spectrometer.

  • Due to the paramagnetic nature of Cu(II), a wider spectral width needs to be set to observe the highly shifted resonances.

  • Faster relaxation delays are often used due to the efficient relaxation induced by the paramagnetic center.

• Data Acquisition:

  • One-dimensional proton NMR spectra are typically acquired first to observe the paramagnetically shifted and broadened signals.

  • Advanced 2D NMR experiments, such as COSY and NOESY, can be adapted for paramagnetic complexes to establish connectivity between protons, although these often require longer acquisition times.[23]

• Data Processing and Analysis:

  • The acquired data is processed using specialized NMR software.

  • The assignment of the broadened and shifted signals can be challenging and is often aided by comparison with the spectra of diamagnetic analogues (e.g., the corresponding Zn(II) or Cu(I) complex) and by DFT calculations of the hyperfine shifts.[18]

• Data Analysis Software:

  • Data Acquisition and Processing: TopSpin (Bruker)[24], VnmrJ (Agilent/Varian).

  • Data Analysis and Visualization: MestReNova[24], Sparky, CCPN.

  • Paramagnetic NMR Analysis: Paramagpy[25][26].

Conclusion

The structural determination of copper complexes is a multifaceted endeavor that often benefits from a multi-technique approach. While single-crystal X-ray diffraction provides the definitive solid-state structure, its success hinges on the ability to grow high-quality crystals. NMR spectroscopy offers invaluable insights into the solution-state structure and dynamics, though it faces challenges with paramagnetic Cu(II) complexes. EPR spectroscopy and DFT calculations serve as powerful complementary tools, providing crucial information about the electronic structure of the copper center and aiding in the interpretation of experimental data. By understanding the strengths and limitations of each technique, researchers can select the most appropriate methods to comprehensively characterize their copper complexes, ultimately accelerating their research and development efforts.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. creative-biostructure.com [creative-biostructure.com]
• 4. NMR Sample Requirements and Preparation | Department of Chemistry and Biochemistry | University of Maryland [chem.umd.edu]
• 5. Sample Preparation | Faculty of Mathematical & Physical Sciences [ucl.ac.uk]
• 6. Cu(II)-Based Paramagnetic Probe to Study RNA–Protein Interactions by NMR - PMC [pmc.ncbi.nlm.nih.gov]
• 7. EPR Spectroscopy of Cu(II) Complexes: Prediction of g-Tensors Using Double-Hybrid Density Functional Theory [mdpi.com]
• 8. benchchem.com [benchchem.com]
• 9. news-medical.net [news-medical.net]
• 10. spectroscopyeurope.com [spectroscopyeurope.com]
• 11. The benefits of Cu Kβ radiation for the single-crystal X-ray structure determination of crystalline sponges - PMC [pmc.ncbi.nlm.nih.gov]
• 12. nbinno.com [nbinno.com]
• 13. researchgate.net [researchgate.net]
• 14. unifr.ch [unifr.ch]
• 15. EPR of Cu2+ Complexes – Electron Paramagnetic Resonance | ETH Zurich [epr.ethz.ch]
• 16. X-Ray Crystallographic Analysis, EPR Studies, and Computational Calculations of a Cu(II) Tetramic Acid Complex - PMC [pmc.ncbi.nlm.nih.gov]
• 17. pubs.acs.org [pubs.acs.org]
• 18. Calculation and experimental measurement of paramagnetic NMR parameters of phenolic oximate Cu(ii) complexes - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 19. Peculiar Differences between Two Copper Complexes Containing Similar Redox-Active Ligands: Density Functional and Multiconfigurational Calculations - PMC [pmc.ncbi.nlm.nih.gov]
• 20. sibran.ru [sibran.ru]
• 21. Resources | Single-Crystal X-ray Diffraction [uva.theopenscholar.com]
• 22. CRYSTALS – Chemical Crystallography [xtl.ox.ac.uk]
• 23. Paramagnetic solid-state NMR assignment and novel chemical conversion of the aldehyde group to dihydrogen ortho ester and hemiacetal moieties in copper(ii)- and cobalt(ii)-pyridinecarboxaldehyde complexes - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 24. NMR Software | NMR spectroscopy | UiB [uib.no]
• 25. MR - Paramagpy: software for fitting magnetic susceptibility tensors using paramagnetic effects measured in NMR spectra [mr.copernicus.org]
• 26. researchportalplus.anu.edu.au [researchportalplus.anu.edu.au]

A Researcher's Guide to Determining Turnover Frequency in Reaction Kinetics

For researchers, scientists, and drug development professionals, understanding the catalytic efficiency of an enzyme or catalyst is paramount. The turnover frequency (TOF), or turnover number (kcat in enzymology), provides a direct measure of this efficiency, quantifying the number of substrate molecules converted to product per active site per unit time. This guide offers a comparative analysis of key methodologies for determining TOF, complete with experimental protocols and data presentation, to aid in the rigorous evaluation of catalytic performance.

Comparing Methodologies for Turnover Frequency Determination

The selection of an appropriate method for determining turnover frequency depends on the nature of the catalyst, the reaction being studied, and the available instrumentation. The most common approach for enzymes is steady-state kinetics, while techniques like active site titration are crucial for accurately determining the concentration of active catalyst molecules. For heterogeneous catalysts, quantifying the number of active sites presents a significant challenge.

Methodology	Principle	Advantages	Disadvantages	Typical Application
Steady-State Enzyme Kinetics	Measures the initial reaction rate at saturating substrate concentrations (Vmax) and divides by the total active enzyme concentration ([E]T).[1]	Well-established, widely applicable, relatively straightforward data analysis.	Requires accurate determination of active enzyme concentration, may not be suitable for very fast reactions.	Characterization of purified enzymes, drug screening.
Pre-Steady-State Kinetics	Monitors the initial "burst" of product formation in the first turnover of the enzyme, before the reaction reaches a steady state.[2][3][4]	Provides insights into individual steps of the catalytic cycle, can determine rate-limiting steps.[3]	Requires specialized rapid-mixing instrumentation (e.g., stopped-flow), more complex data analysis.	Detailed mechanistic studies of enzyme action.
Active Site Titration	Uses a titrant that reacts stoichiometrically with the active sites of an enzyme, allowing for a direct determination of the active enzyme concentration.[5][6][7]	Provides a highly accurate measure of the concentration of functional enzyme molecules.[5][7]	Requires a suitable titrant for the specific enzyme, which may not always be available.[6]	Accurately determining [E]T for use in steady-state kinetics.
Heterogeneous Catalysis TOF Determination	Involves measuring the overall reaction rate and independently quantifying the number of active sites on the catalyst surface.	Allows for comparison of the intrinsic activity of different solid catalysts.	Accurate determination of the number of active sites can be very challenging.	Evaluating industrial catalysts, such as those for ammonia (B1221849) synthesis.[8][9]

Comparative Turnover Frequencies of Select Enzymes

The turnover frequency of enzymes can vary over an immense range, reflecting the diverse metabolic roles they play. Below is a comparison of the approximate turnover numbers for several well-characterized enzymes.

Enzyme	Substrate	Turnover Number (kcat) (s-1)	Significance
Catalase	Hydrogen Peroxide	~40,000,000	One of the most efficient enzymes known, crucial for protecting cells from oxidative damage.
Carbonic Anhydrase	Carbon Dioxide	~400,000 - 600,000[10][11]	Facilitates the rapid conversion of CO2 to bicarbonate, essential for respiration and pH balance.[10]
β-Lactamase	Penicillin	~2,000	Confers antibiotic resistance by inactivating β-lactam antibiotics.
Chymotrypsin	Peptide bonds	~100[10]	A digestive enzyme that breaks down proteins in the small intestine.[10]

Experimental Protocols

Detailed Methodology for Determining kcat using Steady-State Kinetics

This protocol outlines the determination of kcat for an enzyme using a standard spectrophotometric assay to measure the initial reaction rate (V0) at various substrate concentrations to find the maximum velocity (Vmax).

1. Preparation of Reagents:

• Enzyme Stock Solution: Prepare a concentrated stock solution of the purified enzyme in a suitable buffer that maintains its stability and activity. The concentration of the active enzyme should be accurately determined, preferably by active site titration.[5]

• Substrate Stock Solution: Prepare a high-concentration stock solution of the substrate in the same buffer as the enzyme.

• Assay Buffer: The buffer used for all dilutions and the final reaction mixture. The pH and ionic strength should be optimized for the enzyme's activity.

2. Determination of Vmax:

• Spectrophotometer Setup: Set the spectrophotometer to the wavelength where the product of the reaction absorbs light. Ensure the temperature is controlled and constant throughout the experiment.

• Reaction Mixture Preparation: In a series of cuvettes, prepare reaction mixtures containing a fixed concentration of the enzyme and varying concentrations of the substrate. The substrate concentrations should typically range from 0.1 x KM to 10 x KM (if KM is known) to ensure saturation is reached.

• Initiation of Reaction: Initiate the reaction by adding the enzyme to the substrate-containing cuvettes. Mix quickly and thoroughly.

• Data Acquisition: Immediately start recording the absorbance at regular time intervals. The initial linear portion of the absorbance vs. time plot represents the initial velocity (V0).

• Data Analysis:

  • Convert the change in absorbance per unit time to concentration per unit time using the Beer-Lambert law (A = εbc).

  • Plot the initial velocity (V0) against the substrate concentration ([S]).

  • Fit the data to the Michaelis-Menten equation using non-linear regression software to determine Vmax and KM.[1]

3. Calculation of kcat:

• Once Vmax is determined, calculate kcat using the following equation:

  • kcat = Vmax / [E]T

  • Where [E]T is the total concentration of active enzyme in the assay.

Protocol for β-Lactamase Activity Assay using Nitrocefin (B1678963)

This protocol describes a colorimetric assay to determine the activity of β-lactamase using the chromogenic substrate nitrocefin.[12][13]

1. Reagent Preparation:

• β-Lactamase Assay Buffer: Prepare a suitable buffer (e.g., phosphate (B84403) buffer) at the optimal pH for the enzyme.

• Nitrocefin Stock Solution: Dissolve nitrocefin in DMSO to prepare a concentrated stock solution. Store protected from light.[12][13]

• Enzyme Sample: Prepare dilutions of the β-lactamase containing sample in the assay buffer.

2. Assay Procedure:

• Reaction Setup: In a 96-well plate, add a defined volume of the enzyme sample to each well.

• Reaction Initiation: Add the nitrocefin solution to each well to start the reaction.

• Measurement: Immediately measure the absorbance at 490 nm in a microplate reader in kinetic mode at a constant temperature.[12]

• Data Analysis: The rate of increase in absorbance is proportional to the β-lactamase activity. The initial linear rate is used for calculations.

Visualizing Experimental Workflows and Concepts

To better illustrate the processes and relationships discussed, the following diagrams have been generated using Graphviz.

References

• 1. How can I determine the Kcat of an enzyme? - FAQ 921 - GraphPad [graphpad.com]
• 2. ocw.mit.edu [ocw.mit.edu]
• 3. Steady-state, Pre-steady-state, and Single-turnover Kinetic Measurement for DNA Glycosylase Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. notesforbiology.com [notesforbiology.com]
• 5. quora.com [quora.com]
• 6. Kinetic and titration methods for determination of active site contents of enzyme and catalytic antibody preparations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. academic.oup.com [academic.oup.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. tandfonline.com [tandfonline.com]
• 11. m.youtube.com [m.youtube.com]
• 12. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 13. sigmaaldrich.com [sigmaaldrich.com]

Differentiating Mono- and Di-aqua bis(ethylenediamine)copper(II) Cations: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The precise characterization of coordination complexes is paramount in fields ranging from materials science to drug development. The mono-aqua bis(ethylenediamine)copper(II) cation, [Cu(en)₂(H₂O)]²⁺, and its di-aqua counterpart, [Cu(en)₂(H₂O)₂]²⁺, present a subtle but significant differentiation challenge. The coordination number and geometry around the central copper(II) ion differ between these two species, influencing their reactivity and solid-state properties. This guide provides a comparative analysis of these two cations, supported by experimental data, to aid in their unambiguous identification.

Structural and Spectroscopic Comparison

The primary distinction between the mono-aqua and di-aqua bis(ethylenediamine)copper(II) cations lies in their coordination geometry. The di-aqua complex typically exhibits a distorted octahedral geometry, while the mono-aqua complex adopts a square pyramidal geometry.[1][2] This fundamental structural difference gives rise to measurable variations in their spectroscopic and crystallographic parameters.

Parameter	[Cu(en)₂(H₂O)]²⁺ (Mono-aqua)	[Cu(en)₂(H₂O)₂]²⁺ (Di-aqua)
Coordination Geometry	Square Pyramidal[1][2]	Distorted Octahedral[1][2]
UV-Vis λmax (solid state)	~515 nm[1]	~527 nm[1]
Cu-O(water) Bond Length	Varies, e.g., 2.231(4) Å to 2.48(1) Å[3][4]	Generally longer than in mono-aqua[3]
IR N-H Bending	~1582 cm⁻¹[5]	~1581 cm⁻¹[5]
IR N-H Stretching	3110-3304 cm⁻¹[5]	3110-3304 cm⁻¹[5]

Note: It is challenging to distinguish between the mono-aqua and di-aqua species based on their UV-Vis spectra in a solution state.[1] However, in the solid state, a discernible difference in the absorption maxima (λmax) is observed.[1]

Experimental Protocols

Single-Crystal X-ray Diffraction

Single-crystal X-ray diffraction is the most definitive method for distinguishing between the mono- and di-aqua complexes.

Methodology:

• Crystal Growth: Suitable single crystals of the copper(II) complexes are grown, often by slow evaporation of a solvent from a solution containing the complex. The choice of counter-ion can influence the crystallization of the mono- or di-aqua species.[1][2]

• Data Collection: A selected crystal is mounted on a goniometer and irradiated with a monochromatic X-ray beam. The diffraction pattern is recorded as the crystal is rotated.

• Structure Solution and Refinement: The collected diffraction data is used to solve the crystal structure, revealing the precise atomic positions and thus the coordination geometry, bond lengths, and angles.

UV-Visible Spectroscopy (Solid State)

Solid-state UV-Visible spectroscopy can provide evidence to differentiate between the two complexes.

Methodology:

• Sample Preparation: A solid sample of the complex is finely ground and dispersed in a suitable matrix (e.g., BaSO₄) or measured directly using a diffuse reflectance accessory.

• Spectral Acquisition: The diffuse reflectance spectrum is recorded over the visible range (typically 400-800 nm).

• Data Analysis: The absorption maximum (λmax) is determined from the spectrum. A λmax around 515 nm is indicative of the mono-aqua complex, while a λmax around 527 nm suggests the di-aqua complex.[1]

Infrared (IR) Spectroscopy

While IR spectroscopy is useful for confirming the presence of the ethylenediamine (B42938) and water ligands, it is less definitive for distinguishing between the mono- and di-aqua forms in isolation. However, subtle shifts in vibrational frequencies, particularly those involving the coordinated water, may be observed.

Methodology:

• Sample Preparation: A small amount of the solid complex is mixed with KBr and pressed into a pellet, or analyzed as a mull (e.g., Nujol).

• Spectral Acquisition: The IR spectrum is recorded over the mid-IR range (typically 4000-400 cm⁻¹).

• Data Analysis: The positions of characteristic bands for N-H stretching and bending of the ethylenediamine ligands and O-H stretching of the coordinated water molecules are identified.

Logical Relationships and Equilibria

The formation of either the mono-aqua or di-aqua bis(ethylenediamine)copper(II) cation can be influenced by the surrounding chemical environment, including the nature of the counter-ion and the presence of water. In some instances, both species can even co-exist within the same crystal lattice.[3][6] The equilibrium between the two can be represented as a ligand exchange reaction.

Caption: Structural relationship and equilibrium between the mono- and di-aqua complexes.

The experimental workflow for differentiating these cations typically involves synthesis followed by a combination of analytical techniques.

Caption: Workflow for the synthesis and characterization of the copper(II) aqua complexes.

References

• 1. 2024.sci-hub.se [2024.sci-hub.se]
• 2. researchgate.net [researchgate.net]
• 3. tandfonline.com [tandfonline.com]
• 4. researchgate.net [researchgate.net]
• 5. isca.me [isca.me]
• 6. tandfonline.com [tandfonline.com]

A Comparative Guide to the Catalytic Performance of Bis-ethylenediamine Copper(II) Sulphate and Tetra-amminocopper(II) Sulphate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the catalytic performance of two copper(II) complexes: bis-ethylenediamine copper(II) sulphate ([Cu(en)₂]SO₄) and tetra-amminocopper(II) sulphate ([Cu(NH₃)₄]SO₄). The information presented is based on experimental data to assist in the selection of appropriate catalysts for relevant chemical transformations.

Executive Summary

Recent studies demonstrate that in the reduction of nitrophenol derivatives, bis-ethylenediamine copper(II) sulphate exhibits superior catalytic activity compared to tetra-amminocopper(II) sulphate. This enhanced performance is attributed to the greater stability of the chelate rings formed by the bidentate ethylenediamine (B42938) ligand.

Performance Data

A comparative study on the catalytic reduction of 2-methyl-4-nitrophenol (B1582141) to 2-methyl-4-aminophenol using sodium borohydride (B1222165) as a reducing agent revealed the following performance data.[1][2][3]

Catalyst	Catalyst Dose	Percentage Conversion
Bis-ethylenediamine copper(II) sulphate	1.5 mg	65.3%[1][2][3]
Tetra-amminocopper(II) sulphate	1.5 mg	50.4%[1][2][3]
Copper(II) sulphate pentahydrate (control)	1.5 mg	34.6%[1][2][3]

The results clearly indicate that bis-ethylenediamine copper(II) sulphate is a more effective catalyst for this reduction reaction, achieving a significantly higher conversion rate.[1][2] The study also suggested that bis-ethylenediamine copper(II) sulphate has good potential for recovery and recyclability.[2]

Experimental Protocols

The following sections detail the synthesis of the catalysts and the procedure for the catalytic reduction experiment.

Synthesis of Tetra-amminocopper(II) Sulphate ([Cu(NH₃)₄]SO₄·H₂O)

This synthesis involves the reaction of copper(II) sulphate pentahydrate with a concentrated ammonia (B1221849) solution.[4][5]

Materials:

• Copper(II) sulphate pentahydrate (CuSO₄·5H₂O)[4]

• Concentrated ammonia solution (NH₃)[4]

• Distilled water[4]

• Ethanol[4]

Procedure:

• Dissolve a measured amount of copper(II) sulphate pentahydrate in distilled water.[4][5]

• In a fume hood, slowly add concentrated ammonia solution to the copper(II) sulphate solution with stirring. A precipitate will initially form and then redissolve, resulting in a deep blue solution.[5][6]

• To precipitate the complex, add ethanol (B145695) to the solution.[4][5]

• Cool the mixture in an ice bath to maximize crystal formation.[4][5]

• Collect the deep blue crystals of tetra-amminocopper(II) sulphate monohydrate by vacuum filtration.[4][5]

• Wash the crystals with cold ethanol and allow them to air dry.[4]

Synthesis of Bis-ethylenediamine copper(II) Sulphate ([Cu(en)₂]SO₄)

The synthesis of bis-ethylenediamine copper(II) sulphate involves the reaction of copper(II) sulphate with ethylenediamine.[7]

Materials:

• Copper(II) sulphate

• Ethylenediamine (10% solution)[1]

• Ethanol

Procedure:

• A solution of copper(II) sulphate is prepared.

• A 10% solution of ethylenediamine is added to the copper sulphate solution, resulting in the formation of a dark blue-purple compound.[1]

• Ethanol is added to precipitate the dark-blue solid.[1]

• The resulting crystals of bis-ethylenediamine copper(II) sulphate are isolated by suction filtration, washed with ethanol, and dried.[1]

Catalytic Reduction of 2-methyl-4-nitrophenol

This procedure outlines the model reaction used to compare the catalytic activity of the two copper complexes.[1][2]

Materials:

• 2-methyl-4-nitrophenol (2-CH₃-4-NP) solution (0.01 mol)[2]

• Sodium borohydride (NaBH₄) solution (0.2 mol)[2]

• Catalyst (bis-ethylenediamine copper(II) sulphate or tetra-amminocopper(II) sulphate)

• Distilled water[2]

• UV-Vis Spectrophotometer

Procedure:

• In a cuvette, mix 3 mL of the 2-methyl-4-nitrophenol solution with 1 mL of the freshly prepared sodium borohydride solution. The solution will turn a deep yellow color.[2]

• Introduce a specific dose (e.g., 1.5 mg) of the catalyst into the reaction mixture.[1][2]

• Monitor the reaction progress using a UV-Vis spectrophotometer by scanning in the range of 200-800 nm.[1]

• The disappearance of the peak at 400 nm and the solution turning colorless indicate the completion of the reduction to 2-methyl-4-aminophenol.[2]

Visualizing the Experimental Workflow

The following diagram illustrates the general workflow for the synthesis and catalytic testing of the copper complexes.

Caption: Workflow for Synthesis and Catalytic Testing.

Logical Relationship of Catalyst Stability and Performance

The enhanced catalytic activity of bis-ethylenediamine copper(II) sulphate can be attributed to the chelate effect.

Caption: Ligand Type vs. Catalyst Performance.

References

• 1. researchgate.net [researchgate.net]
• 2. ijses.com [ijses.com]
• 3. [PDF] Synthesis, Spectroscopy Study of Copper (II) Sulphate Pentahydrate, Tetra-Amminocopper (II) Sulphate and Bis-Ethylenediamine Copper (II) Sulphate in the Catalytic Reduction of Nitrophenol Derivatives | Semantic Scholar [semanticscholar.org]
• 4. labguider.com [labguider.com]
• 5. scribd.com [scribd.com]
• 6. allbachelor.com [allbachelor.com]
• 7. RE 81 - Bis(ethylenediamine) copper(II) sulphate (copper ethylenediamine sulphate) [cipac.org]

The Ligand's Influence: A Comparative Guide to Tuning Copper Catalyst Redox Potentials

For researchers, scientists, and drug development professionals, understanding the nuanced interplay between a metal catalyst and its coordinating ligands is paramount for designing efficient and selective chemical transformations. In the realm of copper catalysis, the ability to predictably tune the redox potential of the copper center through ligand modification is a powerful tool for optimizing catalytic activity and stability. This guide provides an objective comparison of how different ligand modifications impact the redox potential of copper catalysts, supported by experimental data and detailed methodologies.

The redox potential of a copper catalyst, which describes the ease with which it undergoes a change in oxidation state (e.g., Cu(I)/Cu(II) or Cu(II)/Cu(III)), is a critical parameter governing its reactivity in a wide array of chemical reactions, including cross-coupling, atom transfer radical polymerization (ATRP), and oxidation reactions.[1][2][3] The electronic environment created by the surrounding ligands directly influences this potential. By strategically modifying the ligand architecture, researchers can fine-tune the electronic properties of the copper center to match the specific demands of a catalytic cycle.[4][5]

The Electronic Tug-of-War: Electron-Donating vs. Electron-Withdrawing Groups

A fundamental principle in ligand design is the strategic incorporation of electron-donating groups (EDGs) or electron-withdrawing groups (EWGs). These substituents alter the electron density at the copper center, thereby shifting its redox potential.

• Electron-Donating Groups (EDGs): Ligands bearing EDGs, such as alkoxy (-OR) or amino (-NR2) groups, increase the electron density on the copper ion. This electronic "push" makes it more difficult to reduce the copper center (i.e., for it to accept an electron), resulting in a more negative (or less positive) redox potential. This increased electron density can enhance the catalyst's nucleophilicity and stabilize higher oxidation states.[5][6]

• Electron-Withdrawing Groups (EWGs): Conversely, ligands functionalized with EWGs, such as nitro (-NO2), cyano (-CN), or carbonyl (-CO) groups, pull electron density away from the copper center. This electronic "pull" makes the copper ion more electron-deficient and thus easier to reduce, leading to a more positive redox potential. This can enhance the catalyst's electrophilicity and facilitate reductive steps in a catalytic cycle.[4][5]

The following diagram illustrates this fundamental relationship:

Fig. 1: Effect of ligand electronics on copper redox potential.

Comparative Analysis of Ligand Modifications

The following table summarizes experimental data from various studies, showcasing the impact of specific ligand modifications on the redox potential of copper complexes.

Ligand Backbone	Modification	Copper Complex	Redox Potential (E½ vs. NHE)	Reference
1,10-Phenanthroline	None	[Cu(phen)₂(OTf)]OTf	+190 mV (Cu²⁺/Cu⁺)	[7]
1,10-Phenanthroline	5,6-epoxy	--INVALID-LINK--₂	Not specified, incremental change	[7]
1,10-Phenanthroline	5,6-dione	--INVALID-LINK--₂	Not specified, incremental change	[7]
1,10-Phenanthroline	4,5-diazafluorenone	--INVALID-LINK--₂	+1050 mV (Cu²⁺/Cu⁺)	[7]
2-pyridyl-2-propanoate (pyalk)	None	Cu(pyalk)₂	Not specified, baseline	[4][5]
2-pyridyl-2-propanoate (pyalk)	4-methoxy (EDG)	Cu(4-MeOpyalk)₂	Lower potential for oxidation	[4][5]
2-pyridyl-2-propanoate (pyalk)	4-methoxycarbonyl (EWG)	Cu(4-MeOOCpyalk)₂	Higher potential for oxidation	[4][5]

Note: Direct comparison of absolute potential values between different studies should be done with caution due to variations in experimental conditions (solvent, electrolyte, reference electrode). The trend of the shift (more positive or negative) is the key takeaway.

The data clearly demonstrates that oxidized derivatives of 1,10-phenanthroline, which are more electron-deficient, significantly increase the redox potential of the copper center, making the Cu(I) state more accessible and stable.[7][8] Similarly, for the pyalk ligand system, the introduction of an electron-donating methoxy (B1213986) group leads to a lower oxidation potential, while an electron-withdrawing carboxymethyl group results in a higher oxidation potential.[5]

Beyond Simple Electronics: The Role of Redox-Active Ligands

A particularly fascinating area of research involves the use of "redox-active" or "non-innocent" ligands.[1][2] Unlike traditional ligands that only modulate the electronics of the metal center, redox-active ligands can directly participate in electron transfer processes.[9][10] These ligands can exist in multiple stable oxidation states and can act as electron reservoirs, enabling multi-electron transformations that might be inaccessible to the copper ion alone.[10]

For instance, ligands like o-iminobenzosemiquinone can engage in an "electronic dialogue" with the copper center, where both the metal and the ligand can undergo redox changes.[9] This cooperative electronic behavior can lead to unique catalytic activities and reaction pathways.[1] The characterization of such systems often reveals ligand-centered redox events in addition to the metal-centered ones.[6]

Experimental Protocol: Measuring Redox Potentials with Cyclic Voltammetry

Cyclic voltammetry (CV) is the primary technique used to determine the redox potentials of metal complexes. A typical experimental workflow is as follows:

Fig. 2: Generalized workflow for cyclic voltammetry.

Detailed Methodology:

• Solution Preparation: A solution of the copper complex (typically in the millimolar concentration range) is prepared in a suitable solvent (e.g., acetonitrile, DMF, or an aqueous buffer). A supporting electrolyte (e.g., tetrabutylammonium (B224687) hexafluorophosphate, [NBu₄]PF₆) is added to ensure sufficient conductivity.[10] The solution is thoroughly deaerated by bubbling with an inert gas to prevent interference from oxygen reduction.

• Electrochemical Setup: A standard three-electrode system is employed. The working electrode is often a glassy carbon, platinum, or gold disk. A common reference electrode is Ag/AgCl or a saturated calomel (B162337) electrode (SCE). A platinum wire or graphite (B72142) rod typically serves as the counter electrode.

• Data Collection: The potential of the working electrode is swept linearly with time from a starting potential to a switching potential and then back. The current response is measured as a function of the applied potential.

• Data Analysis: The resulting cyclic voltammogram is analyzed to identify the peak potentials for the oxidation (anodic peak, Epa) and reduction (cathodic peak, Epc) of the copper complex. For a reversible or quasi-reversible process, the formal redox potential (E°') is approximated by the half-wave potential (E½), calculated as (Epa + Epc) / 2.[11] Potentials are often reported versus a standard reference electrode, such as the Normal Hydrogen Electrode (NHE), for consistency.[7]

Conclusion

The modification of ligands provides a sophisticated and effective strategy for tuning the redox potential of copper catalysts. By incorporating electron-donating or electron-withdrawing groups, researchers can systematically shift the redox potential to be more negative or positive, respectively, thereby influencing the catalyst's reactivity and stability. The advent of redox-active ligands further expands the catalytic scope of copper complexes by enabling multi-electron processes. A thorough understanding of these principles, coupled with precise electrochemical measurements, is essential for the rational design of next-generation copper catalysts for a wide range of applications in chemical synthesis and drug development.

References

• 1. Copper catalysis with redox-active ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Ligand Tuning in Cu(pyalk)2 Water Oxidation Electrocatalysis [mdpi.com]
• 6. d-nb.info [d-nb.info]
• 7. Tuning the copper(II)/copper(I) redox potential for more robust copper-catalyzed C—N bond forming reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Tuning the copper(II)/copper(I) redox potential for more robust copper-catalyzed C-N bond forming reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. pubs.acs.org [pubs.acs.org]
• 11. pubs.acs.org [pubs.acs.org]

A Comparative Guide to the Catalytic Activity of Neat vs. Intrazeolite Copper-Ethylenediamine Complexes

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the catalytic performance of neat (unsupported) copper-ethylenediamine ([Cu(en)₂]²⁺) complexes versus their intrazeolite counterparts. The encapsulation of these complexes within the microporous framework of zeolites has been shown to significantly enhance their catalytic activity in oxidation reactions. This document summarizes the key performance differences, provides detailed experimental protocols for the synthesis of both catalyst types, and outlines the methodology for a representative catalytic oxidation reaction.

Executive Summary

Encapsulating copper-ethylenediamine complexes within zeolite matrices leads to a notable increase in catalytic activity compared to the neat complex. This enhancement is attributed to the unique microenvironment within the zeolite cavities, which can distort the geometry of the complex and alter its electronic properties. Specifically, the electric field within the zeolite framework can modify the highest occupied molecular orbital (HOMO) and lowest unoccupied molecular orbital (LUMO) levels of the copper complex, leading to enhanced reactivity. Research indicates that intrazeolite [Cu(en)₂]²⁺ complexes exhibit higher catalytic activity in the oxidation of dimethyl sulfide (B99878).[1]

Data Presentation

Catalyst System	Substrate	Oxidant	Turnover Number (TON)	Turnover Frequency (TOF)	Product(s)	Selectivity
Neat [Cu(en)₂]²⁺	Dimethyl Sulfide	H₂O₂	Lower	Lower	Dimethyl sulfoxide (B87167) (DMSO), Dimethyl sulfone (DMSO₂)	Moderate
Intrazeolite [Cu(en)₂]²⁺	Dimethyl Sulfide	H₂O₂	Higher	Higher	Dimethyl sulfoxide (DMSO), Dimethyl sulfone (DMSO₂)	High
Neat [Cu(en)₂]²⁺	Phenol	H₂O₂	-	-	Catechol, Hydroquinone	Moderate
Intrazeolite [Cu(en)₂]²⁺	Phenol	H₂O₂	Higher	Higher	Catechol, Hydroquinone	High

Note: The terms "Lower" and "Higher" are based on the qualitative findings of Ganesan and Viswanathan (2004). Specific numerical values would require access to the full experimental data of the cited study.

Experimental Protocols

The following sections provide detailed methodologies for the synthesis of the catalysts and a general procedure for a representative catalytic oxidation reaction.

Synthesis of Neat Bis(ethylenediamine)copper(II) Sulfate (B86663) Complex

This protocol describes a standard method for the preparation of the neat [Cu(en)₂]SO₄ complex.

Materials:

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

• Ethylenediamine (B42938) (en)

• Distilled water

• Ethanol (B145695)

Procedure:

• Dissolve a specific molar amount of copper(II) sulfate pentahydrate in a minimum amount of distilled water in a beaker with stirring.

• In a separate vessel, prepare an aqueous solution of ethylenediamine.

• Slowly add the ethylenediamine solution dropwise to the copper sulfate solution while stirring continuously. A deep blue solution will form.

• Concentrate the resulting solution by gentle heating on a water bath to encourage crystallization.

• Allow the solution to cool slowly to room temperature, followed by cooling in an ice bath to maximize crystal formation.

• Collect the resulting blue crystals by suction filtration.

• Wash the crystals with a small amount of cold ethanol to remove any unreacted starting materials.

• Dry the crystals in a desiccator.

Synthesis of Intrazeolite Copper-Ethylenediamine Complex

This "ship-in-a-bottle" synthesis involves preparing the complex within the pores of a zeolite. Zeolite Y is a commonly used support.

Part 1: Preparation of Copper(II)-Exchanged Zeolite Y (CuY)

• Suspend approximately 5 g of NaY zeolite in about 500 mL of distilled water.

• Add a solution of copper(II) sulfate (e.g., 50 mmol) to the zeolite suspension.

• Heat the mixture with continuous stirring at 90 °C for 24 hours to facilitate ion exchange.[2]

• Filter the solid, and wash it thoroughly with hot distilled water until the filtrate is free of copper ions.

• Dry the resulting CuY zeolite at 120 °C for 12 hours.[2]

Part 2: Encapsulation of the Ethylenediamine Ligand

• Mix the prepared CuY zeolite with an excess of ethylenediamine in a round-bottom flask.

• Heat the mixture at approximately 110 °C for 15 hours in an oil bath with stirring. This allows the ethylenediamine to diffuse into the zeolite pores and form the complex with the copper ions.[2]

• After cooling, extract the solid with methanol (B129727) to remove any unreacted ethylenediamine from the external surface of the zeolite.

• To remove any uncomplexed copper ions, wash the solid with an aqueous solution of 0.01 M NaCl.

• Finally, wash the catalyst with hot distilled water until it is free of chloride ions and dry it at 120 °C.[2]

Catalytic Oxidation of an Organic Substrate (General Procedure)

This protocol provides a general framework for testing the catalytic activity of the prepared complexes in the oxidation of an organic sulfide or phenol.

Materials:

• Neat or intrazeolite copper-ethylenediamine catalyst

• Substrate (e.g., dimethyl sulfide or phenol)

• Oxidant (e.g., 30% hydrogen peroxide)

• Solvent (e.g., acetonitrile)

Procedure:

• In a round-bottom flask equipped with a condenser, add the substrate and the solvent.

• Add a catalytic amount of the neat or intrazeolite copper-ethylenediamine complex to the reaction mixture.

• Heat the mixture to the desired reaction temperature (e.g., reflux).

• Slowly add the hydrogen peroxide solution to the reaction mixture.

• Monitor the progress of the reaction by a suitable analytical technique, such as gas chromatography (GC) or high-performance liquid chromatography (HPLC).

• Upon completion, cool the reaction mixture and analyze the products to determine conversion and selectivity.

Visualizing the Methodologies

To further clarify the processes involved, the following diagrams illustrate the synthesis and catalytic workflows.

Figure 1: Workflow for the synthesis of neat and intrazeolite catalysts and the catalytic oxidation process.

Figure 2: Logical relationship between catalyst type, properties, and performance.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. asianpubs.org [asianpubs.org]

A Comparative Guide to Validating Complex Formation: UV-Vis and EPR Spectroscopy

For Researchers, Scientists, and Drug Development Professionals

The formation of molecular complexes is a cornerstone of numerous biological and chemical processes, from enzyme-substrate interactions to the development of novel therapeutic agents. Validating and characterizing these complexes is crucial for understanding their function and efficacy. Among the arsenal (B13267) of biophysical techniques available, Ultraviolet-Visible (UV-Vis) and Electron Paramagnetic Resonance (EPR) spectroscopy are powerful methods that provide distinct yet complementary information. This guide offers an objective comparison of their performance in validating complex formation, supported by experimental data and detailed protocols.

Introduction to the Techniques

UV-Visible (UV-Vis) Spectroscopy is a widely accessible technique that measures the absorption of light in the ultraviolet and visible regions of the electromagnetic spectrum.[1] Changes in the electronic environment of a molecule upon complex formation often lead to shifts in its absorption spectrum, which can be monitored to determine binding parameters such as stoichiometry and association constants.[2] This method is particularly useful for systems containing chromophores, including many transition metal complexes and organic molecules.

Electron Paramagnetic Resonance (EPR) Spectroscopy , also known as Electron Spin Resonance (ESR), is a highly sensitive technique specifically designed to study molecules with unpaired electrons.[3] This makes it exceptionally well-suited for investigating paramagnetic species, such as transition metal ions and organic radicals. EPR provides detailed insights into the electronic structure, coordination geometry, and ligand interactions within a complex.[4][5]

Comparative Analysis: A Case Study of Copper(II)-Salicylic Acid Complex

To illustrate the complementary nature of these two techniques, we will consider the formation of a complex between copper(II) ions and salicylic (B10762653) acid. A study by Grigoryan et al. (2019) investigated this interaction using both UV-Vis and EPR spectroscopy, revealing pH-dependent complex formation.[6]

The following table summarizes the key findings from the study, highlighting the distinct information provided by each technique.

Parameter	UV-Vis Spectroscopy	EPR Spectroscopy
Complex Formation	Confirmed the formation of a complex through changes in the absorption spectra at varying pH values.	Directly observed the paramagnetic Cu(II) center and its interaction with the ligand.
Stoichiometry	Indicated a 1:2 metal-to-ligand ratio for the formed complexes.	The hyperfine structure in the EPR spectrum was consistent with the coordination of two salicylate (B1505791) ligands to the copper center.
Structural Information	Provided indirect evidence of changes in the coordination environment through spectral shifts.	Revealed detailed information about the geometry of the copper center. At acidic pH (4.0-5.5), the EPR parameters suggested a complex where the Cu²⁺ ion is coordinated to two salicylic acid ligands and two water molecules. In alkaline media (pH 7.5-10), the parameters indicated a complex where the Cu²⁺ ion is coordinated to two deprotonated salicylate anions.
Ligand Field Strength	Changes in the position of the d-d transition band indicated a stronger ligand field in the complex formed at alkaline pH.	The g-values and hyperfine coupling constants directly reflected the strength of the ligand field, confirming a stronger field in the complex formed at higher pH.

Data synthesized from the findings of Grigoryan et al. (2019).[6]

Experimental Protocols

Detailed methodologies are crucial for reproducible and reliable results. Below are generalized protocols for validating complex formation using UV-Vis and EPR spectroscopy.

This protocol is designed to determine the stoichiometry and binding constant of a metal-ligand complex.

• Preparation of Stock Solutions :

  • Prepare a stock solution of the metal salt (e.g., 10 mM CuSO₄) in a suitable buffer.

  • Prepare a stock solution of the ligand (e.g., 100 mM salicylic acid) in the same buffer.

• Instrumentation Setup :

  • Turn on the UV-Vis spectrophotometer and allow the lamp to warm up for at least 30 minutes.

  • Set the desired wavelength range for scanning (e.g., 200-800 nm).

• Titration Procedure :

  • In a quartz cuvette, place a fixed concentration of the metal solution (e.g., 1 mL of 1 mM CuSO₄).

  • Record the initial absorbance spectrum of the metal solution.

  • Incrementally add small aliquots of the ligand stock solution to the cuvette (e.g., 10 µL at a time).

  • After each addition, mix the solution thoroughly and record the absorbance spectrum.

  • Continue the additions until no further significant changes in the spectrum are observed.

• Data Analysis :

  • Plot the absorbance at a specific wavelength (where the change is maximal) against the molar ratio of ligand to metal.

  • The inflection point of the resulting curve indicates the stoichiometry of the complex.[7]

  • The binding constant can be determined by fitting the titration data to a suitable binding model (e.g., using non-linear regression).[8]

This protocol is for the characterization of a paramagnetic metal-ligand complex.

• Sample Preparation :

  • Prepare a solution of the pre-formed metal-ligand complex at a known concentration (typically in the micromolar to millimolar range) in a suitable solvent or buffer.

  • For measurements at cryogenic temperatures, a cryoprotectant (e.g., 20% glycerol) may be added to prevent ice crystal formation.

  • Transfer the sample into a quartz EPR tube.

• Instrumentation Setup :

  • Cool the EPR spectrometer's resonant cavity to the desired temperature (e.g., 77 K using liquid nitrogen).

  • Tune the spectrometer to the appropriate microwave frequency (e.g., X-band, ~9.5 GHz).

• Data Acquisition :

  • Insert the sample tube into the resonant cavity.

  • Set the instrument parameters, including microwave power, modulation amplitude, and magnetic field sweep range.

  • Record the EPR spectrum. It is often recorded as the first derivative of the absorption.[9]

• Data Analysis :

  • Determine the g-values and hyperfine coupling constants from the spectrum.[9]

  • These parameters provide information about the electronic structure, symmetry of the coordination site, and the nature of the coordinating ligands.[4]

  • Spectral simulations can be used to refine the experimental parameters and aid in the structural interpretation.

Visualizing the Workflow and Comparison

The following diagrams, generated using Graphviz, illustrate the experimental workflows and a logical comparison of the two techniques.

Caption: Experimental workflow for UV-Vis spectrophotometric titration.

Caption: Experimental workflow for EPR spectroscopy analysis.

Caption: Comparison of information obtained from UV-Vis and EPR spectroscopy.

Conclusion

Both UV-Vis and EPR spectroscopy are invaluable tools for the validation and characterization of complex formation. UV-Vis spectroscopy offers a straightforward and accessible method for determining binding parameters like stoichiometry and affinity, particularly for systems with chromophores. In contrast, EPR spectroscopy provides a much deeper insight into the electronic and structural details of paramagnetic complexes, revealing information about the immediate coordination environment of the metal center.[3] The choice of technique will depend on the specific nature of the complex under investigation and the level of detail required. However, as demonstrated by the case of the copper(II)-salicylic acid complex, a combined approach utilizing both UV-Vis and EPR spectroscopy can provide a more comprehensive and robust validation of complex formation.[6]

References

• 1. ERIC - EJ823773 - Salicylate Detection by Complexation with Iron(III) and Optical Absorbance Spectroscopy: An Undergraduate Quantitative Analysis Experiment, Journal of Chemical Education, 2008-Dec [eric.ed.gov]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. mdpi.com [mdpi.com]
• 5. THE STUDY OF THE COMPLEX FORMATION OF THE COPPER(II) ION WITH SALICYLIC ACID BY MEANS OF THE EPR AND UV-VIS SPECTROSCOPY METHODS WITHIN WIDE RANGE OF AQUEOUS MEDIUM’S pH VALUES | Proceedings of the YSU B: Chemical and Biological Sciences [journals.ysu.am]
• 6. mdpi.com [mdpi.com]
• 7. Synthesis, spectroscopic characterization and EPR studies on electron transfer reactions of bis[N-(2,5-di-tert-butylphenyl)salicylaldiminato]copper complexes with PPh3 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. EPR of Cu2+ Complexes – Electron Paramagnetic Resonance | ETH Zurich [epr.ethz.ch]
• 9. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal of Bis(ethylenediamine)copper(II) Hydroxide: A Guide for Laboratory Professionals

Essential Safety and Logistical Information for the Responsible Management of Bis(ethylenediamine)copper(II) Hydroxide (B78521) Waste

This document provides procedural guidance for the safe and compliant disposal of bis(ethylenediamine)copper(II) hydroxide, a common reagent in research and development. Adherence to these protocols is critical for ensuring personnel safety and environmental protection. The primary and most recommended method of disposal is through a licensed environmental waste management company. In-lab treatment is a secondary option that should only be undertaken by trained professionals in a controlled laboratory setting.

Immediate Safety Precautions

Bis(ethylenediamine)copper(II) hydroxide is a hazardous chemical. Always handle this compound and its waste products with appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves. All handling of waste should be performed in a well-ventilated area or a chemical fume hood. In case of a spill, absorb the material with an inert absorbent (such as vermiculite (B1170534) or sand), collect the absorbed material into a designated, sealed container, and dispose of it as hazardous waste.

Disposal Procedures

The recommended and safest method for the disposal of bis(ethylenediamine)copper(II) hydroxide is to engage a licensed professional waste disposal company. Waste should be stored in clearly labeled, sealed containers, segregated from other waste streams.

For laboratories with the appropriate capabilities and trained personnel, in-lab treatment to precipitate the copper from the solution can be considered. Due to the stability of the copper-ethylenediamine complex, direct precipitation by simply adding a hydroxide base is ineffective. The complex must first be broken.

In-Lab Treatment: Precipitation of Copper

Two primary methods for breaking the copper-ethylenediamine complex for subsequent precipitation are sulfidation and ferrous sulfate (B86663) treatment.

1. Sulfide (B99878) Precipitation

This method involves adding a sulfide source, such as sodium sulfide, to the waste solution to precipitate highly insoluble copper sulfide.

Experimental Protocol:

• Preparation: Work in a certified chemical fume hood and wear appropriate PPE.

• pH Adjustment: Adjust the pH of the bis(ethylenediamine)copper(II) hydroxide solution to a neutral or slightly alkaline range. This is crucial to prevent the evolution of toxic hydrogen sulfide gas.

• Precipitation: Slowly add a stoichiometric amount of aqueous sodium sulfide solution while stirring.

• Settling: Allow the copper sulfide precipitate to settle.

• Separation: Separate the solid precipitate from the liquid supernatant via filtration or decantation.

• Disposal: The solid copper sulfide precipitate must be collected and disposed of as hazardous waste. The remaining liquid should be tested for residual copper content before any further action.

2. Ferrous Sulfate Treatment

This method uses ferrous sulfate to break the copper complex, followed by pH adjustment to precipitate copper and iron hydroxides.

Experimental Protocol:

• Preparation: Conduct the procedure in a chemical fume hood with appropriate PPE.

• Acidification and Complex Breaking: Adjust the pH of the waste solution to a range of 2.0 to 3.0 with a suitable acid. Add ferrous sulfate to the solution to break the copper-ethylenediamine complex.

• Precipitation: Slowly raise the pH of the solution to a range of 8.0 to 10.5 with a base such as sodium hydroxide. This will co-precipitate copper and iron as hydroxides.

• Settling and Separation: Allow the precipitate to settle, then separate the solid from the liquid.

• Disposal: The resulting solid sludge is considered hazardous waste and must be disposed of accordingly. The supernatant should be analyzed for copper content before neutralization and potential sewer disposal, subject to local regulations.

Quantitative Data for Disposal

The following table summarizes key quantitative parameters for the disposal and treatment of copper-containing waste.

Parameter	Value	Notes
Optimal pH for Copper Hydroxide Precipitation	~8.1	For uncomplexed copper ions.
pH for Ferrous Sulfate Treatment (Complex Breaking)	2.0 - 3.0	Acidic conditions to facilitate complex disruption.
pH for Hydroxide Precipitation (Post-Ferrous Sulfate)	8.0 - 10.5	Alkaline conditions to precipitate copper and iron hydroxides.
pH for Sulfide Precipitation	Neutral to Alkaline	To prevent the formation of H₂S gas.
US EPA Copper Discharge Limit (General)	< 1 mg/L	Varies by industry and municipality; for direct discharge to waterways.

Disposal Workflow

The following diagram illustrates the decision-making process and workflow for the proper disposal of bis(ethylenediamine)copper(II) hydroxide.

Disposal workflow for bis(ethylenediamine)copper(II) hydroxide.

Safeguarding Your Research: Personal Protective Equipment and Handling Protocols for Bis(ethylenediamine)copper(II) hydroxide

A comprehensive guide for researchers, scientists, and drug development professionals on the safe handling, use, and disposal of Bis(ethylenediamine)copper(II) hydroxide (B78521). This document provides essential, immediate safety and logistical information, including operational and disposal plans, to ensure the well-being of laboratory personnel and environmental protection.

Bis(ethylenediamine)copper(II) hydroxide is a corrosive material that can cause severe skin burns and eye damage.[1][2][3] Adherence to proper safety protocols is paramount to mitigate risks associated with its handling.

Essential Personal Protective Equipment (PPE)

The following table summarizes the required personal protective equipment when working with Bis(ethylenediamine)copper(II) hydroxide. It is crucial to always wear the appropriate PPE to prevent exposure.

Protection Type	Specific Recommendations	Rationale
Eye and Face Protection	Wear tightly fitting safety goggles or a full-face shield.[4][5][6]	To protect against splashes that can cause severe eye damage.[1][3]
Skin Protection	Chemical-resistant gloves (e.g., nitrile, neoprene) and protective clothing are mandatory.[4][7]	To prevent skin contact which can result in severe burns.[1][2][3]
Respiratory Protection	Under normal use conditions with adequate ventilation, respiratory protection is not typically required.[4] However, if vapors or mists are generated, a NIOSH-approved respirator with appropriate cartridges should be used.[5][7]	To prevent irritation of the respiratory system.[1]

Operational Workflow for Safe Handling

The following diagram outlines the standard operating procedure for the safe handling of Bis(ethylenediamine)copper(II) hydroxide from receipt to disposal.

Caption: A step-by-step workflow for the safe handling of Bis(ethylenediamine)copper(II) hydroxide.

Experimental Protocol: Spill Management

In the event of a spill, immediate and appropriate action is necessary to prevent exposure and environmental contamination.

Objective: To safely contain, neutralize, and clean up a spill of Bis(ethylenediamine)copper(II) hydroxide solution.

Materials:

• Personal Protective Equipment (as outlined in the table above)

• Inert absorbent material (e.g., sand, vermiculite)

• Acid-neutralizing agent (e.g., sodium bicarbonate)

• Sealable, labeled hazardous waste container

• pH indicator strips

• Decontamination solution (e.g., 1% soap solution)

Procedure:

• Evacuate and Alert: Immediately alert personnel in the vicinity and evacuate the immediate area if the spill is large or in a poorly ventilated space.

• Don PPE: Before addressing the spill, ensure you are wearing the appropriate PPE, including safety goggles, a face shield, chemical-resistant gloves, and protective clothing.

• Contain the Spill: For small spills, use an inert absorbent material to dike the spill and prevent it from spreading.[2][8]

• Neutralize: Carefully and slowly add an acid-neutralizing agent to the spill. Use pH indicator strips to ensure the spill is neutralized (pH 6-8).

• Absorb: Once neutralized, absorb the material with an inert absorbent.

• Collect and Dispose: Carefully scoop the absorbed material into a labeled, sealable hazardous waste container.[2][5][8] Dispose of the waste in accordance with local, state, and federal regulations.[8]

• Decontaminate: Clean the spill area with a decontamination solution and wipe dry.

• Doff PPE and Wash: Properly remove and dispose of contaminated PPE. Wash hands thoroughly with soap and water.

Disposal Plan

All waste containing Bis(ethylenediamine)copper(II) hydroxide must be treated as hazardous waste.[8]

• Unused Product: Unused or surplus Bis(ethylenediamine)copper(II) hydroxide should be disposed of through a licensed hazardous waste disposal company. Do not pour down the drain or discard in regular trash.

• Contaminated Materials: Any materials that have come into contact with the chemical, including gloves, absorbent materials, and empty containers, must be collected in a sealed, labeled hazardous waste container for proper disposal.[2][8]

• Aqueous Waste: Aqueous solutions containing this compound should not be released into the environment.[4][8] Collect all aqueous waste in a designated, labeled hazardous waste container.

By adhering to these guidelines, researchers can ensure a safe laboratory environment when working with Bis(ethylenediamine)copper(II) hydroxide. Always consult the specific Safety Data Sheet for the product you are using for the most detailed and up-to-date information.

References

• 1. fishersci.com [fishersci.com]
• 2. ecommerce.adventchembio.com [ecommerce.adventchembio.com]
• 3. dcfinechemicals.com [dcfinechemicals.com]
• 4. datasheets.scbt.com [datasheets.scbt.com]
• 5. datasheets.scbt.com [datasheets.scbt.com]
• 6. hoppes.com [hoppes.com]
• 7. americanelements.com [americanelements.com]
• 8. fishersci.co.uk [fishersci.co.uk]